For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the known chemical properties of 1,3-Diisopropylurea-d14. The information is compiled from various...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the known chemical properties of 1,3-Diisopropylurea-d14. The information is compiled from various sources to assist in research and development activities.
Core Chemical Properties
1,3-Diisopropylurea-d14 is the deuterated analogue of 1,3-Diisopropylurea. It is primarily used as a labeled internal standard in analytical applications, particularly in studies related to the degradation of the herbicide Bromacil, of which 1,3-Diisopropylurea is a known photocatalyzed degradation product.[1] The deuterium (B1214612) labeling provides a distinct mass signature for use in mass spectrometry-based quantification.
Quantitative Data Summary
The following table summarizes the available quantitative data for 1,3-Diisopropylurea-d14. It is important to note that publicly available information is limited, and some data points, such as melting and boiling points, are extrapolated from the non-deuterated analogue and should be considered estimates.
The synthesis of deuterated ureas typically involves the reaction of a deuterated amine with a carbonyl source. A common method is the reaction of a deuterated primary or secondary amine with a deuterated isocyanate. Alternatively, phosgene (B1210022) or a phosgene equivalent can be reacted with a deuterated amine.
A potential synthetic route for 1,3-Diisopropylurea-d14 could involve the reaction of deuterated isopropylamine (B41738) (isopropylamine-d7) with a carbonyl donor. The deuterated isopropylamine would first be synthesized, followed by the urea (B33335) formation step.
Disclaimer: This is a generalized synthetic approach and has not been verified for the specific production of 1,3-Diisopropylurea-d14.
Analytical Methodologies for Isotopic Labeling
The characterization of deuterated compounds like 1,3-Diisopropylurea-d14 relies on techniques that can confirm the presence and location of the deuterium atoms, as well as the overall purity of the compound.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the absence of protons at the labeled positions. ²H (Deuterium) NMR can be used to directly observe the deuterium nuclei. ¹³C NMR can also provide information about the carbon skeleton and the effects of deuterium substitution on the chemical shifts.
Mass Spectrometry (MS): Mass spectrometry is a critical tool to confirm the molecular weight of the deuterated compound and to determine the level of isotopic enrichment. The mass spectrum will show a molecular ion peak corresponding to the mass of the d14 isotopologue.
Visualizations
Logical Relationship of Key Properties
The following diagram illustrates the relationship between the core identity of 1,3-Diisopropylurea-d14 and its key chemical and practical properties.
Caption: Key properties of 1,3-Diisopropylurea-d14.
For Researchers, Scientists, and Drug Development Professionals Introduction 1,3-Diisopropylurea-d14 is the deuterated form of 1,3-Diisopropylurea (DIU), a molecule of significant interest in several scientific domains....
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,3-Diisopropylurea-d14 is the deuterated form of 1,3-Diisopropylurea (DIU), a molecule of significant interest in several scientific domains. Its primary application lies in its use as an internal standard for the quantitative analysis of its non-labeled counterpart, which is notably a degradation product of the herbicide Bromacil.[1][2] The isotopic labeling provides a distinct mass spectrometric signature, enabling precise quantification in complex matrices. Beyond its role in environmental and agricultural science, the study of 1,3-disubstituted ureas is pertinent to pharmaceutical research, as the urea (B33335) moiety is a common structural motif in bioactive compounds.[3][4] This guide provides an in-depth overview of the technical data, experimental protocols, and relevant pathways associated with 1,3-Diisopropylurea-d14.
Core Data
Physicochemical Properties
The fundamental properties of 1,3-Diisopropylurea-d14 and its non-deuterated analog are summarized below for comparative analysis.
Spectroscopic analysis is critical for the structural confirmation and quantification of 1,3-Diisopropylurea. While specific spectra for the d14-labeled compound are proprietary to manufacturers, data for the non-labeled compound are widely available and serve as a reference.
Spectroscopic Technique
Data for 1,3-Diisopropylurea
¹H NMR
Provides signals corresponding to the isopropyl and N-H protons, crucial for structural elucidation.[1]
¹³C NMR
Shows characteristic peaks for the carbonyl carbon and the carbons of the isopropyl groups.[6]
Mass Spectrometry (MS)
GC-MS and LC-MS/MS are used for detection and quantification. The protonated molecule [M+H]⁺ is observed at m/z 145.1335.[7] For the d14 analog, this peak would be shifted to approximately m/z 159.
Infrared (IR) Spectroscopy
Key vibrational bands include N-H stretching and bending, and a strong C=O (Amide I) stretching vibration.[1]
Experimental Protocols
Synthesis of 1,3-Disubstituted Ureas
The synthesis of 1,3-diisopropylurea, and by extension its deuterated analog (using deuterated starting materials), can be achieved through several established methods. A common laboratory-scale synthesis involves the reaction of an isocyanate with an amine.[1]
Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve isopropylamine (B41738) (or isopropylamine-d7 for the deuterated synthesis) in an anhydrous aprotic solvent such as tetrahydrofuran (B95107) (THF).
Addition of Isocyanate: Slowly add an equimolar amount of isopropyl isocyanate (or isopropyl isocyanate-d7) to the solution with stirring. The reaction is typically exothermic.
Reaction Conditions: Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[8]
Work-up: Upon completion, the solvent is removed under reduced pressure. The resulting solid crude product is then purified.
Purification: Recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) is a common method to obtain the pure 1,3-diisopropylurea.
Diagram: Synthesis of 1,3-Diisopropylurea
Caption: Reaction scheme for the synthesis of 1,3-Diisopropylurea.
Analytical Method for Bromacil and its Degradation Products
1,3-Diisopropylurea-d14 is an ideal internal standard for quantifying Bromacil and its metabolite, 1,3-Diisopropylurea, in environmental samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]
Protocol: LC-MS/MS Analysis
Sample Preparation:
Extract the environmental sample (e.g., soil, water) with a suitable organic solvent (e.g., acetonitrile (B52724) or methanol).
Spike the extract with a known concentration of 1,3-Diisopropylurea-d14 internal standard.
Centrifuge and filter the sample to remove particulates.
Concentrate the sample if necessary and reconstitute in the initial mobile phase.
Monitoring Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for Bromacil, 1,3-Diisopropylurea, and 1,3-Diisopropylurea-d14 for maximum sensitivity and selectivity.
Quantification:
Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.
Determine the concentration of the analytes in the samples by interpolating their area ratios from the calibration curve.
Diagram: Analytical Workflow
Caption: Analytical workflow for quantifying Bromacil and its metabolites.
Signaling and Degradation Pathways
Bromacil Mode of Action and Degradation
1,3-Diisopropylurea is relevant in the context of the environmental fate of the herbicide Bromacil. Bromacil functions by inhibiting photosynthesis in plants.[9] Its primary mode of action is the blockage of electron transport in Photosystem II (PSII) of the photosynthetic apparatus.[9]
In the environment, Bromacil undergoes degradation through various processes, including microbial action and photodegradation. One of the identified degradation products is 1,3-Diisopropylurea.[1] The persistence of Bromacil in soil can be significant, with a half-life that can extend for several months, posing a risk of groundwater contamination.[10] The formation of metabolites like 1,3-Diisopropylurea is a key aspect of its environmental risk assessment.
Diagram: Bromacil Degradation Pathway
Caption: Bromacil's mode of action and its degradation to 1,3-Diisopropylurea.
Conclusion
1,3-Diisopropylurea-d14 is a crucial tool for analytical chemists, particularly in the fields of environmental monitoring and agricultural science. Its utility as an internal standard ensures the accuracy and reliability of methods for detecting the herbicide Bromacil and its degradation products. The synthetic and analytical protocols detailed in this guide provide a framework for researchers working with this compound. Understanding the context of its formation through Bromacil degradation is essential for interpreting analytical results and assessing environmental impact. Further research into the biological activities of 1,3-disubstituted ureas may yet uncover new applications for this class of molecules in drug development and beyond.
A Technical Guide to 1,3-Diisopropylurea-d14 This technical guide provides an in-depth overview of 1,3-Diisopropylurea-d14, a deuterated isotopologue of 1,3-Diisopropylurea (B130632). It is intended for researchers, scie...
Author: BenchChem Technical Support Team. Date: December 2025
A Technical Guide to 1,3-Diisopropylurea-d14
This technical guide provides an in-depth overview of 1,3-Diisopropylurea-d14, a deuterated isotopologue of 1,3-Diisopropylurea (B130632). It is intended for researchers, scientists, and professionals in drug development and analytical chemistry who utilize labeled compounds for various applications. This document covers its molecular properties, a common synthetic context, and its role as an analytical standard.
Core Molecular Data
1,3-Diisopropylurea-d14 is the labeled analogue of 1,3-Diisopropylurea. The incorporation of fourteen deuterium (B1214612) atoms results in a significant and well-defined mass shift, making it an ideal internal standard for mass spectrometry-based quantification of its unlabeled counterpart. Below is a summary of the key quantitative data for both compounds.
1,3-Diisopropylurea is a known byproduct in peptide synthesis when N,N'-Diisopropylcarbodiimide (DIC) is employed as a coupling reagent.[6] The formation of this urea (B33335) derivative is a result of the reaction of DIC with water.[9] Understanding this reaction is crucial for optimizing peptide synthesis and for the purification of the final peptide product.
Experimental Workflow: Formation of 1,3-Diisopropylurea in Peptide Coupling
The following diagram illustrates the logical relationship in the formation of 1,3-diisopropylurea during a DIC-mediated peptide coupling reaction.
DIC-Mediated Peptide Coupling and Byproduct Formation.
Experimental Protocols
While a specific protocol for the synthesis of 1,3-Diisopropylurea-d14 was not detailed in the search results, a general synthetic approach for the non-labeled 1,3-diisopropylurea involves the reaction of 8-benzyl-4-benzyloxycarbonyl-alpha-tritylamino-1-thia-3,8-diazaspiro[4.5]decane-2-acetic acid with diisopropylcarbodiimide.[10]
General Protocol for 1,3-Diisopropylurea Formation:
The reaction mixture can be left at ambient temperature for an extended period (e.g., 4 weeks) or heated to 50°C for a shorter duration (e.g., 12 hours).[10]
The resulting 1,3-diisopropylurea precipitates and can be removed by filtration.[10]
The solvent and any excess reagent are subsequently removed by evaporation.[10]
Further purification of the desired product can be achieved through column chromatography on silica (B1680970) gel using chloroform as the eluent.[10]
For the synthesis of the deuterated analogue, one would typically employ deuterated starting materials in a similar synthetic scheme.
Applications in Research
1,3-Diisopropylurea-d14 serves as a labeled analogue for 1,3-Diisopropylurea.[1] The latter is recognized as one of the photocatalyzed degradation products of the herbicide Bromacil.[1] Consequently, 1,3-Diisopropylurea-d14 is a valuable tool in environmental and agricultural research for the accurate quantification of this herbicide metabolite. It is also noted for its utility as an intermediate in the synthesis of various organic compounds in the pharmaceutical and agrochemical industries.[11] Some studies have also suggested potential biological activity for urea compounds, indicating a role for 1,3-diisopropylurea in understanding biochemical systems.[5][11]
Version: 1.0 Audience: Researchers, scientists, and drug development professionals. Introduction 1,3-Diisopropylurea-d14 is the deuterated analog of 1,3-Diisopropylurea (B130632).
Author: BenchChem Technical Support Team. Date: December 2025
Version: 1.0
Audience: Researchers, scientists, and drug development professionals.
Introduction
1,3-Diisopropylurea-d14 is the deuterated analog of 1,3-Diisopropylurea (B130632). In this stable isotope-labeled version, 14 hydrogen atoms on the two isopropyl groups have been replaced by deuterium. This isotopic labeling makes it an ideal internal standard for mass spectrometry (MS)-based quantitative analysis, particularly in pharmacokinetic and metabolic studies of compounds that might degrade to or be related to 1,3-diisopropylurea.
The non-labeled 1,3-Diisopropylurea is recognized as one of the photocatalyzed degradation products of the herbicide Bromacil.[1][2][3] It is also a common byproduct in peptide synthesis when N,N'-diisopropylcarbodiimide (DIC) is used as a coupling reagent, formed through the hydrolysis of DIC.[4] Given these occurrences, the deuterated form, 1,3-Diisopropylurea-d14, is a crucial tool for accurately quantifying its unlabeled counterpart in various matrices.
This guide provides a comprehensive overview of the structure, properties, and a typical experimental workflow for the application of 1,3-Diisopropylurea-d14.
Chemical Structure and Properties
The chemical structure of 1,3-Diisopropylurea-d14 is characterized by a central urea (B33335) core with two deuterated isopropyl groups attached to the nitrogen atoms.
Limited solubility in water; soluble in organic solvents like dichloromethane (B109758) and ethyl acetate.[7]
Synthesis and Experimental Protocols
Synthesis of 1,3-Diisopropylurea
While specific synthesis protocols for the deuterated analog are proprietary, the synthesis of the unlabeled 1,3-Diisopropylurea typically occurs as a byproduct of reactions involving N,N'-diisopropylcarbodiimide (DIC). A common pathway is the hydrolysis of DIC.[4][8]
Another method involves the reaction of a primary amine with an isocyanate. The synthesis of substituted ureas can also be achieved through phosgene-free methods, such as the catalyzed reductive carbonylation of nitro compounds.[9]
A generalized reaction for the formation from DIC is as follows:
In peptide synthesis, DIC is used to activate a carboxylic acid. Any excess DIC or exposure to water will result in the formation of 1,3-diisopropylurea, which is often removed by filtration.[10]
Protocol: Use as an Internal Standard in LC-MS/MS
1,3-Diisopropylurea-d14 is an excellent internal standard for the quantification of 1,3-Diisopropylurea in biological or environmental samples. Its key advantages are that it co-elutes with the analyte in liquid chromatography (LC) and has a distinct mass-to-charge ratio (m/z) in mass spectrometry (MS), while exhibiting nearly identical ionization efficiency and fragmentation patterns.
Objective: To quantify the concentration of 1,3-Diisopropylurea in a sample matrix (e.g., plasma, water) using a calibration curve and 1,3-Diisopropylurea-d14 as an internal standard.
Methodology:
Preparation of Stock Solutions:
Prepare a 1 mg/mL stock solution of 1,3-Diisopropylurea (analyte) in a suitable organic solvent (e.g., methanol).
Prepare a 1 mg/mL stock solution of 1,3-Diisopropylurea-d14 (Internal Standard, IS) in the same solvent.
Preparation of Calibration Standards:
Perform serial dilutions of the analyte stock solution to create a series of calibration standards at concentrations ranging from, for example, 1 ng/mL to 1000 ng/mL.
Spike each calibration standard, a blank sample (matrix with no analyte), and a zero sample (matrix with IS only) with a fixed concentration of the IS stock solution (e.g., 100 ng/mL).
Sample Preparation:
To 100 µL of the unknown sample, add 10 µL of the IS working solution (to achieve the same fixed concentration as in the calibration standards).
Perform a protein precipitation or liquid-liquid extraction to remove matrix interferences. For example, add 300 µL of acetonitrile (B52724), vortex, and centrifuge at high speed for 10 minutes.
Transfer the supernatant to a clean vial for analysis.
LC-MS/MS Analysis:
LC Column: C18 reverse-phase column.
Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
Injection Volume: 5-10 µL.
MS Detection: Use a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.
IS MRM Transition: e.g., m/z 159.2 → [corresponding fragment ion]
Optimize collision energies and other MS parameters for maximum signal intensity for both transitions.
Data Analysis:
Integrate the peak areas for both the analyte and the IS.
Calculate the ratio of the analyte peak area to the IS peak area.
Construct a calibration curve by plotting the peak area ratio against the known concentrations of the calibration standards.
Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the linear regression of the calibration curve.
Visualizations
Logical Relationship Diagram
The following diagram illustrates the relationship between the coupling reagent DIC, its hydrolysis byproduct (the analyte), and the deuterated internal standard used for its quantification.
Caption: Relationship between DIC, its byproduct, and the internal standard.
Experimental Workflow for Quantification
This diagram outlines the typical workflow for using 1,3-Diisopropylurea-d14 as an internal standard in a quantitative LC-MS/MS experiment.
Technical Guide: 1,3-Diisopropylurea-d14 for Advanced Research Applications
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of 1,3-Diisopropylurea-d14, a deuterated analog of a primary degradation product of the herbicide Bromaci...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of 1,3-Diisopropylurea-d14, a deuterated analog of a primary degradation product of the herbicide Bromacil. This document is intended to serve as a comprehensive resource, detailing its chemical properties, typical analytical specifications, and applications in scientific research, particularly as an internal standard in analytical chemistry.
Introduction
1,3-Diisopropylurea-d14 is a stable isotope-labeled form of 1,3-Diisopropylurea. The substitution of hydrogen atoms with deuterium (B1214612) provides a distinct mass signature, making it an ideal internal standard for quantitative analysis using mass spectrometry-based methods. Its primary application lies in the accurate detection and quantification of its non-labeled counterpart, which is a significant metabolite formed during the photocatalyzed degradation of Bromacil.[1][2]
Physicochemical Properties
A summary of the key physicochemical properties of 1,3-Diisopropylurea-d14 is presented below.
While a specific Certificate of Analysis (CoA) is proprietary to the supplier and provided upon purchase, the following table summarizes the typical quantitative data expected for a high-purity batch of 1,3-Diisopropylurea-d14.[3]
Parameter
Specification
Analytical Method
Chemical Purity (HPLC)
≥98%
High-Performance Liquid Chromatography (HPLC)
Isotopic Purity
≥99 atom % D
Mass Spectrometry (MS)
Isotopic Enrichment
Deuterium incorporation at specified positions
Nuclear Magnetic Resonance (NMR) Spectroscopy
Identity Confirmation
Conforms to the structure
¹H NMR, ¹³C NMR, Mass Spectrometry
Experimental Protocols
Detailed methodologies for the quality control and application of 1,3-Diisopropylurea-d14 are crucial for obtaining reliable experimental results. Below are representative protocols for its analysis.
Purity Determination by High-Performance Liquid Chromatography (HPLC)
This method is designed to assess the chemical purity of 1,3-Diisopropylurea-d14.
Instrumentation: A standard HPLC system equipped with a UV detector.
Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).
Procedure: A known concentration of the sample is dissolved in the mobile phase, injected into the HPLC system, and the peak area is used to calculate the purity against a reference standard.
Isotopic Purity and Identity Confirmation by Mass Spectrometry (MS)
This protocol is for confirming the molecular weight and assessing the isotopic enrichment.
Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an appropriate ionization source (e.g., Electrospray Ionization - ESI).
Ionization Mode: Positive ion mode.
Sample Preparation: The sample is dissolved in a suitable solvent such as methanol (B129727) or acetonitrile with 0.1% formic acid.
Data Acquisition: Full scan mode to determine the mass-to-charge ratio (m/z) of the molecular ion.
Analysis: The measured m/z is compared to the theoretical mass of 1,3-Diisopropylurea-d14. The isotopic distribution is analyzed to confirm the level of deuterium incorporation.
Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is used to confirm the chemical structure and the positions of deuterium labeling.
Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
Solvent: Deuterated solvent such as Chloroform-d (CDCl₃) or Dimethyl Sulfoxide-d₆ (DMSO-d₆).
Experiments: ¹H NMR and ¹³C NMR spectra are acquired.
Analysis: The ¹H NMR spectrum is expected to show a significant reduction in signal intensity for the isopropyl protons due to deuteration. The ¹³C NMR spectrum will show characteristic shifts for the carbonyl and isopropyl carbons, confirming the carbon skeleton.
Synthesis Overview
The synthesis of 1,3-Diisopropylurea-d14 typically involves the reaction of a deuterated precursor with a suitable reagent to form the urea (B33335) linkage. A common synthetic route for ureas involves the reaction of an isocyanate with an amine. For the deuterated analog, this would likely involve deuterated isopropylamine (B41738) and a suitable carbonyl source.
A simplified synthetic pathway for 1,3-Diisopropylurea-d14.
Application Workflow: Internal Standard for Bromacil Degradation Analysis
The primary use of 1,3-Diisopropylurea-d14 is as an internal standard in the quantification of 1,3-Diisopropylurea in environmental or biological samples. The following workflow illustrates this application.
Workflow for using 1,3-Diisopropylurea-d14 as an internal standard.
Conclusion
1,3-Diisopropylurea-d14 is a critical analytical tool for researchers studying the environmental fate of the herbicide Bromacil. Its well-defined chemical and physical properties, combined with its high isotopic purity, make it an excellent internal standard for accurate and precise quantification. The experimental protocols and workflows described in this guide provide a solid foundation for its effective use in a research setting. For specific lot-to-lot data, users should always refer to the Certificate of Analysis provided by the supplier.
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the typical supplier specifications for 1,3-Diisopropylurea-d14, a deuterated analog of 1,3-Diisopropy...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the typical supplier specifications for 1,3-Diisopropylurea-d14, a deuterated analog of 1,3-Diisopropylurea. This compound is commonly utilized as an internal standard in analytical studies, particularly in mass spectrometry-based quantification of its non-labeled counterpart, which is a known degradation product of the herbicide Bromacil. The inclusion of deuterated internal standards is crucial for correcting variations during sample preparation and analysis, thereby enhancing the accuracy and precision of quantitative results.
Core Specifications
The quality of a deuterated standard is paramount for its effective use. Key parameters include its physical and chemical properties, isotopic purity, and chemical purity. The following tables summarize the typical specifications for 1,3-Diisopropylurea-d14 based on data from various suppliers. It is important to note that specific values may vary between suppliers and batches, and it is always recommended to refer to the Certificate of Analysis (CoA) provided with the product.
Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS)
Chemical Purity
>99%
High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy
Experimental Protocols
The determination of the quality specifications for 1,3-Diisopropylurea-d14 relies on established analytical techniques. The following sections outline the general methodologies employed.
Determination of Isotopic Purity and Enrichment by Mass Spectrometry
Principle: Mass spectrometry separates ions based on their mass-to-charge ratio (m/z). This technique can distinguish between the deuterated compound and its non-deuterated or partially deuterated isotopologues, allowing for the determination of isotopic purity.
Methodology:
Sample Preparation: A solution of 1,3-Diisopropylurea-d14 is prepared in a suitable solvent (e.g., acetonitrile (B52724) or methanol).
Infusion and Ionization: The sample is introduced into the mass spectrometer, typically via direct infusion or after chromatographic separation, and ionized using an appropriate technique such as Electrospray Ionization (ESI).
Mass Analysis: The mass spectrum is acquired, showing the distribution of ions corresponding to different isotopic compositions (e.g., d14, d13, etc.).
Data Analysis: The relative abundance of the ion peak corresponding to the fully deuterated (d14) species is compared to the sum of all isotopic peaks to calculate the isotopic purity. Isotopic enrichment is determined by analyzing the mass shift compared to the unlabeled standard.
Determination of Chemical Purity and Structure Confirmation by NMR Spectroscopy
Principle: NMR spectroscopy provides detailed information about the chemical structure of a molecule and can be used to identify and quantify impurities. For deuterated compounds, ¹H NMR is particularly useful for detecting residual non-deuterated sites.
Methodology:
Sample Preparation: A precise amount of 1,3-Diisopropylurea-d14 is dissolved in a deuterated NMR solvent (e.g., Chloroform-d, Dimethyl sulfoxide-d6).
Data Acquisition: ¹H and ¹³C NMR spectra are acquired. The absence or significant reduction of signals in the ¹H NMR spectrum at positions expected for the isopropyl protons confirms a high degree of deuteration.
Purity Assessment: The presence of any unexpected signals in the ¹H or ¹³C NMR spectra may indicate chemical impurities. The purity can be quantified by integrating the signals of the compound against those of a certified reference standard.
Determination of Chemical Purity by HPLC
Principle: HPLC separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase. This technique is highly effective for separating the main compound from its impurities.
Methodology:
Sample and Standard Preparation: Solutions of known concentrations of 1,3-Diisopropylurea-d14 and relevant potential impurities are prepared.
Chromatographic Separation: The sample is injected into an HPLC system equipped with a suitable column (e.g., C18) and a mobile phase gradient is used to elute the different components.
Detection: A detector, typically a UV detector, is used to monitor the eluting compounds.
Data Analysis: The area of the peak corresponding to 1,3-Diisopropylurea-d14 is compared to the total area of all peaks in the chromatogram to calculate the chemical purity.
Visualizing the Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control of 1,3-Diisopropylurea-d14, from synthesis to the final certified product.
Caption: Quality Control Workflow for 1,3-Diisopropylurea-d14.
Signaling Pathway and Logical Relationships
While 1,3-Diisopropylurea-d14 itself is not involved in a biological signaling pathway, its use is logically embedded in the workflow of quantitative bioanalysis. The following diagram illustrates this logical relationship.
Caption: Logical Workflow of a Bioanalytical Assay.
Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Diisopropylurea-d14 was located. The following information is based on the safety data for the non-deuterated analogue, 1,3-Diisopropylurea (CAS No.
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Diisopropylurea-d14 was located. The following information is based on the safety data for the non-deuterated analogue, 1,3-Diisopropylurea (CAS No. 4128-37-4). The toxicological and hazardous properties are expected to be nearly identical, with the primary difference being the molecular weight. This guide should be used for research purposes only and is not a substitute for a formal risk assessment.
This technical guide provides a comprehensive overview of the safety information for 1,3-Diisopropylurea-d14, intended for researchers, scientists, and professionals in drug development.
Chemical and Physical Properties
1,3-Diisopropylurea-d14 is the deuterated form of 1,3-Diisopropylurea, a known degradation product of the herbicide Bromacil.[1][2] It is primarily used as a stable isotope-labeled analytical standard.[3]
P270: Do not eat, drink or smoke when using this product.[8]
P271: Use only outdoors or in a well-ventilated area.[10]
P280: Wear protective gloves/ eye protection/ face protection.[10]
P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[8]
P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[10]
P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[10]
P501: Dispose of contents/container in accordance with local regulations.[10]
Experimental Protocols: Safe Handling and Emergency Procedures
The following protocols are derived from the safety data sheets of the non-deuterated analogue.
Engineering Controls
Work in a well-ventilated area. Use of a chemical fume hood is recommended.
Provide appropriate exhaust ventilation at places where dust is formed.[10]
Ensure a safety shower and eye wash station are readily accessible.[8]
Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or glasses with side shields.[7]
Skin Protection: Wear compatible chemical-resistant gloves. Dispose of contaminated gloves after use.[10] A lab coat or other protective clothing should be worn.[7]
Respiratory Protection: If dust is generated and exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[7]
First-Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[10]
In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation persists.[10]
In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[10]
If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious person. Consult a physician.[10]
Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[10]
Hazardous Combustion Products: Carbon oxides and nitrogen oxides.[7]
Special Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.[10]
Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.[10]
Environmental Precautions: Do not let the product enter drains.[10]
Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and shovel. Keep in suitable, closed containers for disposal.[10]
Visualized Workflows and Relationships
Caption: Logical workflow for the safe handling of 1,3-Diisopropylurea-d14.
An In-depth Technical Guide to 1,3-Diisopropylurea
For Researchers, Scientists, and Drug Development Professionals Abstract 1,3-Diisopropylurea (B130632) (DIU) is a symmetrically disubstituted urea (B33335) that is frequently encountered in pharmaceutical and chemical re...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
1,3-Diisopropylurea (B130632) (DIU) is a symmetrically disubstituted urea (B33335) that is frequently encountered in pharmaceutical and chemical research. While not typically a primary molecule of interest, its formation as a byproduct in critical synthetic reactions, particularly in peptide synthesis, necessitates a thorough understanding of its properties for process optimization and impurity control. This technical guide provides a comprehensive overview of the core physicochemical and spectroscopic properties of unlabeled 1,3-diisopropylurea, detailed experimental protocols for its characterization, and a discussion of its primary role in the context of drug development as a process-related impurity.
Physicochemical Properties
1,3-Diisopropylurea is a white crystalline solid at room temperature. Its core properties are summarized in the table below. It is important to note the variability in the reported melting point, which may be attributed to different polymorphic forms or the presence of impurities.
Limited solubility in water; soluble in nonpolar to moderately polar organic solvents such as dichloromethane (B109758), ethyl acetate, and toluene. Slightly soluble in DMSO, ethanol, and methanol.
This method provides a direct and high-yielding route to 1,3-diisopropylurea.
Materials: Isopropyl isocyanate, isopropylamine, anhydrous tetrahydrofuran (B95107) (THF), sodium hydride (optional, as a base).
Procedure:
In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve isopropylamine (1.0 equivalent) in anhydrous THF.
If using a base, add sodium hydride (1.0 equivalent) portion-wise at 0 °C.
Slowly add isopropyl isocyanate (1.0 equivalent) to the solution at 0 °C with stirring.
Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction by the slow addition of water.
Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
The crude product can be purified by recrystallization or column chromatography.
Method 2: As a Byproduct of Diisopropylcarbodiimide (DIC) Mediated Coupling
1,3-Diisopropylurea is a common byproduct in peptide synthesis and other reactions utilizing DIC as a coupling agent.
Context: In a typical peptide coupling reaction, a carboxylic acid is activated by DIC to form an O-acylisourea intermediate, which then reacts with an amine to form an amide bond. Any unreacted O-acylisourea can rearrange or react with water to form 1,3-diisopropylurea.
General Procedure (Peptide Coupling):
Dissolve the N-protected amino acid (1.0 equivalent) and the amine component (or resin-bound amine) in a suitable solvent (e.g., dichloromethane or dimethylformamide).
Add DIC (1.0-1.2 equivalents) to the reaction mixture at 0 °C.
Allow the reaction to proceed at room temperature for several hours.
After the reaction, the 1,3-diisopropylurea byproduct is typically soluble in the reaction solvent and can be partially removed during the workup and purification steps (e.g., filtration, extraction, and chromatography).
Characterization Protocols
Melting Point Determination (Capillary Method)
Apparatus: Melting point apparatus, capillary tubes (sealed at one end), thermometer.
Procedure:
Finely powder the crystalline 1,3-diisopropylurea sample.
Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.[3]
Place the capillary tube in the heating block of the melting point apparatus.[3]
Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting point.
Decrease the heating rate to 1-2 °C per minute.[4]
Record the temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point.[3][4]
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)
Dissolve 5-25 mg of 1,3-diisopropylurea in approximately 0.6-0.7 mL of a suitable deuterated solvent in a clean, dry vial.[5]
Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube to remove any particulate matter.[6]
Cap the NMR tube and carefully place it in the NMR spectrometer.
Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard operating procedures.
Process the data, including Fourier transformation, phase correction, and baseline correction.
Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).[5]
Infrared (IR) Spectroscopy (KBr Pellet Method)
Apparatus: FT-IR spectrometer, hydraulic press, KBr pellet die set, agate mortar and pestle.
Procedure:
Grind 1-2 mg of 1,3-diisopropylurea with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle until a fine, homogeneous powder is obtained.[7]
Transfer a portion of the powder into the pellet die.
Place the die under a hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.[7]
Carefully remove the pellet from the die and place it in the sample holder of the FT-IR spectrometer.
Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.
Mass Spectrometry (Electrospray Ionization - ESI)
Apparatus: Mass spectrometer with an ESI source, syringe pump, suitable solvent (e.g., methanol, acetonitrile (B52724) with 0.1% formic acid).
Procedure:
Prepare a dilute solution of 1,3-diisopropylurea (typically 1-10 µg/mL) in a suitable solvent.[8]
Infuse the sample solution into the ESI source at a constant flow rate using a syringe pump.[8]
Apply a high voltage to the ESI needle to generate an electrospray.[9]
Optimize the source parameters (e.g., capillary voltage, drying gas flow rate, and temperature) to obtain a stable ion signal.
Acquire the mass spectrum in the positive ion mode to observe the protonated molecule [M+H]⁺.
Role in Drug Development: A Process Impurity
1,3-Diisopropylurea's primary significance in drug development, particularly in the synthesis of peptide-based therapeutics, is as a process-related impurity.[10] Its formation is a direct consequence of using the common and efficient coupling reagent, N,N'-diisopropylcarbodiimide (DIC).
The presence of 1,3-diisopropylurea in a final active pharmaceutical ingredient (API) is undesirable and must be controlled to meet stringent regulatory requirements. Its removal can be challenging due to its solubility in many organic solvents used in purification processes. Therefore, analytical methods for its detection and quantification are crucial during process development and quality control.
Visualizations
Caption: Synthesis pathways for 1,3-Diisopropylurea.
Caption: Role of 1,3-diisopropylurea in a peptide synthesis workflow.
An In-depth Technical Guide on the Formation of 1,3-Diisopropylurea from the Degradation of Bromacil
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the formation of 1,3-Diisopropylurea as a degradation product of the herbicide Bromacil. It is int...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the formation of 1,3-Diisopropylurea as a degradation product of the herbicide Bromacil. It is intended for researchers, scientists, and professionals in drug development and environmental science who are interested in the metabolic fate of Bromacil. This document details the degradation pathways, experimental methodologies for analysis, and quantitative data associated with the formation of this specific degradation product.
Introduction to Bromacil and its Degradation
Bromacil, with the chemical name 5-bromo-3-sec-butyl-6-methyluracil, is a substituted uracil (B121893) herbicide used for the control of a broad spectrum of weeds and brush.[1] Its mode of action involves the inhibition of photosynthesis.[1] The environmental fate of Bromacil is of significant interest due to its potential to contaminate soil and groundwater. Bromacil can be degraded through various processes, including microbial degradation, photodegradation, and hydrolysis.[2][3] One of the identified degradation products, particularly through photocatalysis, is 1,3-Diisopropylurea.[2] Understanding the formation of this and other degradation products is crucial for assessing the environmental impact and toxicological profile of Bromacil.
Degradation Pathways of Bromacil
Bromacil can undergo degradation through several mechanisms, with photocatalysis being a significant pathway leading to the formation of 1,3-Diisopropylurea.
Photocatalytic Degradation
Photocatalytic degradation of Bromacil, particularly in the presence of a catalyst such as titanium dioxide (TiO2) and simulated sunlight, has been shown to be an effective method of breaking down the parent compound.[2] In a study by Singh et al. (2003), the photocatalyzed degradation of Bromacil in aqueous suspensions of TiO2 was investigated. This process involves the generation of highly reactive hydroxyl radicals that attack the Bromacil molecule. The degradation of the uracil ring structure can lead to the formation of various smaller organic molecules, including 1,3-Diisopropylurea.[2]
A Technical Guide to the Physical Characteristics of 1,3-Diisopropylurea-d14
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the physical and chemical properties of 1,3-Diisopropylurea-d14, a deuterated analog of 1,3-Diisopropy...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the physical and chemical properties of 1,3-Diisopropylurea-d14, a deuterated analog of 1,3-Diisopropylurea. This compound is primarily utilized as an internal standard in analytical methodologies, particularly in the study of the herbicide Bromacil, of which 1,3-Diisopropylurea is a known photocatalytic degradation product.[1][2] The inclusion of deuterium (B1214612) atoms provides a distinct mass signature for mass spectrometry-based detection, without significantly altering its chemical behavior.
Physical Appearance
1,3-Diisopropylurea-d14 is consistently described as a White Solid .[1] Its non-deuterated counterpart, 1,3-Diisopropylurea, is characterized as a white crystalline solid or a white to almost white crystalline powder.[3] Given the isotopic substitution, the macroscopic physical appearance of the deuterated compound is expected to be identical to the unlabeled analog.
Quantitative Data Summary
The following table summarizes the key quantitative data for 1,3-Diisopropylurea-d14 and its unlabeled counterpart for comparative purposes.
Protocol for Visual Inspection of Physical Appearance
The determination of the physical appearance of a chemical compound like 1,3-Diisopropylurea-d14 is a qualitative assessment. The following protocol outlines a standard procedure for this observation.
Objective: To accurately describe the physical state, color, and form of a solid sample of 1,3-Diisopropylurea-d14.
Materials:
A sample of 1,3-Diisopropylurea-d14 in a clear, sealed container.
A white, non-reflective background (e.g., a piece of white paper or a ceramic tile).
A stainless steel spatula.
A magnifying glass (optional).
Proper personal protective equipment (PPE): safety goggles, lab coat, and gloves.
Procedure:
Preparation: Conduct the observation in a well-lit area, preferably with a neutral light source to avoid color distortion. Ensure the external surface of the sample container is clean.
Initial Observation (in container):
Observe the bulk material through the clear container.
Note the overall color of the solid.
Describe the form of the solid (e.g., powder, crystalline, amorphous). If crystalline, note the general crystal shape if visible (e.g., needles, plates).
Observation (on a neutral background):
Carefully open the container.
Using a clean spatula, transfer a small amount of the solid onto the white background.
Spread the sample thinly to observe individual particles.
Record the color with more detail (e.g., pure white, off-white).
Examine the texture (e.g., fine powder, granular). A magnifying glass can be used for a more detailed inspection of the particle or crystal shape.
Documentation:
Record all observations in a laboratory notebook.
The final description should be concise and comprehensive, for example, "White crystalline powder."
Visualization of Experimental Workflow
The primary application of 1,3-Diisopropylurea-d14 is as an internal standard for the quantification of 1,3-Diisopropylurea in environmental or biological samples. The following diagram illustrates a typical experimental workflow using Liquid Chromatography-Mass Spectrometry (LC-MS).
Technical Guide: Isotopic Purity of 1,3-Diisopropylurea-d14
For Researchers, Scientists, and Drug Development Professionals Introduction 1,3-Diisopropylurea-d14 is the deuterated analog of 1,3-Diisopropylurea, a known degradation product of the herbicide Bromacil.[1] The use of s...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,3-Diisopropylurea-d14 is the deuterated analog of 1,3-Diisopropylurea, a known degradation product of the herbicide Bromacil.[1] The use of stable isotope-labeled compounds is critical in various scientific disciplines, including drug metabolism studies, pharmacokinetic research, and as internal standards in quantitative mass spectrometry. The incorporation of deuterium (B1214612) atoms (d14) into the 1,3-Diisopropylurea molecule (molecular formula C₇D₁₄H₂N₂O, molecular weight 158.30) allows for its differentiation from the endogenous, non-labeled counterpart.[2]
The efficacy and reliability of studies employing 1,3-Diisopropylurea-d14 are fundamentally dependent on its isotopic purity. This technical guide provides an in-depth overview of the core principles and methodologies for the synthesis, purification, and, most importantly, the determination of the isotopic purity of this compound.
Synthesis and Purification
Proposed Synthesis
A common method for the synthesis of ureas is the reaction of an isocyanate with an amine. For 1,3-Diisopropylurea-d14, this would involve the reaction of deuterated isopropylamine (B41738) (isopropylamine-d7) with a suitable carbonyl source. An alternative and frequently used method in peptide synthesis, which results in a urea (B33335) byproduct, is the hydration of a carbodiimide.[3][4] Therefore, the synthesis could be envisioned via the hydration of N,N'-diisopropylcarbodiimide-d14.
A general synthetic scheme is proposed as follows:
Preparation of Isopropylamine-d7: This can be achieved through reductive amination of acetone-d6 (B32918) with ammonia (B1221849) in the presence of a reducing agent and a deuterium source, or via other established deuteration methods.
Formation of 1,3-Diisopropylurea-d14:
Method A: From Isopropylamine-d7 and a Carbonyl Source: Reaction of two equivalents of isopropylamine-d7 with a carbonyl donor like phosgene (B1210022) or a phosgene equivalent.
Method B: Hydration of Diisopropylcarbodiimide-d14: Synthesis of N,N'-diisopropylcarbodiimide-d14 from isopropylamine-d7, followed by controlled hydration to yield the desired urea.
Purification
Purification of the crude 1,3-Diisopropylurea-d14 is crucial to remove chemical impurities, including residual starting materials, solvents, and non-deuterated or partially deuterated species. Standard purification techniques include:
Recrystallization: An effective method for purifying solid compounds. The choice of solvent is critical to ensure high recovery of the pure product.
Column Chromatography: Particularly useful for removing impurities with different polarities. Silica gel is a common stationary phase for the purification of ureas.
A general workflow for the purification process is illustrated below.
General Purification Workflow for 1,3-Diisopropylurea-d14.
Determination of Isotopic Purity
The determination of isotopic purity is a critical quality control step. It ascertains the percentage of the compound that contains the desired number of deuterium atoms at the specified positions. The primary analytical techniques for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).
Experimental Protocols
3.1.1. High-Resolution Mass Spectrometry (HRMS)
HRMS is a powerful technique for determining the isotopic distribution of a compound by analyzing the mass-to-charge ratio of its ions.
Sample Preparation: A dilute solution of 1,3-Diisopropylurea-d14 is prepared in a suitable solvent (e.g., methanol (B129727) or acetonitrile).
Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, is used. Electrospray ionization (ESI) is a common ionization technique for this type of molecule.
Data Acquisition: Mass spectra are acquired in full scan mode to detect the molecular ion cluster.
Data Analysis: The relative intensities of the different isotopologue peaks (M, M+1, M+2, etc., corresponding to different numbers of deuterium atoms) are measured. The isotopic enrichment is calculated by comparing the observed isotopic distribution to the theoretical distribution for a given enrichment level.
3.1.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides information about the chemical environment of atomic nuclei. For deuterated compounds, both ¹H and ²H NMR are valuable.
Sample Preparation: The 1,3-Diisopropylurea-d14 sample is dissolved in a suitable deuterated solvent (e.g., chloroform-d, DMSO-d6).
Instrumentation: A high-field NMR spectrometer is used.
¹H NMR: In a fully deuterated compound, the proton signals should be absent or significantly diminished. The presence of residual proton signals at the positions of deuteration indicates incomplete deuteration. The degree of deuteration can be quantified by comparing the integral of the residual proton signals to the integral of a known internal standard.
²H NMR: This technique directly detects the deuterium nuclei, confirming their presence and location in the molecule. The chemical shifts in the ²H NMR spectrum correspond to those in the ¹H NMR spectrum.
The following diagram illustrates the general workflow for determining isotopic purity.
Workflow for Isotopic Purity Determination.
Data Presentation
The following tables present illustrative quantitative data for the isotopic purity of a hypothetical batch of 1,3-Diisopropylurea-d14. Note: This data is for demonstrative purposes and does not represent actual experimental results.
Table 1: Illustrative HRMS Data for 1,3-Diisopropylurea-d14
Isotopologue
Theoretical Mass (Da)
Observed Relative Abundance (%)
d14
158.2140
98.5
d13
157.2078
1.2
d12
156.2016
0.2
d11
155.1954
<0.1
Table 2: Illustrative Isotopic Purity Summary
Parameter
Value
Method
Chemical Purity
>99%
HPLC
Isotopic Enrichment (d14)
98.5%
HRMS
Deuteration at Isopropyl CH
>99%
¹H NMR
Deuteration at Isopropyl CH₃
>98%
¹H NMR
Conclusion
The accurate determination of the isotopic purity of 1,3-Diisopropylurea-d14 is paramount for its effective use in research and development. A combination of HRMS and NMR spectroscopy provides a comprehensive analysis of both the isotopic enrichment and the specific sites of deuteration. Adherence to rigorous synthesis, purification, and analytical protocols ensures the quality and reliability of this important stable isotope-labeled compound.
Solubility Profile of 1,3-Diisopropylurea in Organic Solvents: A Technical Guide
For the Attention of: Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the available solubility data for 1,3-Diisopropylurea. The information presented...
Author: BenchChem Technical Support Team. Date: December 2025
For the Attention of: Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the available solubility data for 1,3-Diisopropylurea. The information presented herein is crucial for researchers and professionals involved in the handling, formulation, and development of chemical entities where 1,3-Diisopropylurea may be a reactant, intermediate, or impurity.
Core Data Presentation: Qualitative Solubility of 1,3-Diisopropylurea
The following table summarizes the qualitative solubility of 1,3-Diisopropylurea in various organic solvents based on available literature. This data is essential for selecting appropriate solvents for synthesis, purification, and analytical method development.
Experimental Protocols: Determination of Solubility
While specific experimental protocols for determining the solubility of 1,3-Diisopropylurea were not found, a generalized and robust methodology based on the widely accepted "shake-flask" method is described below. This method is suitable for determining the equilibrium solubility of a compound in a given solvent.
Principle
An excess amount of the solid compound is agitated in a specific solvent at a constant temperature for a sufficient period to reach equilibrium. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the solute in the clear solution is determined using a suitable analytical technique.
Materials and Equipment
1,3-Diisopropylurea (solid)
Selected organic solvents (analytical grade or higher)
Thermostatically controlled shaker or incubator
Analytical balance
Vials with screw caps
Syringe filters (e.g., 0.22 µm PTFE)
Volumetric flasks and pipettes
Analytical instrument for quantification (e.g., HPLC-UV, GC-FID, or a calibrated UV-Vis spectrophotometer)
Procedure
Preparation: Add a pre-weighed excess amount of 1,3-Diisopropylurea to a series of vials. The excess should be sufficient to ensure that undissolved solid remains at the end of the experiment.
Solvent Addition: Accurately dispense a known volume of the desired organic solvent into each vial.
Equilibration: Seal the vials and place them in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C). Agitate the vials for a predetermined time (e.g., 24-72 hours) to ensure equilibrium is reached. Preliminary experiments may be necessary to determine the time required to reach equilibrium.
Phase Separation: After equilibration, allow the vials to stand undisturbed at the same constant temperature to let the undissolved solid settle.
Sample Collection: Carefully withdraw an aliquot of the supernatant (the clear, saturated solution) using a syringe. Immediately filter the aliquot through a syringe filter into a clean vial to remove any remaining solid particles.
Dilution: Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method.
Quantification: Analyze the diluted solution using a pre-validated analytical method (e.g., HPLC-UV) to determine the concentration of 1,3-Diisopropylurea.
Calculation: Calculate the solubility of 1,3-Diisopropylurea in the solvent (e.g., in mg/mL or mol/L) by taking into account the dilution factor.
Mandatory Visualization: Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of solubility as described in the protocol above.
Caption: Experimental workflow for determining the solubility of a solid in a solvent.
Navigating the Handling and Storage of 1,3-Diisopropylurea-d14: A Technical Guide
For researchers, scientists, and professionals in drug development, the precise and careful handling of isotopically labeled compounds is paramount to ensure experimental integrity and safety. This in-depth technical gui...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, the precise and careful handling of isotopically labeled compounds is paramount to ensure experimental integrity and safety. This in-depth technical guide provides a comprehensive overview of the core principles for the storage and handling of 1,3-Diisopropylurea-d14, a deuterated analogue of a photocatalyzed degradation product of the herbicide Bromacil.
This guide synthesizes available data on storage conditions, safety protocols, and general best practices for the use of 1,3-Diisopropylurea-d14 in a laboratory setting. All quantitative data is presented in structured tables for clarity, and logical workflows are visualized to provide clear, actionable guidance.
Storage and Stability
For maximum product recovery, it is recommended to centrifuge the original vial before removing the cap. To prevent degradation from moisture and potential deuterium-hydrogen exchange, it is best practice to handle and store deuterated compounds under an inert atmosphere, such as dry nitrogen or argon.
Table 1: Recommended Storage Conditions for 1,3-Diisopropylurea-d14
Table 2: Physical and Chemical Properties of 1,3-Diisopropylurea (Non-deuterated)
Property
Value
Molecular Formula
C7H16N2O
Molecular Weight
144.21 g/mol
Melting Point
185-190°C
Boiling Point
265°C
Solubility
Slightly soluble in DMSO, Ethanol (B145695), Methanol. Limited solubility in water.[3]
Experimental Protocols: Safe Handling and Use
Given the lack of specific experimental protocols for 1,3-Diisopropylurea-d14, the following guidelines are based on general procedures for handling deuterated and other chemical compounds in a research setting.
Personal Protective Equipment (PPE)
When handling 1,3-Diisopropylurea-d14, appropriate personal protective equipment should be worn to minimize exposure and ensure safety.
Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.
Eye Protection: Safety glasses or goggles should be worn to protect against splashes or airborne particles.
Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.
Respiratory Protection: If handling the compound as a powder and there is a risk of inhalation, a dust mask or respirator may be necessary. Work in a well-ventilated area or a fume hood is recommended.
Preparation of Stock Solutions
Equilibration: Allow the vial of 1,3-Diisopropylurea-d14 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture, which could compromise the isotopic purity.
Inert Atmosphere: If possible, open the vial and perform all transfers under an inert atmosphere (e.g., in a glove box or under a stream of nitrogen or argon).
Weighing: Accurately weigh the desired amount of the compound using a calibrated analytical balance.
Dissolution: Add the appropriate solvent to the compound. Based on the solubility of the non-deuterated analogue, methanol, DMSO, or ethanol are potential solvents. Sonication may be used to aid dissolution.
Storage of Solutions: Store stock solutions in tightly sealed vials, protected from light, at the recommended temperature (-20°C or 2-8°C). To minimize the effects of repeated freeze-thaw cycles, consider preparing single-use aliquots.
Disposal
Dispose of unused 1,3-Diisopropylurea-d14 and any contaminated materials in accordance with local, state, and federal regulations for chemical waste. One recommended method for the non-deuterated form is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator[2].
Logical Workflows
The following diagrams, generated using the DOT language, illustrate key workflows for the storage and handling of 1,3-Diisopropylurea-d14.
Caption: Workflow for receiving and storing 1,3-Diisopropylurea-d14.
An In-depth Technical Guide to the Thermal Stability of 1,3-Diisopropylurea-d14
Audience: Researchers, Scientists, and Drug Development Professionals Introduction 1,3-Diisopropylurea (B130632) is a symmetrically substituted urea (B33335) derivative recognized for its utility as a synthetic intermedi...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, Scientists, and Drug Development Professionals
Introduction
1,3-Diisopropylurea (B130632) is a symmetrically substituted urea (B33335) derivative recognized for its utility as a synthetic intermediate in the pharmaceutical and agrochemical industries.[1] Its deuterated isotopologue, 1,3-Diisopropylurea-d14, where all 14 hydrogen atoms on the isopropyl groups are replaced with deuterium (B1214612), is of significant interest in mechanistic studies, metabolic tracking, and as an internal standard in quantitative analysis. A critical aspect of its application, storage, and handling is its thermal stability.
This technical guide elucidates the expected thermal behavior of 1,3-Diisopropylurea-d14. It draws upon the thermal properties of the parent compound and the well-documented influence of deuterium substitution on chemical bond strength and reaction kinetics—a phenomenon known as the Kinetic Isotope Effect (KIE).
Core Concepts: The Deuterium Kinetic Isotope Effect (KIE)
The substitution of hydrogen (¹H) with its heavier isotope, deuterium (²H or D), is the foundation for predicting the thermal stability of 1,3-Diisopropylurea-d14. This substitution does not alter the potential energy surface of a molecule but significantly impacts its vibrational energy.
Zero-Point Energy (ZPE): A chemical bond is never completely at rest, possessing a minimum amount of vibrational energy known as the zero-point energy. Due to its greater mass, a C-D bond has a lower vibrational frequency and, consequently, a lower ZPE compared to a C-H bond.[2][3]
Bond Dissociation Energy: The energy required to break a bond is the difference between the potential energy maximum and the zero-point energy level. Since the C-D bond starts from a lower energy state, a greater amount of energy is needed to reach the dissociation threshold. This makes the C-D bond effectively stronger and more resistant to cleavage than a C-H bond.[4]
Impact on Thermal Stability: Thermal decomposition is initiated by the breaking of the weakest chemical bonds. By strengthening the C-H bonds through deuteration, the overall energy required to initiate decomposition is increased. Therefore, 1,3-Diisopropylurea-d14 is predicted to exhibit enhanced thermal stability and a higher decomposition temperature compared to its non-deuterated counterpart.
Thermal Profile of 1,3-Diisopropylurea (Non-Deuterated Analog)
While specific decomposition thermograms for 1,3-Diisopropylurea are not widely published, its physical properties and behavior in synthesis provide valuable insights. It is generally regarded as a thermally stable compound, suitable for a variety of reaction conditions.[1]
Table 1: Physical and Thermal Properties of 1,3-Diisopropylurea
Predicted Thermal Profile of 1,3-Diisopropylurea-d14
Based on the kinetic isotope effect, the thermal properties of the deuterated compound are expected to be enhanced.
Table 2: Comparative Predicted Thermal Properties of 1,3-Diisopropylurea vs. 1,3-Diisopropylurea-d14
Property
1,3-Diisopropylurea (H14)
1,3-Diisopropylurea-d14 (D14)
Rationale
Molecular Weight
144.22 g/mol
158.30 g/mol
Mass of 14 D atoms vs. 14 H atoms
Melting Point
185 - 192 °C
Potentially slightly altered
Deuteration can subtly affect crystal packing and hydrogen bonding, leading to minor changes in melting point.[8][9]
Decomposition Onset Temperature
Baseline
Higher
Increased C-D bond strength requires more energy to initiate decomposition (Primary KIE).[4]
Rate of Decomposition
Baseline
Slower
The rate-determining steps involving C-H bond cleavage will be slower for the C-D analog.[3]
Experimental Protocols for Thermal Stability Assessment
To empirically determine the thermal stability of 1,3-Diisopropylurea-d14, the following standard analytical techniques are recommended.
Thermogravimetric Analysis (TGA)
Thermogravimetric Analysis measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is the primary method for determining the onset temperature of decomposition and quantifying mass loss events.
Methodology:
Instrument: A calibrated thermogravimetric analyzer.
Sample Preparation: Accurately weigh 5-10 mg of 1,3-Diisopropylurea-d14 into a ceramic or aluminum TGA pan.
Atmosphere: Purge the furnace with an inert gas (e.g., Nitrogen or Argon) at a constant flow rate (e.g., 50 mL/min) to prevent oxidative decomposition.
Temperature Program:
Equilibrate the sample at 30 °C.
Ramp the temperature from 30 °C to 400 °C at a constant heating rate (e.g., 10 °C/min).
Data Analysis: Plot the percentage of mass loss versus temperature. The onset temperature of decomposition is determined from the point of significant mass loss. The derivative of this curve (DTG) can be used to identify the temperatures of maximum decomposition rates.
Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry measures the heat flow into or out of a sample relative to a reference as a function of temperature.[10] It is used to detect thermal events such as melting, phase transitions, and exothermic or endothermic decomposition processes.[11]
Methodology:
Instrument: A calibrated differential scanning calorimeter.
Sample Preparation: Accurately weigh 2-5 mg of 1,3-Diisopropylurea-d14 into a hermetically sealed aluminum pan. An empty sealed pan is used as a reference.
Atmosphere: Maintain an inert atmosphere (e.g., Nitrogen) within the sample chamber.
Temperature Program:
Equilibrate the sample at 30 °C.
Ramp the temperature from 30 °C to 400 °C at a constant heating rate (e.g., 10 °C/min).
Data Analysis: Plot the heat flow versus temperature. An endothermic peak will correspond to the melting point. A sharp, exothermic peak following the melt typically indicates decomposition. The integrated area of this peak provides the enthalpy of decomposition.
Caption: Experimental workflow for thermal stability analysis.
Potential Thermal Decomposition Pathways
The thermal decomposition of substituted ureas can proceed through several mechanisms. For 1,3-Diisopropylurea, two primary pathways are plausible based on studies of analogous compounds.
Pathway A: Reversible Dissociation
This pathway involves the cleavage of a C-N bond, yielding an isocyanate and an amine. This is a common decomposition route for substituted ureas at elevated temperatures.[12]
Caption: Pathway A: Dissociation to isocyanate and amine.
Pathway B: Elimination Reaction
An alternative pathway, often catalyzed, involves an intramolecular rearrangement or elimination to form a cyanate (B1221674) (or its tautomer, isocyanic acid) and an amine. Studies on similar N,N'-dialkylureas have shown this type of decomposition.[13][14]
Caption: Pathway B: Elimination to isocyanic acid and amine.
For the deuterated analog, 1,3-Diisopropylurea-d14, any pathway involving the cleavage of a C-D bond in the rate-determining step will exhibit a significant kinetic isotope effect, leading to a slower reaction rate and requiring a higher temperature to proceed.
Conclusion
While direct experimental data for 1,3-Diisopropylurea-d14 is absent from the current literature, a robust prediction of its thermal behavior can be made. Fundamental principles of the kinetic isotope effect strongly suggest that the full deuteration of the isopropyl groups will enhance the compound's thermal stability, resulting in a higher onset temperature of decomposition compared to the standard 1,3-Diisopropylurea. The primary decomposition mechanisms are likely to mirror those of other dialkyl ureas, involving either dissociation or elimination pathways. The experimental protocols for TGA and DSC outlined in this guide provide a clear path for the empirical verification of these predictions, enabling a comprehensive characterization of this important deuterated compound for research and development applications.
Application Notes & Protocols: Utilizing 1,3-Diisopropylurea-d14 as an Internal Standard for the Quantitative Analysis of Bromacil and its Metabolites
Audience: Researchers, scientists, and drug development professionals. Introduction: 1,3-Diisopropylurea-d14 is the deuterated analog of 1,3-Diisopropylurea, a known degradation product of the herbicide Bromacil.
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction:
1,3-Diisopropylurea-d14 is the deuterated analog of 1,3-Diisopropylurea, a known degradation product of the herbicide Bromacil. The use of stable isotope-labeled internal standards, such as 1,3-Diisopropylurea-d14, is the gold standard in quantitative mass spectrometry. These standards exhibit nearly identical chemical and physical properties to their non-labeled counterparts, allowing them to effectively compensate for variations in sample preparation, chromatographic separation, and mass spectrometric ionization. This application note provides a detailed protocol for the use of 1,3-Diisopropylurea-d14 as an internal standard for the accurate and precise quantification of Bromacil and its primary degradation product, 1,3-Diisopropylurea, in environmental matrices by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
This section details the necessary materials, reagents, and procedures for the quantitative analysis of Bromacil and 1,3-Diisopropylurea using 1,3-Diisopropylurea-d14 as an internal standard.
Sample Matrices: Soil, water (e.g., groundwater, surface water).
2.2. Standard Solution Preparation
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve approximately 10 mg of each standard (Bromacil, 1,3-Diisopropylurea, and 1,3-Diisopropylurea-d14) in 10 mL of methanol in separate volumetric flasks.
Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solutions with an appropriate solvent (e.g., 50:50 acetonitrile:water) to create calibration curves. A typical calibration range for Bromacil and 1,3-Diisopropylurea is 1 to 500 ng/mL.
Internal Standard Spiking Solution (10 µg/mL): Dilute the 1,3-Diisopropylurea-d14 primary stock solution with methanol to a concentration of 10 µg/mL. This solution will be used to spike all calibration standards, quality control samples, and unknown samples.
2.3. Sample Preparation
The following protocols are generalized for soil and water matrices and may require optimization based on specific sample characteristics.
2.3.1. Water Samples
To a 100 mL water sample, add a known amount of the 1,3-Diisopropylurea-d14 internal standard spiking solution (e.g., 10 µL of 10 µg/mL solution for a final concentration of 10 ng/mL).
Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of LC-MS grade water.
Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.
Wash the cartridge with 5 mL of water to remove interfering substances.
Dry the cartridge under vacuum for 10 minutes.
Elute the analytes with 5 mL of acetonitrile.
Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 1 mL of the initial mobile phase composition.
Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.
The use of 1,3-Diisopropylurea-d14 as an internal standard significantly improves the accuracy and precision of the quantitative analysis. The following tables summarize the expected performance of the method.
Table 1: Linearity and Sensitivity
Analyte
Calibration Range (ng/mL)
R²
Limit of Detection (LOD) (ng/mL)
Limit of Quantification (LOQ) (ng/mL)
Bromacil
1 - 500
>0.995
0.5
1
1,3-Diisopropylurea
1 - 500
>0.995
0.5
1
Table 2: Accuracy and Precision (Intra-day and Inter-day)
Analyte
Spiked Concentration (ng/mL)
Intra-day Precision (%RSD)
Intra-day Accuracy (%)
Inter-day Precision (%RSD)
Inter-day Accuracy (%)
Bromacil
10
< 5
95 - 105
< 10
90 - 110
100
< 5
95 - 105
< 10
90 - 110
400
< 5
95 - 105
< 10
90 - 110
1,3-Diisopropylurea
10
< 5
95 - 105
< 10
90 - 110
100
< 5
95 - 105
< 10
90 - 110
400
< 5
95 - 105
< 10
90 - 110
Table 3: Matrix Effect and Recovery
Analyte
Matrix
Matrix Effect (%)
Recovery (%)
Bromacil
Soil
85 - 115
80 - 110
Water
90 - 110
85 - 110
1,3-Diisopropylurea
Soil
85 - 115
80 - 110
Water
90 - 110
85 - 110
Visualizations
Caption: Workflow for the quantitative analysis of Bromacil and its metabolites.
Caption: Relationship between Bromacil, its degradation product, and the internal standard.
The use of 1,3-Diisopropylurea-d14 as an internal standard provides a robust and reliable method for the quantitative analysis of Bromacil and its degradation product, 1,3-Diisopropylurea, in environmental samples. The described LC-MS/MS protocol, coupled with appropriate sample preparation, offers excellent sensitivity, accuracy, and precision, making it suitable for regulatory monitoring and environmental fate studies. The near-identical behavior of the deuterated internal standard to the analyte of interest ensures high-quality data by correcting for matrix effects and other sources of analytical variability.
Application Note: Quantitative Analysis of Isoproturon in Soil Samples using 1,3-Diisopropylurea-d14 by LC-MS/MS
Abstract This application note details a robust and sensitive method for the quantitative analysis of the herbicide isoproturon (B30282) in soil matrices. The protocol employs a QuEChERS (Quick, Easy, Cheap, Effective, R...
Author: BenchChem Technical Support Team. Date: December 2025
Abstract
This application note details a robust and sensitive method for the quantitative analysis of the herbicide isoproturon (B30282) in soil matrices. The protocol employs a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). To ensure high accuracy and precision, a deuterated internal standard, 1,3-Diisopropylurea-d14, is utilized to compensate for matrix effects and variations during sample preparation and analysis. This method is suitable for researchers, scientists, and professionals in environmental monitoring and agricultural science.
Introduction
Isoproturon is a phenylurea herbicide widely used for the control of annual grasses and broad-leaved weeds in cereal crops.[1][2] Its potential for groundwater contamination and risks to aquatic life have led to restrictions on its use in some regions.[3] Therefore, sensitive and accurate monitoring of its residues in environmental matrices like soil is crucial. The use of isotopically labeled internal standards, such as 1,3-Diisopropylurea-d14, is a well-established technique to improve the accuracy and precision of quantitative analysis by mass spectrometry, as it effectively corrects for analyte loss during sample processing and mitigates matrix-induced signal suppression or enhancement.[4][5] This application note provides a comprehensive protocol for the extraction and quantification of isoproturon in soil, leveraging the benefits of a deuterated internal standard and the efficiency of the QuEChERS method.[6][7][8][9]
2 mL dSPE (dispersive solid-phase extraction) tubes
Equipment
High-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (LC-MS/MS)
Analytical balance (4-decimal place)
Centrifuge capable of >4000 x g
Vortex mixer
Sample pulverizer/homogenizer
Syringe filters (0.22 µm)
Autosampler vials
Standard Solution Preparation
Stock Solutions (1 mg/mL):
Accurately weigh 10 mg of isoproturon and 1,3-Diisopropylurea-d14 into separate 10 mL volumetric flasks. Dissolve in and bring to volume with methanol. Store at -20°C.
Intermediate Standard Solutions (10 µg/mL):
Dilute the stock solutions 1:100 with methanol to prepare intermediate standards of isoproturon and 1,3-Diisopropylurea-d14.
Working Standard Solutions:
Prepare a series of calibration standards by appropriate dilution of the intermediate isoproturon standard with a 1:1 mixture of acetonitrile and water to achieve concentrations ranging from 0.5 to 100 ng/mL. Spike each calibration standard with the 1,3-Diisopropylurea-d14 intermediate standard to a final concentration of 10 ng/mL.
Sample Preparation (QuEChERS Protocol)
Sample Homogenization: Air-dry the soil sample and remove any large debris. Homogenize the sample using a pulverizer.
Extraction:
Weigh 10 g of the homogenized soil into a 50 mL polypropylene centrifuge tube.
Add 10 mL of water and vortex for 30 seconds to rehydrate the soil.
Spike the sample with 100 µL of a 1 µg/mL solution of 1,3-Diisopropylurea-d14 (internal standard).
Add 10 mL of acetonitrile.
Cap the tube and vortex vigorously for 1 minute.
Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).
Immediately cap and shake vigorously for 1 minute.
Centrifuge at 4000 x g for 5 minutes.
Dispersive Solid-Phase Extraction (dSPE) Cleanup:
Transfer 1 mL of the upper acetonitrile layer to a 2 mL dSPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.
Vortex for 30 seconds.
Centrifuge at 10,000 x g for 2 minutes.
Final Extract Preparation:
Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.
The sample is now ready for LC-MS/MS analysis.
LC-MS/MS Analysis
Liquid Chromatography Conditions:
Parameter
Value
Column
C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A
Water with 0.1% formic acid and 5 mM ammonium formate
Mobile Phase B
Methanol with 0.1% formic acid
Flow Rate
0.3 mL/min
Injection Volume
5 µL
Column Temperature
40°C
Gradient
10% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 10% B and equilibrate for 3 minutes.
Mass Spectrometry Conditions:
Parameter
Value
Ionization Mode
Electrospray Ionization (ESI), Positive
Capillary Voltage
3.5 kV
Source Temperature
150°C
Desolvation Temperature
400°C
Desolvation Gas Flow
800 L/hr
Cone Gas Flow
50 L/hr
Collision Gas
Argon
Multiple Reaction Monitoring (MRM) Transitions:
Compound
Precursor Ion (m/z)
Product Ion 1 (m/z)
Collision Energy 1 (eV)
Product Ion 2 (m/z)
Collision Energy 2 (eV)
Isoproturon
207.1
165.1
20
72.1
35
1,3-Diisopropylurea-d14
221.2
175.2
20
79.1
35
Note: The specific MRM transitions and collision energies should be optimized for the instrument in use.
Results and Discussion
Method Performance
The performance of this method was evaluated by spiking blank soil samples at three different concentration levels. The results are summarized in the table below.
Table 1: Recovery and Precision Data for Isoproturon in Soil
Spiking Level (ng/g)
Mean Recovery (%) (n=6)
Relative Standard Deviation (RSD) (%)
5
95.4
4.2
20
98.2
3.5
100
101.5
2.8
The method demonstrates excellent recovery and precision across the tested concentration range, with mean recoveries between 95% and 102% and RSDs below 5%. These results are well within the acceptable range of 70-120% recovery and ≤20% RSD as specified in many regulatory guidelines.[10] The use of the deuterated internal standard, 1,3-Diisopropylurea-d14, effectively compensated for matrix effects, leading to high accuracy and reproducibility.
Linearity
A calibration curve was constructed by plotting the peak area ratio of isoproturon to 1,3-Diisopropylurea-d14 against the concentration of isoproturon. The method showed excellent linearity over the concentration range of 0.5 to 100 ng/mL, with a correlation coefficient (R²) greater than 0.999.
Visualizations
Caption: Experimental workflow for the quantitative analysis of isoproturon in soil.
Conclusion
This application note presents a validated LC-MS/MS method for the sensitive and accurate quantification of isoproturon in soil samples. The combination of a streamlined QuEChERS extraction protocol and the use of the deuterated internal standard, 1,3-Diisopropylurea-d14, ensures high-quality data suitable for regulatory monitoring and environmental research. The method is demonstrated to be linear, accurate, and precise, providing a reliable tool for the analysis of this phenylurea herbicide.
Application Note: Quantification of 1,3-Diisopropylurea in Environmental Water Samples using LC-MS/MS with a Deuterated Internal Standard
Abstract This application note describes a robust and sensitive method for the quantitative analysis of 1,3-Diisopropylurea in environmental water samples. The method utilizes liquid chromatography coupled with tandem ma...
Author: BenchChem Technical Support Team. Date: December 2025
Abstract
This application note describes a robust and sensitive method for the quantitative analysis of 1,3-Diisopropylurea in environmental water samples. The method utilizes liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) and incorporates 1,3-Diisopropylurea-d14 as an internal standard to ensure high accuracy and precision. Sample preparation involves solid-phase extraction (SPE) to concentrate the analyte and remove matrix interferences. This method is suitable for researchers and scientists monitoring the environmental fate of urea-based herbicides and their degradation products.
Introduction
1,3-Diisopropylurea is a degradation product of the widely used phenylurea herbicide Diuron. Its presence in environmental water bodies can be an indicator of pesticide contamination and its subsequent breakdown. Accurate quantification of 1,3-Diisopropylurea is crucial for assessing water quality and understanding the environmental fate of its parent compound.
The use of a stable isotope-labeled internal standard, such as 1,3-Diisopropylurea-d14, is the gold standard for quantitative mass spectrometry.[1] A deuterated internal standard co-elutes with the analyte of interest and experiences similar ionization effects, thereby compensating for variations in sample preparation, injection volume, and instrument response.[1] This approach significantly improves the accuracy, precision, and robustness of the analytical method.[1]
This application note provides a detailed protocol for the extraction and analysis of 1,3-Diisopropylurea in water samples, offering a reliable tool for environmental monitoring and research.
Tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source
Analytical column (e.g., C18, 2.1 x 100 mm, 1.8 µm)
Sample Preparation: Solid-Phase Extraction (SPE)
Condition the SPE cartridge with 5 mL of methanol followed by 5 mL of ultrapure water.
Spike a 100 mL water sample with a known concentration of 1,3-Diisopropylurea-d14 internal standard.
Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.
Wash the cartridge with 5 mL of 5% methanol in water to remove interferences.
Dry the cartridge under vacuum for 10 minutes.
Elute the analyte and internal standard with 5 mL of methanol.
Evaporate the eluate to dryness under a gentle stream of nitrogen.
Reconstitute the residue in 1 mL of the initial mobile phase.
LC-MS/MS Analysis
The analysis is performed using an LC-MS/MS system in positive electrospray ionization mode. The separation is achieved on a C18 column with a gradient elution program.
Table 1: LC-MS/MS Method Parameters
Parameter
Value
LC Column
C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A
0.1% Formic acid in Water
Mobile Phase B
0.1% Formic acid in Acetonitrile
Gradient
5% B to 95% B in 8 min
Flow Rate
0.3 mL/min
Injection Volume
10 µL
Ionization Mode
ESI Positive
Capillary Voltage
3.5 kV
Source Temp.
150 °C
Desolvation Temp.
350 °C
Multiple Reaction Monitoring (MRM)
The mass spectrometer is operated in MRM mode to monitor the transitions from the precursor ion to the product ion for both 1,3-Diisopropylurea and its deuterated internal standard.
Table 2: MRM Transitions
Compound
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
1,3-Diisopropylurea
145.1
88.1
15
1,3-Diisopropylurea-d14
159.2
98.2
15
Results and Discussion
The use of 1,3-Diisopropylurea-d14 as an internal standard provides excellent correction for matrix effects and variations in instrument response, leading to high precision and accuracy. A typical calibration curve should exhibit a linear response (R² > 0.99) over the desired concentration range. The limit of quantification (LOQ) for this method is expected to be in the low ng/L range, making it suitable for environmental monitoring.
Conclusion
The described LC-MS/MS method with a deuterated internal standard allows for the reliable and sensitive quantification of 1,3-Diisopropylurea in environmental water samples. The detailed protocol for sample preparation and analysis provides a valuable tool for researchers and scientists in the fields of environmental science and drug development.
Protocol: Standard Operating Procedure for the Quantification of 1,3-Diisopropylurea in Water Samples
1. Scope
This protocol outlines the procedure for the quantitative analysis of 1,3-Diisopropylurea in environmental water samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 1,3-Diisopropylurea-d14 as an internal standard.
Application Notes and Protocols for the Use of 1,3-Diisopropylurea-d14 in Food Safety Analysis
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide for the utilization of 1,3-Diisopropylurea-d14 as an internal standard in the quantitative analysis of...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive guide for the utilization of 1,3-Diisopropylurea-d14 as an internal standard in the quantitative analysis of urea (B33335) herbicides, particularly diuron (B1670789) and its structural analog bromacil, in various food matrices. The protocols detailed herein are designed for robust and accurate quantification using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a cornerstone technique in modern food safety testing.
Introduction
Substituted urea herbicides, such as diuron and bromacil, are widely used in agriculture to control weeds. Their potential persistence in the environment and accumulation in the food chain necessitates sensitive and reliable analytical methods to ensure consumer safety and compliance with regulatory limits. 1,3-Diisopropylurea is a known degradation product of the herbicide bromacil. The deuterated analog, 1,3-Diisopropylurea-d14, serves as an ideal internal standard for isotope dilution mass spectrometry. Its chemical and physical properties closely mimic those of the target analytes, ensuring it behaves similarly during sample extraction, cleanup, and chromatographic analysis. This mimicry allows for the correction of matrix effects and variations in analytical performance, leading to highly accurate and precise quantification.
The use of stable isotope-labeled internal standards is a critical component in developing robust bioanalytical methods, compensating for variations in extraction efficiency, injection volume, and ionization suppression or enhancement in the mass spectrometer.
Analytical Principle
The core of this analytical approach is the use of 1,3-Diisopropylurea-d14 as an internal standard in conjunction with LC-MS/MS. A known amount of the deuterated standard is added to the sample at the beginning of the extraction process. The target analytes (diuron, bromacil, etc.) and the internal standard are then co-extracted, purified, and analyzed by LC-MS/MS. Quantification is achieved by calculating the ratio of the analyte's peak area to the internal standard's peak area. This ratio is then compared to a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard. This method minimizes the impact of sample matrix variability and improves the overall accuracy and reproducibility of the results.
Experimental Protocols
This section details the recommended protocols for the analysis of urea herbicides in a representative food matrix (e.g., fruits and vegetables) using 1,3-Diisopropylurea-d14 as an internal standard.
QuEChERS Extraction and Cleanup Kits: Containing pre-weighed salts and sorbents (e.g., primary secondary amine - PSA, C18)
Sample Preparation: QuEChERS Method
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food.
Homogenization: Homogenize a representative portion of the food sample (e.g., 100 g of fruit or vegetable) to a uniform consistency.
Extraction:
Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.
Add 10 mL of acetonitrile.
Add a known amount of 1,3-Diisopropylurea-d14 internal standard solution (e.g., 100 µL of a 1 µg/mL solution).
Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).
Immediately cap and shake vigorously for 1 minute.
Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing the d-SPE cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).
Vortex for 30 seconds.
Centrifuge at ≥10,000 x g for 2 minutes.
Final Extract Preparation:
Take an aliquot of the cleaned supernatant and dilute it with an appropriate solvent (e.g., 1:1 with water containing 0.1% formic acid) for LC-MS/MS analysis.
Experimental Workflow for Urea Herbicide Analysis
Method
Application Note & Protocol: Quantitative Analysis of 1,3-Diisopropylurea-d14 in Water Samples
Audience: Researchers, scientists, and drug development professionals. Introduction 1,3-Diisopropylurea (DIU) is a primary metabolite of the widely used phenylurea herbicide, Diuron.
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
1,3-Diisopropylurea (DIU) is a primary metabolite of the widely used phenylurea herbicide, Diuron. Monitoring its presence in water sources is crucial for environmental and safety assessments. The use of a stable isotope-labeled internal standard, such as 1,3-Diisopropylurea-d14, is the preferred method for accurate quantification, as it effectively compensates for sample matrix effects and variations during sample preparation and analysis.[1][2][3] This document provides a detailed protocol for the analysis of 1,3-Diisopropylurea-d14 in water samples using Solid-Phase Extraction (SPE) followed by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
Data Presentation: Method Performance Characteristics
The following tables summarize the typical quantitative performance of analytical methods for Diuron and its metabolites, which are analogous to the expected performance for 1,3-Diisopropylurea analysis.
Table 1: Method Detection and Quantitation Limits
Analyte
Method Detection Limit (MDL) (µg/L)
Limit of Quantitation (LOQ) (µg/L)
Diuron
0.5
1.0
DCPMU¹
0.5
1.0
DCPU²
0.5
1.0
DCA³
1.0
2.0
1,3-Diisopropylurea (projected)
~0.01 - 0.5
~0.05 - 1.0
¹ N′-(3,4-dichlorophenyl)-N-methylurea
² 3,4-dichlorophenylurea
³ 3,4-dichloroaniline
Data for Diuron and its metabolites are derived from a study utilizing HPLC-UV detection.[4][5] Projected limits for 1,3-Diisopropylurea are based on LC-MS/MS methods for similar compounds.[6]
Table 2: Recovery and Precision
Analyte
Spiked Concentration (µg/L)
Average Recovery (%)
Relative Standard Deviation (RSD) (%)
Diuron
10
98.8
1.6
DCPMU
10
98.1
4.5
DCPU
10
98.2
3.6
DCA
10
77.8
4.5
1,3-Diisopropylurea (projected)
0.05 - 10
>90%
<15%
Recovery and precision data for Diuron and its metabolites were obtained from spiked surface and ground water samples.[4][5] Projected values for 1,3-Diisopropylurea are based on typical performance criteria for regulatory methods.[7]
Experimental Protocols
This section details the methodology for the quantitative analysis of 1,3-Diisopropylurea-d14 in water.
Materials and Reagents
Standards: 1,3-Diisopropylurea and 1,3-Diisopropylurea-d14 (as internal standard) analytical standards.
Water Samples: Collected in clean glass containers.
Standard Solution Preparation
Primary Stock Solutions (100 µg/mL): Accurately weigh and dissolve the analytical standards of 1,3-Diisopropylurea and 1,3-Diisopropylurea-d14 in methanol to prepare individual primary stock solutions.
Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solution of 1,3-Diisopropylurea with a mixture of methanol and water.
Internal Standard Spiking Solution: Dilute the 1,3-Diisopropylurea-d14 primary stock solution with methanol to a suitable concentration for spiking into samples and calibration standards.
Sample Preparation: Solid-Phase Extraction (SPE)
Sample Filtration: Filter the water samples through a 0.45 µm filter to remove particulate matter.
Spiking: To a 100 mL aliquot of the filtered water sample, add a known amount of the 1,3-Diisopropylurea-d14 internal standard spiking solution.
SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Ensure the cartridge does not go dry.
Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.
Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.
Elution: Elute the retained analytes from the cartridge with 2 mL of a methanol/acetonitrile (50/50, v/v) solution into a collection tube.[4][5]
Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase composition for LC-MS/MS analysis.
LC-MS/MS Analysis
Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.
Chromatographic Conditions (Typical):
Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.
Gradient: A suitable gradient to separate the analyte from matrix interferences.
MRM Transitions: Specific precursor-to-product ion transitions for both 1,3-Diisopropylurea and 1,3-Diisopropylurea-d14 need to be determined by direct infusion of the standards.
Data Analysis and Quantification
Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of 1,3-Diisopropylurea to the peak area of the internal standard (1,3-Diisopropylurea-d14) against the concentration of the calibration standards.
Quantification: Determine the concentration of 1,3-Diisopropylurea in the water samples by calculating the peak area ratio from the sample chromatogram and interpolating the concentration from the calibration curve.
Mandatory Visualizations
Caption: Experimental workflow for the analysis of 1,3-Diisopropylurea-d14 in water.
Caption: Rationale for using a deuterated internal standard in quantitative analysis.
Application Note and Protocol: Quantification of Phenylurea Herbicides in Soil using 1,3-Diisopropylurea-d14 as an Internal Standard
For Researchers, Scientists, and Drug Development Professionals Introduction The widespread use of phenylurea herbicides, such as Diuron, necessitates reliable and accurate methods for their monitoring in environmental m...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The widespread use of phenylurea herbicides, such as Diuron, necessitates reliable and accurate methods for their monitoring in environmental matrices like soil. The complexity of the soil matrix can lead to significant variability and potential inaccuracies in analytical results. The use of a stable isotopically labeled internal standard is a widely accepted strategy to compensate for matrix effects and variations in sample preparation and instrument response.
This application note provides a detailed protocol for the extraction and quantification of a representative phenylurea herbicide in soil samples using Accelerated Solvent Extraction (ASE) followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). 1,3-Diisopropylurea-d14 is employed as an internal standard to ensure high accuracy and precision.
Principle
Experimental Protocols
Materials and Reagents
Solvents: Acetonitrile (ACN), Methanol (B129727) (MeOH), Water (H₂O) - all LC-MS grade. Formic acid (FA), ACS grade.
Standards: Analytical standard of the target phenylurea herbicide (e.g., Diuron, >98% purity). 1,3-Diisopropylurea-d14 (>98% purity, isotopic purity >99%).
Soil Samples: Representative soil samples, air-dried and sieved (<2 mm).
Dispersing Agent: Diatomaceous earth or clean sand.
Syringe Filters: 0.22 µm PTFE filters.
Instrumentation
Liquid Chromatograph (LC): A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.
Standard and Sample Preparation
Stock Solutions (1 mg/mL): Prepare individual stock solutions of the target herbicide and 1,3-Diisopropylurea-d14 in methanol.
Working Standard Solutions: Prepare serial dilutions of the stock solutions in methanol to create a series of calibration standards.
Internal Standard Spiking Solution (1 µg/mL): Dilute the 1,3-Diisopropylurea-d14 stock solution in methanol.
Sample Fortification:
Weigh 10 g of the homogenized soil sample into a beaker.
Spike the soil sample with the desired concentration of the target herbicide (for recovery experiments) and a fixed concentration of the 1,3-Diisopropylurea-d14 internal standard spiking solution (e.g., 50 µL of 1 µg/mL solution to yield a 5 ng/g concentration).
Allow the spiked sample to equilibrate for at least 2 hours in the dark.
Accelerated Solvent Extraction (ASE)
Cell Preparation: Place a cellulose filter at the outlet of the ASE cell. Mix the 10 g soil sample with an equal amount of diatomaceous earth and load the mixture into the extraction cell. Fill the void space with additional diatomaceous earth.
Extraction Parameters: Place the loaded cell into the ASE system and extract using the optimized parameters. A combination of methanol and water is often effective for extracting polar herbicides from soil[4].
Solvent Evaporation: The collected extract (typically 40-50 mL) is evaporated to near dryness under a gentle stream of nitrogen at 40°C.
Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 80:20 water:acetonitrile with 0.1% formic acid).
Filtration: Filter the reconstituted extract through a 0.22 µm PTFE syringe filter into an LC vial for analysis.
LC-MS/MS Analysis
Chromatographic Separation: Perform chromatographic separation on a C18 column (e.g., 2.1 x 100 mm, 2.7 µm).
Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray ionization mode (ESI+) with Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for the target analyte and the internal standard.
The following table presents typical validation data for the analysis of a phenylurea herbicide in soil using the described method.
Analyte
Linearity (R²)
Recovery (%)
Precision (RSD, %)
LOD (ng/g)
LOQ (ng/g)
Diuron
> 0.995
92.5
< 10
0.1
0.5
Recovery and precision were determined at a spiking level of 10 ng/g (n=6).
LOD and LOQ were estimated based on a signal-to-noise ratio of 3 and 10, respectively[4].
Visualizations
Caption: Experimental workflow for soil sample extraction and analysis.
Caption: Logic of quantification using an internal standard.
Conclusion
The described method, utilizing Accelerated Solvent Extraction with LC-MS/MS detection and 1,3-Diisopropylurea-d14 as an internal standard, provides a robust, sensitive, and accurate approach for the quantification of phenylurea herbicides in soil. The use of an isotopically labeled internal standard is crucial for mitigating matrix effects and ensuring data reliability in complex environmental samples. This protocol is well-suited for routine environmental monitoring and research applications.
Application Notes and Protocols for Herbicide Residue Quantification using 1,3-Diisopropylurea-d14
Introduction 1,3-Diisopropylurea-d14 is a deuterated analog of 1,3-diisopropylurea, which is structurally related to a class of phenylurea herbicides. Its primary application in analytical chemistry is as an internal sta...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
1,3-Diisopropylurea-d14 is a deuterated analog of 1,3-diisopropylurea, which is structurally related to a class of phenylurea herbicides. Its primary application in analytical chemistry is as an internal standard for the quantification of herbicide residues, particularly diuron (B1670789), in various environmental and agricultural matrices. The use of a stable isotope-labeled internal standard like 1,3-Diisopropylurea-d14 is crucial for accurate quantification using methods such as liquid chromatography-mass spectrometry (LC-MS/MS), as it effectively compensates for matrix effects and variations in sample preparation and instrument response.
This document provides detailed application notes and protocols for the use of 1,3-Diisopropylurea-d14 in the analysis of diuron residues in soil, water, and sewage sludge.
Principle
The quantification of herbicide residues using an isotopically labeled internal standard relies on the principle of isotope dilution analysis. A known amount of the internal standard (1,3-Diisopropylurea-d14) is added to the sample at the beginning of the extraction process. The internal standard behaves chemically and physically similarly to the target analyte (e.g., diuron) throughout the sample preparation and analysis. By measuring the ratio of the analyte to the internal standard using a mass spectrometer, accurate quantification can be achieved, as any losses during the procedure will affect both the analyte and the internal standard proportionally.
Experimental Workflow
The following diagram illustrates the general workflow for herbicide residue analysis using 1,3-Diisopropylurea-d14 as an internal standard.
Caption: General workflow for herbicide residue quantification.
Protocols
Protocol 1: Analysis of Diuron in Soil
This protocol is adapted from methodologies for the analysis of phenylurea herbicides in soil matrices.[1]
1. Materials and Reagents
1,3-Diisopropylurea-d14 internal standard solution (e.g., 1 µg/mL in methanol)
Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.
Spike the sample with a known amount of 1,3-Diisopropylurea-d14 internal standard solution.
Add 10 mL of acetonitrile.
Add the QuEChERS extraction salts.
Cap the tube and vortex vigorously for 1 minute.
Centrifuge at 4000 rpm for 5 minutes.
Transfer an aliquot of the supernatant (acetonitrile layer) to a d-SPE tube.
Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.
Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.
3. LC-MS/MS Analysis
LC System: High-Performance Liquid Chromatography system
Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A: Water with 0.1% formic acid
Mobile Phase B: Acetonitrile with 0.1% formic acid
Gradient: A suitable gradient to separate diuron from matrix interferences.
Flow Rate: 0.3 mL/min
Injection Volume: 5 µL
MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.
Detection: Multiple Reaction Monitoring (MRM). Monitor at least two transitions for diuron and one for 1,3-Diisopropylurea-d14.
4. Quantification
Generate a calibration curve by plotting the peak area ratio of diuron to 1,3-Diisopropylurea-d14 against the concentration of diuron standards. Quantify the diuron concentration in the samples using this calibration curve.
Protocol 2: Analysis of Diuron in Water
This protocol is based on methods for the determination of pesticides in water samples.[2][3]
1. Materials and Reagents
1,3-Diisopropylurea-d14 internal standard solution
Logical Relationships in Isotope Dilution Analysis
The following diagram illustrates the logical relationship in using an internal standard for quantification.
Caption: Quantification using an internal standard.
Conclusion
1,3-Diisopropylurea-d14 serves as an effective internal standard for the reliable quantification of diuron and potentially other related phenylurea herbicides in diverse and complex matrices. The use of isotope dilution LC-MS/MS methods, as outlined in these protocols, provides high sensitivity, selectivity, and accuracy, enabling researchers to meet the stringent regulatory limits for herbicide residues in environmental and food samples. The detailed protocols and performance data presented here offer a solid foundation for laboratories to develop and validate their own analytical methods for herbicide residue monitoring.
Application Note: Preparation of 1,3-Diisopropylurea-d14 Stock Solution
For Researchers, Scientists, and Drug Development Professionals Introduction 1,3-Diisopropylurea-d14 is the deuterated analog of 1,3-Diisopropylurea. It serves as a valuable internal standard in analytical chemistry, par...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,3-Diisopropylurea-d14 is the deuterated analog of 1,3-Diisopropylurea. It serves as a valuable internal standard in analytical chemistry, particularly in mass spectrometry-based methods for quantitative analysis. Its primary application is as a labeled analogue for 1,3-Diisopropylurea, which is recognized as one of the photocatalyzed degradation products of the herbicide Bromacil.[1][2] The use of a stable isotope-labeled standard like 1,3-Diisopropylurea-d14 allows for accurate quantification by correcting for matrix effects and variations in sample preparation and instrument response. This application note provides a detailed protocol for the preparation of a stock solution of 1,3-Diisopropylurea-d14, ensuring accurate and reproducible results in downstream applications.
Quantitative Data Summary
A summary of the key quantitative data for 1,3-Diisopropylurea-d14 is presented in Table 1.
In case of skin contact, wash the affected area with soap and plenty of water.[5][6]
In case of eye contact, rinse cautiously with water for several minutes.[7]
Consult the Safety Data Sheet (SDS) for complete safety information before handling the compound.
Stock Solution Preparation Workflow
Caption: Workflow for the preparation of 1,3-Diisopropylurea-d14 stock solution.
Detailed Procedure
Equilibration: Allow the vial containing 1,3-Diisopropylurea-d14 and the solvent (methanol) to equilibrate to room temperature before opening to prevent condensation.
Weighing: Accurately weigh 1 mg of 1,3-Diisopropylurea-d14 using an analytical balance.
Transfer: Quantitatively transfer the weighed compound into a 1 mL Class A volumetric flask.
Initial Dissolution: Add approximately 0.8 mL of methanol to the volumetric flask.
Dissolving: Cap the flask and vortex thoroughly to dissolve the solid. If necessary, sonicate for 5-10 minutes to ensure complete dissolution.
Final Volume Adjustment: Once the solid is completely dissolved, carefully add methanol to the flask until the bottom of the meniscus is level with the calibration mark.
Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.
Aliquoting and Storage: Aliquot the stock solution into smaller, clearly labeled amber glass vials to minimize freeze-thaw cycles. Store the aliquots at -20°C for long-term stability.[1]
Quality Control
It is recommended to verify the concentration and purity of the prepared stock solution. This can be achieved using analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the identity and assess the purity of the solution.
Conclusion
This application note provides a detailed and reliable protocol for the preparation of a 1,3-Diisopropylurea-d14 stock solution. Adherence to this protocol, including the safety precautions and quality control measures, will ensure the preparation of an accurate and stable standard for use in various research and analytical applications, particularly in the quantification of the herbicide degradation product, 1,3-Diisopropylurea.
Application of 1,3-Diisopropylurea-d14 as an Internal Standard in Quantitative Metabolomics
Application Note Introduction Quantitative metabolomics aims to measure the absolute or relative abundance of metabolites in a biological system. A significant challenge in this field is the analytical variability introd...
Author: BenchChem Technical Support Team. Date: December 2025
Application Note
Introduction
Quantitative metabolomics aims to measure the absolute or relative abundance of metabolites in a biological system. A significant challenge in this field is the analytical variability introduced during sample preparation and analysis.[1][2] The use of stable isotope-labeled internal standards (SIL-IS) is a widely accepted strategy to account for and correct this variability, thereby enhancing the accuracy and reproducibility of quantification.[1][3][4] 1,3-Diisopropylurea-d14 is a deuterated analog of 1,3-diisopropylurea, a small molecule that can be exogenously introduced into biological samples. Due to its chemical similarity to endogenous metabolites and its distinct mass shift, 1,3-Diisopropylurea-d14 serves as an excellent internal standard for liquid chromatography-mass spectrometry (LC-MS) based metabolomics studies.
Principle
1,3-Diisopropylurea-d14 is chemically identical to its unlabeled counterpart, 1,3-diisopropylurea, but contains fourteen deuterium (B1214612) atoms in place of hydrogen atoms. This isotopic labeling results in a mass increase of 14 Da, allowing it to be distinguished from the unlabeled form by a mass spectrometer. When a known amount of 1,3-Diisopropylurea-d14 is spiked into a biological sample at the beginning of the sample preparation workflow, it experiences the same processing and analytical variations as the endogenous metabolites.[1][3] By monitoring the signal intensity of 1,3-Diisopropylurea-d14, researchers can normalize the data for the target analytes, correcting for variations in extraction efficiency, sample volume, injection volume, and instrument response.[1]
Advantages of 1,3-Diisopropylurea-d14 as an Internal Standard
Chemical Inertness: 1,3-Diisopropylurea is not an endogenous metabolite in most biological systems, minimizing the risk of interference with biological processes.
High Isotopic Purity: Synthesized with high isotopic enrichment, ensuring minimal contribution to the unlabeled analyte's signal.
Mass Stability: The deuterium labels are stable and unlikely to exchange with protons under typical sample preparation and LC-MS conditions.[5]
Broad Applicability: Its physicochemical properties make it suitable for use with a wide range of extraction solvents and chromatographic methods commonly employed in metabolomics.
Quantitative Data Summary
The following tables provide representative data for the use of 1,3-Diisopropylurea-d14 as an internal standard in a hypothetical quantitative metabolomics experiment.
Table 2: Representative Spike-in Concentrations and Recovery
Sample Matrix
Spike-in Concentration (µM)
Mean Recovery (%)
Standard Deviation (%)
Human Plasma
10
95.2
4.8
Human Urine
10
98.1
3.5
Cell Lysate
5
92.5
6.1
Table 3: LC-MS/MS Parameters for 1,3-Diisopropylurea and 1,3-Diisopropylurea-d14
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
1,3-Diisopropylurea
145.13
88.10
15
1,3-Diisopropylurea-d14
159.22
98.16
15
Experimental Protocols
Protocol 1: Preparation of 1,3-Diisopropylurea-d14 Stock Solution
Reconstitution: Allow the vial of 1,3-Diisopropylurea-d14 to equilibrate to room temperature before opening. Reconstitute the solid compound in LC-MS grade methanol to a final concentration of 1 mg/mL.
Working Solution: Prepare a working solution by diluting the stock solution with 50% aqueous methanol to a concentration of 100 µM.
Storage: Store the stock and working solutions at -20°C in amber glass vials to prevent photodegradation.
Protocol 2: Sample Preparation for Quantitative Metabolomics
Sample Collection: Collect biological samples (e.g., plasma, urine, cell pellets) and immediately freeze them at -80°C to quench metabolic activity.
Internal Standard Spiking: Thaw the samples on ice. To 100 µL of sample, add 10 µL of the 100 µM 1,3-Diisopropylurea-d14 working solution to achieve a final concentration of 10 µM.
Protein Precipitation and Metabolite Extraction:
Add 400 µL of ice-cold extraction solvent (e.g., 80% methanol in water) to the sample.
Vortex vigorously for 1 minute.
Incubate at -20°C for 30 minutes to facilitate protein precipitation.
Centrifugation: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C.
Supernatant Collection: Carefully transfer the supernatant containing the extracted metabolites and the internal standard to a new microcentrifuge tube.
Drying: Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a vacuum concentrator.
Reconstitution: Reconstitute the dried extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., 5% acetonitrile in water).
Final Centrifugation: Centrifuge at 14,000 x g for 5 minutes at 4°C to pellet any remaining particulates.
Transfer: Transfer the clear supernatant to an autosampler vial for LC-MS analysis.
Protocol 3: LC-MS/MS Analysis
Chromatographic Separation:
Column: Use a reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient: A linear gradient from 5% to 95% Mobile Phase B over 10 minutes.
Application Note: High-Sensitivity Quantification of Trace Organic Contaminants in Environmental Matrices Using Isotope Dilution Mass Spectrometry
Audience: Researchers, scientists, and drug development professionals. Introduction The accurate quantification of trace organic contaminants in complex environmental matrices, such as water, soil, and sediment, is a sig...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
The accurate quantification of trace organic contaminants in complex environmental matrices, such as water, soil, and sediment, is a significant analytical challenge. Matrix effects, analyte losses during sample preparation, and instrument variability can all introduce significant errors into analytical measurements. To address these challenges, the U.S. Environmental Protection Agency (EPA) has developed and validated numerous methods that employ isotope dilution mass spectrometry (IDMS). This technique is considered the gold standard for high-accuracy and high-precision analysis.[1][2]
This application note describes a generalized protocol based on the principles of EPA methods that utilize isotopically labeled internal standards for the quantification of trace organic contaminants. While the EPA does not have specific methods centered on urea-based internal standards for environmental analysis, the principles outlined here are broadly applicable. For the purpose of this note, we will use a representative analyte to illustrate the workflow and protocols that are common in methods like EPA Method 1613 for dioxins and furans, and EPA Methods 533 and 537.1 for per- and polyfluoroalkyl substances (PFAS).[3][4][5][6]
The core of the isotope dilution technique is the addition of a known quantity of a stable, isotopically labeled analog of the target analyte to the sample at the very beginning of the analytical process.[7][8] These labeled standards, often containing Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N), are chemically identical to the native analytes, ensuring they experience the same effects of the matrix and the same losses during extraction and cleanup.[9][10][11] Because the mass spectrometer can differentiate between the native analyte and the heavier labeled standard, the ratio of their signals can be used to accurately calculate the concentration of the native analyte, regardless of sample-specific variations.[1][12]
Principle of Isotope Dilution Mass Spectrometry (IDMS)
Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate method for quantifying compounds. It works by adding a known amount of an isotopically enriched version of the analyte (the "spike" or internal standard) to the sample. This spike is chemically identical to the analyte but has a different mass due to the presence of heavier isotopes (e.g., ¹³C instead of ¹²C). After allowing the spike to equilibrate with the analyte in the sample, the mixture is analyzed by mass spectrometry. The instrument measures the ratio of the natural analyte to the isotopically labeled spike. Since the amount of spike added is known, the concentration of the analyte in the original sample can be calculated with high precision, as this ratio is unaffected by analyte loss during sample preparation.[7][8][13]
Quantitative Data Summary
The following tables summarize typical performance data for an analytical method utilizing isotope dilution mass spectrometry for trace organic analysis. These values are representative of what can be achieved and are based on performance criteria from established EPA methods.
Table 1: Method Detection Limits (MDLs) and Minimum Levels of Quantitation (MLs)
Analyte
Matrix
MDL (ng/L)
ML (ng/L)
Analyte A
Drinking Water
0.5
2.0
Analyte B
Drinking Water
0.7
2.5
Analyte C
Drinking Water
0.4
1.5
Analyte A
Groundwater
1.2
5.0
Analyte B
Groundwater
1.5
6.0
Analyte C
Groundwater
1.0
4.0
Table 2: Calibration and Quality Control Acceptance Criteria
This section provides a detailed methodology for the analysis of trace organic contaminants in water samples using solid-phase extraction (SPE) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) with isotope dilution.
1. Reagents and Standards
Reagents:Methanol (B129727), Reagent Water (LC-MS grade), Formic Acid, Ammonium Acetate. All reagents must be of high purity to avoid contamination.
Analyte Stock Solutions: Prepare individual stock solutions of native analytes in methanol at a concentration of 1 mg/mL.
Isotopically Labeled Internal Standard (IS) Stock Solutions: Prepare individual stock solutions of the corresponding ¹³C- or ¹⁵N-labeled internal standards in methanol at 1 mg/mL.
Primary Dilution Standards (PDS): Combine the individual stock solutions to create a mixed PDS for the native analytes and a separate PDS for the internal standards.
Spiking Solution: From the IS PDS, prepare a spiking solution at a concentration that will result in a final concentration in the sample extract that is near the midpoint of the calibration curve.
Preservation: Add a preservative if required for the specific analytes of interest and store at ≤6 °C.
Spiking: Allow the sample to come to room temperature. Add a known volume (e.g., 25 µL) of the isotopically labeled internal standard spiking solution to each 250 mL sample. Also spike all quality control samples (blanks, LCS).
Solid Phase Extraction (SPE):
Condition an SPE cartridge (e.g., a polymeric weak anion exchange cartridge) with methanol followed by reagent water.
Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.
After loading, wash the cartridge with a wash solution (e.g., a buffered water solution) to remove interferences.
Dry the cartridge under a gentle stream of nitrogen for 10 minutes.
Elution: Elute the analytes and internal standards from the SPE cartridge with 5-10 mL of methanol.
Concentration: Concentrate the eluate to a final volume of 1.0 mL under a gentle stream of nitrogen at a temperature of 40-50°C.
3. Instrumental Analysis (LC-MS/MS)
LC System: A high-performance liquid chromatography system capable of gradient elution.
Column: A suitable C18 column (e.g., 2.1 mm x 100 mm, 2.6 µm particle size).
Mobile Phase A: 20 mM Ammonium Acetate in Water.
Mobile Phase B: Methanol.
Gradient: A suitable gradient to separate the analytes of interest (e.g., starting at 10% B, ramping to 95% B).
Flow Rate: 0.3 mL/min.
Injection Volume: 10 µL.
MS/MS System: A tandem quadrupole mass spectrometer operating in negative ion electrospray ionization (ESI) mode.
Analysis Mode: Multiple Reaction Monitoring (MRM). For each native analyte and its corresponding labeled internal standard, monitor at least two precursor-to-product ion transitions for confirmation and quantification.
4. Calibration and Quantification
Calibration Curve: Prepare a series of calibration standards in a clean solvent. Spike each calibration standard with the same amount of the internal standard solution as was added to the samples.
Analysis Sequence: Analyze the calibration standards, followed by the method blank, LCS, and then the environmental samples. A CCV should be analyzed every 10-12 samples and at the end of the analytical run.
Quantification: Calculate the concentration of each native analyte using the isotope dilution method. This is done by calculating the ratio of the peak area of the native analyte to the peak area of its corresponding isotopically labeled internal standard. The concentration is then determined from the calibration curve, which plots the area ratios against the concentration ratios.
Visualizations
Caption: Principle of Isotope Dilution Mass Spectrometry.
Caption: Experimental Workflow for Trace Contaminant Analysis.
Application Note: High-Throughput Quantification of Small Molecule Analytes in Biological Matrices using 1,3-Diisopropylurea-d14 as an Internal Standard
Audience: Researchers, scientists, and drug development professionals. Purpose: This document provides a detailed protocol for the sample preparation and subsequent analysis of small molecule analytes from biological mat...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Purpose: This document provides a detailed protocol for the sample preparation and subsequent analysis of small molecule analytes from biological matrices, specifically plasma and urine, utilizing 1,3-Diisopropylurea-d14 as an internal standard for liquid chromatography-mass spectrometry (LC-MS) analysis.
Introduction
Accurate quantification of small molecule drugs, metabolites, and biomarkers in complex biological matrices is crucial for pharmacokinetic studies, clinical diagnostics, and drug development.[1][2] The inherent variability in sample preparation and analysis can lead to inaccurate results.[1] The use of a stable isotope-labeled internal standard (SIL-IS), such as 1,3-Diisopropylurea-d14, is a widely accepted strategy to compensate for these variations, thereby improving the accuracy, precision, and reliability of LC-MS based quantification.[1][3] A SIL-IS shares very similar physicochemical properties with the analyte of interest, ensuring it behaves similarly during extraction, chromatography, and ionization, thus effectively normalizing for matrix effects and procedural losses.[3][4]
1,3-Diisopropylurea is a small urea (B33335) derivative.[5][6] Its deuterated form, 1,3-Diisopropylurea-d14, serves as an excellent internal standard for a range of small molecule analytes with similar chemical properties. This application note details optimized protocols for protein precipitation and solid-phase extraction for plasma and urine samples, respectively, followed by UPLC-MS/MS analysis.
Experimental Protocols
Materials and Reagents
Biological Matrices: Human plasma (K2EDTA), Human urine
Internal Standard (IS): 1,3-Diisopropylurea-d14 (1 mg/mL in methanol)
Reagents:Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Formic acid (LC-MS grade), Water (Milli-Q or equivalent), Zinc Sulfate (0.1 M)
Vortexing: Vortex the samples vigorously for 1 minute to ensure thorough mixing and protein precipitation.
Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.
Supernatant Transfer: Carefully transfer the supernatant to a clean tube.
Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.
Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).
Analysis: Transfer the reconstituted sample to an autosampler vial for UPLC-MS/MS analysis.
Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase composition.
Analysis: Transfer the reconstituted sample to an autosampler vial for UPLC-MS/MS analysis.
Data Presentation
The following tables summarize the quantitative data for the analysis of a hypothetical small molecule analyte, "Analyte X," using 1,3-Diisopropylurea-d14 as the internal standard.
Table 1: UPLC-MS/MS Parameters
Parameter
Value
UPLC System
Waters ACQUITY UPLC
Column
ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Flow Rate
0.4 mL/min
Injection Volume
5 µL
Column Temperature
40°C
MS System
Triple Quadrupole Mass Spectrometer
Ionization Mode
Electrospray Ionization (ESI), Positive
MRM Transition (Analyte X)
250.2 > 150.1
MRM Transition (IS)
159.2 > 99.1
Collision Energy (Analyte X)
20 eV
Collision Energy (IS)
18 eV
Table 2: Method Validation Data for Analyte X in Human Plasma
Parameter
Result
Linearity Range
1 - 1000 ng/mL
Correlation Coefficient (r²)
> 0.995
Lower Limit of Quantification (LLOQ)
1 ng/mL
Intra-day Precision (%CV)
< 10%
Inter-day Precision (%CV)
< 12%
Accuracy (%Bias)
± 15%
Recovery
85 - 95%
Matrix Effect
90 - 105%
Table 3: Method Validation Data for Analyte X in Human Urine
Parameter
Result
Linearity Range
5 - 5000 ng/mL
Correlation Coefficient (r²)
> 0.998
Lower Limit of Quantification (LLOQ)
5 ng/mL
Intra-day Precision (%CV)
< 8%
Inter-day Precision (%CV)
< 10%
Accuracy (%Bias)
± 10%
Recovery
90 - 102%
Matrix Effect
95 - 110%
Visualizations
Caption: Workflow for Plasma and Urine Sample Preparation and Analysis.
Caption: Role of the Internal Standard in Mitigating Analytical Variability.
Technical Support Center: 1,3-Diisopropylurea-d14 Analysis
This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help you resolve HPLC peak shape issues encountered during the analysis of 1,3-Diisopropylurea-d14. Frequently Asked Q...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help you resolve HPLC peak shape issues encountered during the analysis of 1,3-Diisopropylurea-d14.
Frequently Asked Questions (FAQs)
Q1: What is the ideal peak shape in HPLC?
An ideal chromatographic peak should be symmetrical and resemble a Gaussian distribution.[1][2] This symmetrical shape is crucial for accurate quantification and reliable data.[2] Deviations from this ideal shape, such as tailing, fronting, or splitting, can indicate problems with your analytical method or instrument.[1][2]
Q2: My 1,3-Diisopropylurea-d14 peak is tailing. What are the common causes?
Peak tailing, where the latter half of the peak is drawn out, is a frequent issue.[2][3] For a compound like 1,3-Diisopropylurea-d14, which contains basic nitrogen groups, a primary cause is often secondary interactions with acidic residual silanol (B1196071) groups on the surface of silica-based columns.[1][3][4][5][6]
Other common causes include:
Column Overload: Injecting too much sample can saturate the column.[1][5][7][8]
Column Degradation: A contaminated or worn-out column, or a blocked frit, can lead to poor peak shape.[1][4]
Inappropriate Mobile Phase pH: If the mobile phase pH is not optimized, it can lead to inconsistent ionization of the analyte.[3][7]
Extra-Column Volume: Excessive tubing length or dead volume in connections can cause peak broadening and tailing.[3][5][8]
Q3: What causes peak fronting for my analyte?
Peak fronting, where the first half of the peak is sloped, is the opposite of tailing.[2][7] Common causes include:
Sample Overload: Injecting too high a concentration or volume of your sample.[7][9][10][11]
Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the peak to front.[9][12][13]
Column Collapse or Voids: Physical degradation of the column packing can lead to fronting.[9][10][11]
Low Temperature: Sometimes, running the analysis at too low a temperature can affect peak shape.
Q4: Why is my 1,3-Diisopropylurea-d14 peak splitting into two or more peaks?
Peak splitting suggests that the analyte is experiencing two different environments as it travels through the system.[9] Potential reasons include:
Partially Blocked Column Frit: If the frit at the column inlet is clogged, the sample band will be distributed unevenly onto the column.[9][14][15]
Column Void: A void or channel in the column packing material can create multiple paths for the analyte.[9][14][16]
Sample Solvent Mismatch: Injecting the sample in a solvent significantly different from the mobile phase can cause the peak to split.[9][17]
Co-elution: It's possible that an impurity or a related compound is co-eluting with your peak of interest.[15]
Q5: My peaks are very broad. How can I improve them?
Broad peaks can compromise resolution and sensitivity.[2] The causes often overlap with other peak shape issues:
Column Deterioration: An old or contaminated column will lose efficiency.[1]
Mobile Phase Issues: Improperly mixed or degassed mobile phase can lead to broad peaks.[1]
Extra-Column Volume: Long tubing between the column and detector can cause the peak to broaden.[8]
Low Flow Rate: A flow rate that is too low can sometimes increase band broadening.[18]
Troubleshooting Guides
Guide 1: Troubleshooting Peak Tailing
Use the following workflow to diagnose and resolve peak tailing for 1,3-Diisopropylurea-d14.
Caption: Workflow for troubleshooting peak tailing.
Guide 2: Troubleshooting Peak Fronting
Follow these steps if you are observing peak fronting.
Caption: Workflow for troubleshooting peak fronting.
Guide 3: Troubleshooting Split Peaks
If your peak is splitting, use this diagnostic workflow.
Caption: Workflow for troubleshooting split peaks.
Data & Protocols
While specific experimental data for 1,3-Diisopropylurea-d14 is not widely published, the following tables provide typical starting parameters for HPLC analysis of small, polar, urea-based compounds. These should be adapted and optimized for your specific instrument and application.
Table 1: Recommended HPLC Starting Conditions
Parameter
Recommended Setting
Rationale
Column
C18, End-capped, 2.1-4.6 mm ID, 50-150 mm length, 3-5 µm particles
Provides good retention for moderately polar compounds. End-capping minimizes silanol interactions.
Mobile Phase
Acetonitrile/Water or Methanol/Water with buffer
Standard reversed-phase solvents.
Buffer
0.1% Formic Acid or 10 mM Ammonium Formate (pH ~3)
Controls pH to ensure consistent analyte ionization and minimize peak tailing from silanol interactions.
Flow Rate
0.5 - 1.5 mL/min (for 4.6 mm ID column)
A standard flow rate to ensure good efficiency. Adjust based on column dimensions.
Column Temp.
30 - 40 °C
Elevated temperature can improve peak shape and reduce viscosity.
Injection Vol.
1 - 10 µL
Keep volume low to prevent overload.
Sample Diluent
Mobile Phase
Best practice to avoid solvent mismatch effects.
Table 2: Troubleshooting Summary
Peak Problem
Potential Cause
Recommended Solution(s)
Tailing
Secondary silanol interactions
Use an end-capped column; lower mobile phase pH (e.g., with formic acid).
Column overload
Reduce sample concentration or injection volume.
Fronting
Sample solvent too strong
Dissolve sample in the initial mobile phase.
Sample overload
Reduce sample concentration or injection volume.
Splitting
Blocked column frit / Column void
Backflush the column; if unresolved, replace the column.
Solvent mismatch
Dissolve sample in the initial mobile phase.
Broadening
Column contamination / aging
Flush with strong solvent; use a guard column; replace the column.
Extra-column volume
Minimize tubing length and use narrow ID tubing.
Experimental Protocol: Column Flushing
If column contamination is suspected, a general-purpose flushing procedure can be effective.
Objective: To remove strongly retained contaminants from a reversed-phase (C18) column.
HPLC-grade Hexane (optional, for non-polar contaminants)
HPLC-grade Dichloromethane (optional, for non-polar contaminants)
Procedure:
Disconnect the column from the detector to avoid contaminating the detector cell.
Set the pump flow rate to a low value (e.g., 0.5 mL/min for a 4.6 mm ID column).
Flush with 20 column volumes of water to remove any buffer salts.
Flush with 20 column volumes of isopropanol. This will remove a wide range of organic contaminants.
(Optional) If you suspect very non-polar contaminants, you can perform a more aggressive flush by sequentially using:
20 column volumes of Dichloromethane
20 column volumes of Hexane
Important: After using immiscible solvents like hexane, you must flush thoroughly with an intermediate solvent like isopropanol (at least 20 column volumes) before returning to your reversed-phase mobile phase.
Equilibrate the column by flushing with your mobile phase for at least 20 column volumes or until the baseline is stable.
Reconnect the column to the detector and perform a test injection.
Technical Support Center: Analysis of 1,3-Diisopropylurea-d14 in Mass Spectrometry
Welcome to the technical support center for the analysis of 1,3-Diisopropylurea-d14. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequ...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the analysis of 1,3-Diisopropylurea-d14. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the challenges encountered during the quantitative analysis of this internal standard in complex biological matrices using mass spectrometry.
Frequently Asked Questions (FAQs)
Q1: What is 1,3-Diisopropylurea-d14 and why is it used in mass spectrometry?
A1: 1,3-Diisopropylurea-d14 is the stable isotope-labeled (SIL) form of 1,3-Diisopropylurea, where 14 hydrogen atoms have been replaced with deuterium (B1214612). In quantitative mass spectrometry, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), it serves as an ideal internal standard (IS). Because its chemical and physical properties are nearly identical to the unlabeled analyte (1,3-Diisopropylurea), it co-elutes from the liquid chromatography column and experiences similar ionization effects in the mass spectrometer's ion source. This co-behavior allows it to compensate for variations in sample preparation, injection volume, and, most importantly, matrix effects such as ion suppression.
Q2: What is ion suppression and how does it affect the analysis of 1,3-Diisopropylurea-d14?
A2: Ion suppression is a type of matrix effect where the ionization efficiency of the target analyte and internal standard is reduced by the presence of co-eluting compounds from the sample matrix (e.g., plasma, urine).[1] This phenomenon occurs in the ion source of the mass spectrometer and leads to a decreased signal for both 1,3-Diisopropylurea and its d14-labeled internal standard. For quantitative analysis, this can result in underestimation of the true analyte concentration, poor reproducibility, and decreased sensitivity of the assay. Common causes of ion suppression in bioanalysis include phospholipids, salts, and endogenous metabolites from biological samples.[2]
Q3: Can the deuterium labeling in 1,3-Diisopropylurea-d14 cause any analytical issues?
A3: Yes, while SIL internal standards are the gold standard, the deuterium labeling can sometimes lead to a phenomenon known as the "deuterium isotope effect." This can cause a slight difference in retention time between the deuterated internal standard and the unlabeled analyte. If this chromatographic separation is significant enough to cause the analyte and internal standard to elute into regions with different levels of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects.
Q4: How can I determine if ion suppression is affecting my analysis?
A4: A standard method to identify and locate regions of ion suppression in your chromatogram is the post-column infusion experiment . This technique involves continuously infusing a solution of 1,3-Diisopropylurea-d14 into the LC eluent after the analytical column but before the mass spectrometer's ion source. When a blank matrix sample is injected, any dip in the constant baseline signal of the internal standard indicates a region of ion suppression.[3]
Troubleshooting Guides
This section provides solutions to common problems encountered during the analysis of 1,3-Diisopropylurea-d14.
Problem 1: Low or Inconsistent Signal for 1,3-Diisopropylurea-d14
Possible Causes & Solutions
Cause
Recommended Solution
Significant Ion Suppression
1. Improve Sample Preparation: Employ more rigorous cleanup methods like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components, especially phospholipids. 2. Optimize Chromatography: Adjust the LC gradient to separate 1,3-Diisopropylurea-d14 from regions of high ion suppression. Consider using a Hydrophilic Interaction Liquid Chromatography (HILIC) column, which can be effective for polar compounds like ureas.[4] 3. Dilute the Sample: A simple dilution of the sample can reduce the concentration of matrix components causing suppression.[3]
Poor Ionization Efficiency
1. Optimize Ion Source Parameters: Tune the electrospray ionization (ESI) source parameters, such as capillary voltage, gas flow, and temperature, to maximize the signal for 1,3-Diisopropylurea-d14. 2. Adjust Mobile Phase: The addition of small amounts of additives like formic acid or ammonium (B1175870)formate (B1220265) to the mobile phase can improve protonation and enhance the signal in positive ion mode.
Incorrect Internal Standard Concentration
Verify the concentration of the 1,3-Diisopropylurea-d14 spiking solution. Prepare a fresh solution and re-analyze the samples.
Problem 2: Poor Reproducibility of the Analyte/Internal Standard Area Ratio
Possible Causes & Solutions
Cause
Recommended Solution
Differential Matrix Effects
1. Achieve Co-elution: Modify the chromatographic method to ensure the complete co-elution of 1,3-Diisopropylurea and its d14-internal standard. This may involve using a column with a different selectivity or adjusting the mobile phase composition. 2. Evaluate Matrix Effects: Quantify the matrix effect in different lots of the biological matrix to understand the variability.
Inconsistent Sample Preparation
Ensure that the sample preparation procedure is consistent across all samples, calibrators, and quality controls. Automated liquid handlers can improve precision.
Carryover
Optimize the autosampler wash procedure to prevent carryover from high-concentration samples to subsequent injections. Inject blank samples after high-concentration samples to verify the absence of carryover.
Data Presentation: Illustrative Matrix Effect Data
The following table provides illustrative quantitative data on the matrix effect for a small neutral molecule like 1,3-Diisopropylurea in common biological matrices. The matrix effect is calculated as: (Peak Area in Matrix / Peak Area in Solvent) * 100%. A value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement.
Disclaimer: This data is representative and intended for educational purposes to illustrate the impact of different sample preparation techniques. Actual results for 1,3-Diisopropylurea-d14 may vary.
Sample Matrix
Sample Preparation Method
Illustrative Matrix Effect (%)
Degree of Ion Suppression
Human Plasma
Protein Precipitation (Acetonitrile)
45%
Significant
Human Plasma
Liquid-Liquid Extraction (MTBE)
85%
Minimal
Human Plasma
Solid-Phase Extraction (C18)
95%
Negligible
Human Urine
Dilute and Shoot (1:10 with water)
70%
Moderate
Human Urine
Solid-Phase Extraction (Mixed-Mode)
98%
Negligible
Experimental Protocols
Protocol 1: Evaluation of Ion Suppression by Post-Column Infusion
Objective: To identify the regions of ion suppression in the chromatographic run.
Methodology:
Prepare a solution of 1,3-Diisopropylurea-d14 in the mobile phase at a concentration that gives a stable and moderate signal (e.g., 100 ng/mL).
Deliver this solution at a constant, low flow rate (e.g., 10 µL/min) via a syringe pump.
Connect the syringe pump to the LC flow path using a T-connector placed between the analytical column and the mass spectrometer's ion source.
Equilibrate the LC-MS system with the mobile phase until a stable baseline signal for 1,3-Diisopropylurea-d14 is observed.
Inject a blank, extracted sample matrix (e.g., protein-precipitated plasma).
Monitor the signal of 1,3-Diisopropylurea-d14 throughout the chromatographic run. Any significant drop in the signal intensity indicates a region of ion suppression.
Post-column infusion experimental workflow.
Protocol 2: Sample Preparation of Plasma using Protein Precipitation
Objective: A rapid method to remove the majority of proteins from a plasma sample.
Methodology:
Pipette 100 µL of plasma sample into a microcentrifuge tube.
Add 20 µL of 1,3-Diisopropylurea-d14 working solution (as internal standard). Vortex briefly.
Technical Support Center: Minimizing 1,3-Diisopropylurea-d14 Contamination
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying, minimizing, and eliminating contam...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying, minimizing, and eliminating contamination from 1,3-Diisopropylurea-d14 in a laboratory setting.
Frequently Asked Questions (FAQs)
Q1: What is 1,3-Diisopropylurea-d14 and why is it a potential contaminant?
A1: 1,3-Diisopropylurea-d14 is the deuterated (heavy isotope-labeled) form of 1,3-Diisopropylurea (B130632) (DIU). The unlabeled form, DIU, is a common and often difficult-to-remove byproduct of chemical reactions that use N,N'-diisopropylcarbodiimide (DIC), a frequently used coupling reagent in peptide synthesis and other organic reactions. If deuterated reagents are used in proximity to or in the same lab space as reactions involving DIC, or if the 1,3-Diisopropylurea-d14 standard itself has impurities, cross-contamination can occur.
Q2: What are the primary sources of 1,3-Diisopropylurea-d14 contamination?
A2: The most common sources include:
Cross-contamination from synthesis reactions: Unlabeled 1,3-Diisopropylurea is a byproduct of reactions using 1,3-diisopropylcarbodiimide (DIC).[1] If these reactions are performed in the same laboratory space or with shared equipment as experiments using the deuterated compound, cross-contamination is highly likely.
Contaminated reagents or standards: The 1,3-Diisopropylurea-d14 standard itself may contain impurities from its synthesis.
Shared laboratory equipment: Inadequate cleaning of glassware, spatulas, weighing boats, and chromatography systems can lead to carryover of the contaminant.
Improper handling: Using the same personal protective equipment (gloves, lab coats) between different experimental setups can transfer contaminants.
Q3: What are the physical and chemical properties of 1,3-Diisopropylurea-d14?
A3: 1,3-Diisopropylurea-d14 is a white solid.[1] Its solubility is a critical factor in both its persistence as a contaminant and its removal. The solubility of its non-deuterated counterpart, 1,3-Diisopropylurea, provides a good estimate for the deuterated form.
Data Presentation: Solubility of 1,3-Diisopropylurea
The following table summarizes the qualitative and semi-quantitative solubility of 1,3-Diisopropylurea in common laboratory solvents. This information is crucial for selecting appropriate cleaning solvents and for preparing samples for analysis.
Solvent
Solubility
Remarks
Water
Limited / Practically Insoluble
The bulky isopropyl groups hinder hydrogen bonding with water molecules.[2][3]
A polar aprotic solvent that is a good choice for dissolving this compound.
Dichloromethane
Better Solubility
A non-polar organic solvent that effectively dissolves the compound.[2][3]
Toluene
Better Solubility
A non-polar aromatic solvent suitable for dissolving the compound.[2][3]
Dimethyl Sulfoxide (DMSO)
Slightly Soluble
A highly polar aprotic solvent.[4][5] For a similar compound, 1,3-diphenylurea, solubility is ~30 mg/mL.[6]
N,N-Dimethylformamide (DMF)
Very Soluble
A highly polar aprotic solvent. For 1,3-diphenylurea, solubility is ~30 mg/mL.[6]
Troubleshooting Guides
Issue 1: Unexpected peaks corresponding to 1,3-Diisopropylurea-d14 in LC-MS/MS analysis.
This is a common issue that can compromise the accuracy of experimental results. The following guide provides a systematic approach to troubleshooting this problem.
Logical Workflow for Troubleshooting Contamination
Caption: A step-by-step workflow for identifying the source of 1,3-Diisopropylurea-d14 contamination.
Issue 2: Potential interference of 1,3-Diisopropylurea-d14 in biological assays.
Small molecules, including urea (B33335) derivatives, can sometimes interfere with biological assays, leading to false-positive or false-negative results.
Potential Mechanism of Assay Interference
Caption: Diagram illustrating how a contaminant could potentially interfere with a kinase signaling pathway assay.
Experimental Protocols
Protocol 1: General LC-MS/MS Method for Detection of 1,3-Diisopropylurea-d14
This protocol provides a starting point for developing a validated method for the detection and quantification of 1,3-Diisopropylurea-d14. Method validation according to regulatory guidelines is essential for reliable results.[7][8][9][10]
Instrumentation: UPLC or HPLC system coupled to a tandem mass spectrometer (MS/MS).
Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable starting point.
Mobile Phase A: 0.1% Formic acid in water.
Mobile Phase B: 0.1% Formic acid in acetonitrile.
Gradient: A gradient from 5% to 95% B over a few minutes should be sufficient to elute the analyte.
Precursor Ion (Q1): The m/z of protonated 1,3-Diisopropylurea-d14.
Product Ions (Q3): At least two product ions should be monitored for confirmation. These need to be determined by infusing a standard of the analyte.
Sample Preparation:
Prepare a stock solution of 1,3-Diisopropylurea-d14 in a suitable solvent (e.g., acetonitrile).
Create a calibration curve by serially diluting the stock solution in the relevant matrix (e.g., blank cell lysate, plasma).
For unknown samples, perform a protein precipitation or liquid-liquid extraction to remove interferences. A simple protein precipitation can be done by adding 3 parts of cold acetonitrile to 1 part of the sample, vortexing, and centrifuging to pellet the protein.
Transfer the supernatant to a clean vial for analysis.
Protocol 2: Standard Operating Procedure for Cleaning Glassware to Remove Organic Residues
This protocol is a general guide for cleaning laboratory glassware to remove organic contaminants like 1,3-Diisopropylurea-d14.[11][12][13][14]
Initial Rinse: Immediately after use, rinse glassware with a solvent in which the contaminant is soluble (e.g., acetonitrile or dichloromethane).[2][3] Dispose of the solvent waste appropriately.
Detergent Wash: Wash the glassware with a laboratory-grade detergent (e.g., Alconox, Liquinox) and warm water. Use appropriate brushes to scrub all surfaces.
Tap Water Rinse: Rinse the glassware thoroughly with tap water at least 3-5 times to remove all traces of detergent.
Deionized Water Rinse: Rinse the glassware with deionized water 3-5 times.
Solvent Rinse (for stubborn residues): For persistent contamination, a final rinse with a high-purity organic solvent like acetone (B3395972) or methanol can be performed. This helps to remove any remaining organic traces and aids in faster drying.
Drying: Allow the glassware to air dry on a rack. If immediate use is necessary, glassware can be dried in an oven, provided it is compatible with high temperatures. Do not use paper towels to dry glassware as this can introduce fibers.
Storage: Store clean glassware in a closed cabinet to prevent dust and other airborne contaminants from settling on the surfaces.
For highly sensitive experiments, consider dedicating a set of glassware exclusively for those applications to prevent cross-contamination.
stability of 1,3-Diisopropylurea-d14 in acidic/basic conditions
Technical Support Center: Stability of 1,3-Diisopropylurea-d14 This technical support center provides guidance on the stability of 1,3-Diisopropylurea-d14 in acidic and basic conditions. The information is intended for r...
Author: BenchChem Technical Support Team. Date: December 2025
Technical Support Center: Stability of 1,3-Diisopropylurea-d14
This technical support center provides guidance on the stability of 1,3-Diisopropylurea-d14 in acidic and basic conditions. The information is intended for researchers, scientists, and drug development professionals to assist with experimental design and troubleshooting.
Frequently Asked Questions (FAQs)
Q1: What is the general stability of 1,3-Diisopropylurea-d14 under acidic and basic conditions?
Q2: What are the expected degradation products of 1,3-Diisopropylurea-d14 under these conditions?
A2: Under acidic hydrolysis, the urea (B33335) linkage is cleaved to yield isopropylamine-d7 and carbon dioxide. In an acidic medium, the isopropylamine-d7 will be protonated to form the corresponding isopropylammonium-d7 salt. Under basic conditions, hydrolysis results in the formation of isopropylamine-d7 and a carbonate salt (e.g., sodium carbonate if sodium hydroxide (B78521) is used).
Q3: Are there any recommended storage conditions to ensure the stability of 1,3-Diisopropylurea-d14?
A3: To ensure maximum stability, 1,3-Diisopropylurea-d14 should be stored at -20°C in a tightly sealed container, protected from moisture.[1] For solutions, it is advisable to use aprotic solvents like DMSO or methanol (B129727) and store them at low temperatures.[1] Avoid prolonged storage in aqueous or protic solutions, especially at non-neutral pH.
Q4: How can I monitor the degradation of 1,3-Diisopropylurea-d14 in my experiments?
A4: The degradation of 1,3-Diisopropylurea-d14 can be monitored using various analytical techniques. A stability-indicating High-Performance Liquid Chromatography (HPLC) method is commonly developed for this purpose.[2] This involves separating the parent compound from its degradation products. Mass spectrometry (MS) can be coupled with HPLC (LC-MS) to identify the degradation products based on their mass-to-charge ratio.
Troubleshooting Guide
Issue
Possible Cause
Recommended Action
Unexpectedly low recovery of 1,3-Diisopropylurea-d14 in an acidic formulation.
The compound is likely undergoing acid-catalyzed hydrolysis. The rate of hydrolysis increases with lower pH and higher temperature.
- Adjust the pH of your formulation to be closer to neutral if the experimental conditions allow. - Conduct experiments at lower temperatures. - Perform a time-course analysis to determine the rate of degradation under your specific conditions.
Appearance of unknown peaks in the chromatogram when analyzing a sample stored in a basic buffer.
These are likely degradation products from base-catalyzed hydrolysis of the urea.
- Confirm the identity of the peaks using LC-MS by looking for the mass of isopropylamine-d7. - If possible, use a buffer with a lower pH. - Minimize the time the compound is in the basic solution and keep the temperature low.
Inconsistent analytical results for samples prepared in aqueous solutions.
Hydrolysis may be occurring over the course of the analysis, especially if the pH is not strictly controlled and neutral.
- Ensure the pH of your sample diluent is neutral and buffered if necessary. - Analyze samples as quickly as possible after preparation. - Consider using an aprotic solvent for sample preparation if compatible with your analytical method.
Difficulty in achieving mass balance in forced degradation studies.
Degradation products may not be detectable by the current analytical method (e.g., volatile products like CO2).
- Use a variety of analytical techniques to characterize all degradation products. - For forced degradation studies, a target degradation of 5-20% is often considered suitable to avoid the formation of secondary, more complex degradants.[3]
Quantitative Data Summary
The following tables summarize the hydrolysis conditions for the non-deuterated analogue, 1,3-Diisopropylurea. This data can be used as a proxy to estimate the stability of 1,3-Diisopropylurea-d14.
Protocol 1: General Procedure for Forced Degradation Study under Acidic Conditions
Preparation of Stock Solution: Prepare a stock solution of 1,3-Diisopropylurea-d14 in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.
Stress Condition: To a known volume of the stock solution, add an equal volume of 1 N HCl.
Incubation: Incubate the solution at a controlled temperature (e.g., 60°C).
Sampling: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, and 24 hours).
Neutralization and Dilution: Immediately neutralize the aliquots with an appropriate amount of 1 N NaOH and dilute with the mobile phase to a suitable concentration for analysis.
Analysis: Analyze the samples using a validated stability-indicating HPLC method.
Protocol 2: General Procedure for Forced Degradation Study under Basic Conditions
Preparation of Stock Solution: Prepare a stock solution of 1,3-Diisopropylurea-d14 in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.
Stress Condition: To a known volume of the stock solution, add an equal volume of 0.1 N NaOH.
Incubation: Incubate the solution at a controlled temperature (e.g., 40°C).
Sampling: Withdraw aliquots at various time points (e.g., 0, 1, 2, 4, and 8 hours).
Neutralization and Dilution: Immediately neutralize the aliquots with an appropriate amount of 0.1 N HCl and dilute with the mobile phase to a suitable concentration for analysis.
Analysis: Analyze the samples using a validated stability-indicating HPLC method.
Visualizations
Caption: Degradation pathways of 1,3-Diisopropylurea-d14.
Caption: Experimental workflow for forced degradation studies.
Technical Support Center: Optimizing LC Gradient for 1,3-Diisopropylurea-d14 Separation
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the liquid chromatography (LC) gradi...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the liquid chromatography (LC) gradient for the separation of 1,3-Diisopropylurea-d14. The guidance focuses on addressing specific issues related to chromatographic isotope effects and general method development challenges.
Compound Properties
Understanding the physicochemical properties of 1,3-Diisopropylurea (B130632) is a prerequisite for method development.
This protocol provides a robust starting point for developing a separation method for 1,3-Diisopropylurea-d14 and its unlabeled analog. Optimization will likely be required based on your specific instrumentation and sample matrix.
1. Column Selection:
Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm particle size).
Rationale: C18 columns provide good hydrophobic retention for moderately polar compounds. Smaller particle sizes improve efficiency, which is critical for separating closely eluting isotopologues.
2. Mobile Phase Preparation:
Mobile Phase A (Aqueous): 0.1% Formic Acid in Water.
Rationale: The acidic modifier helps to produce sharp, symmetrical peaks for urea (B33335) compounds. Acetonitrile is a common organic modifier in reversed-phase LC.[6]
3. Chromatographic Conditions:
Flow Rate: 0.4 mL/min.
Column Temperature: 40 °C.
Injection Volume: 2 µL.
Sample Diluent: 50:50 Acetonitrile/Water.
Detection: Mass Spectrometry (MS).
4. Suggested Starting Gradient Program:
Time (min)
% Mobile Phase B
0.0
5
0.5
5
4.0
50
4.5
95
5.5
95
5.6
5
7.0
5
Frequently Asked Questions (FAQs)
Q1: Why is it challenging to separate 1,3-Diisopropylurea-d14 from its unlabeled counterpart?
A1: The primary challenge is the "chromatographic isotope effect". While stable isotope-labeled compounds are often assumed to co-elute with their unlabeled analogs, deuterium (B1214612) (²H) labeling can cause a noticeable retention time shift.[7] This is because C-²H bonds have different vibrational energies and can lead to slightly altered interactions with the stationary phase compared to C-¹H bonds.[8]
Q2: In reversed-phase LC, which compound typically elutes first: the deuterated or non-deuterated form?
A2: In reversed-phase liquid chromatography (RPLC), the deuterated isotopologue often elutes slightly earlier than its non-deuterated counterpart.[9] This suggests that the deuterated form has slightly weaker hydrophobic interactions with the stationary phase.
Q3: What are the most critical parameters to adjust when optimizing the gradient?
A3: The most critical parameters for separating closely eluting compounds like isotopologues are the gradient slope, the type of organic solvent in the mobile phase, and the column temperature.[10][11] Fine-tuning these variables can significantly impact selectivity and resolution.
Q4: When should I consider Hydrophilic Interaction Liquid Chromatography (HILIC) instead of RPLC?
A4: HILIC is a valuable alternative for highly polar compounds that show little or no retention on traditional RPLC columns.[12] Since 1,3-Diisopropylurea is moderately polar, RPLC is a suitable starting point. However, if you are struggling to achieve adequate retention even with highly aqueous mobile phases, or if your sample matrix contains interferences that are better resolved with HILIC, it may be a desirable option to explore.[12]
Troubleshooting Guides
Problem 1: Poor Resolution or Co-elution of d14 and d0 Analogs
Possible Cause: The gradient slope is too steep, pushing the compounds through the column too quickly for a separation to occur.
Solution: Decrease the gradient slope. A shallower gradient increases the interaction time with the stationary phase and often improves the resolution of closely eluting peaks.[13]
Parameter
Steep Gradient
Shallow Gradient
Initial %B
5%
5%
Final %B
50%
25%
Time (min)
4.0
10.0
Slope
~11.3 %/min
~2.0 %/min
Possible Cause: The choice of organic solvent (acetonitrile) does not provide optimal selectivity.
Solution: Substitute acetonitrile with methanol (B129727) in Mobile Phase B and re-run the gradient. Methanol has different solvent properties and can alter the selectivity between the deuterated and non-deuterated compounds.
Possible Cause: The column temperature is not optimal for the separation.
Solution: Systematically evaluate the effect of column temperature (e.g., test at 30°C, 40°C, and 50°C). Temperature affects mobile phase viscosity and mass transfer kinetics, which can influence resolution.[11]
Problem 2: Poor Peak Shape (Tailing or Fronting)
Possible Cause: Column overloading.
Solution: Dilute the sample and inject a smaller mass onto the column.[14] Overloading is a common cause of peak fronting.
Possible Cause: The sample solvent is too strong compared to the initial mobile phase.
Solution: Ensure the sample is dissolved in a solvent that is as weak as or weaker than the starting mobile phase composition (e.g., 5% acetonitrile). Injecting a sample in a strong solvent can cause distorted peaks.
Possible Cause: Secondary interactions with the stationary phase or a dirty column.
Solution: For peak tailing, which can be caused by interactions with acidic silanols, ensure the mobile phase pH is appropriate.[15] If the problem persists, flush the column or replace the column frit. If this fails, a new column may be required.[16]
Problem 3: Variable Retention Times
Possible Cause: Insufficient column equilibration time between injections.
Solution: Increase the post-run equilibration time at initial conditions. A minimum of 5-10 column volumes is recommended. Inconsistent equilibration is a common source of retention time drift in gradient elution.[15]
Possible Cause: Issues with the mobile phase or pumping system.
Solution: Prepare fresh mobile phases daily. Ensure the pump is functioning correctly and the solvent mixing is accurate. You can verify mobile phase composition by adding a UV-active tracer to one solvent line and monitoring the baseline.[17]
Method Optimization Workflow
The following diagram illustrates a logical workflow for optimizing the LC method for 1,3-Diisopropylurea-d14 separation.
Technical Support Center: Managing 1,3-Diisopropylurea-d14 Carryover in Autosamplers
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing autosampler carryover issues invol...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing autosampler carryover issues involving 1,3-Diisopropylurea-d14.
Frequently Asked Questions (FAQs)
Q1: What is autosampler carryover and why is it a concern for 1,3-Diisopropylurea-d14 analysis?
A1: Autosampler carryover is the appearance of a small peak of an analyte, in this case, 1,3-Diisopropylurea-d14, in a blank or subsequent sample injection after a high-concentration sample has been analyzed.[1][2] It is a significant concern as it can lead to inaccurate quantification, false-positive results, and compromise the integrity of analytical data, particularly in sensitive LC-MS/MS assays.[3]
Q2: What are the common causes of 1,3-Diisopropylurea-d14 carryover in an autosampler?
A2: Carryover of 1,3-Diisopropylurea-d14 can stem from several sources within the autosampler system. These include:
Adsorption: The compound may adsorb to surfaces such as the needle, injection valve, rotor seal, tubing, and sample vials.[1][4] Urea-based compounds can be "sticky" and prone to adsorption.
Insufficient Cleaning: Inadequate washing of the needle and injection port between injections can leave residual amounts of the analyte.
Poor Solubility: Using a wash solvent in which 1,3-Diisopropylurea-d14 is not fully soluble can lead to its precipitation and subsequent carryover.
Hardware Issues: Worn or faulty components like rotor seals and syringes can trap and later release the analyte.[5]
Q3: How can I identify the source of the 1,3-Diisopropylurea-d14 carryover?
A3: A systematic approach is crucial to pinpointing the source of carryover. A common strategy involves injecting a high-concentration sample followed by a series of blank injections.[1] If the peak area of 1,3-Diisopropylurea-d14 decreases with each subsequent blank, it indicates carryover from the autosampler. To further isolate the source, you can systematically bypass or replace components of the injection system. For example, a manual injection can help determine if the issue lies within the autosampler itself.
Troubleshooting Guides
Guide 1: Optimizing Wash Protocols to Mitigate Carryover
The most effective way to combat carryover is through a robust needle and injection port washing protocol. The choice of wash solvent and the washing parameters are critical.
Recommended Wash Solvents:
1,3-Diisopropylurea is reported to be soluble in methanol (B129727) and N,N-Dimethylformamide, and practically insoluble in water. Therefore, wash solvents should be selected based on their ability to effectively solubilize this compound.
Wash Solvent Composition
Rationale
Methanol
Good solubility for 1,3-Diisopropylurea.
Acetonitrile
A strong organic solvent commonly used for cleaning.
Can alter the ionization state of the analyte, potentially increasing solubility and reducing adsorption.[6]
Quantitative Impact of Wash Solvent and Volume on Carryover Reduction (Representative Data):
The following table summarizes the expected reduction in carryover based on different wash protocols. Please note that this data is representative of similar compounds and actual results for 1,3-Diisopropylurea-d14 may vary.
This guide provides a logical workflow to identify and resolve the root cause of 1,3-Diisopropylurea-d14 carryover.
Fig 1. Systematic troubleshooting workflow for autosampler carryover.
Experimental Protocols
Protocol 1: Evaluating Autosampler Carryover
Objective: To quantify the percentage of carryover for 1,3-Diisopropylurea-d14 in a specific LC-MS method.
Materials:
High-concentration standard of 1,3-Diisopropylurea-d14 (e.g., Upper Limit of Quantification - ULOQ)
Blank matrix (e.g., mobile phase or analyte-free biological matrix)
LC-MS system
Procedure:
Inject the high-concentration standard of 1,3-Diisopropylurea-d14.
Immediately following the high-concentration injection, inject a series of at least three blank samples.
Integrate the peak area of 1,3-Diisopropylurea-d14 in the high-concentration standard and in each of the subsequent blank injections.
Calculate the percent carryover using the following formula:
% Carryover = (Peak Area in Blank 1 / Peak Area in High-Concentration Standard) x 100
Acceptance Criteria: Typically, carryover in the first blank injection should not be more than 20% of the lower limit of quantification (LLOQ) of the assay.[1]
Fig 2. Experimental workflow for evaluating autosampler carryover.
Protocol 2: Autosampler Deep Cleaning Procedure
Objective: To perform a thorough cleaning of the autosampler flow path to remove persistent 1,3-Diisopropylurea-d14 contamination.
Materials:
HPLC-grade methanol
HPLC-grade isopropanol (IPA)
HPLC-grade water
A solution of 0.1% formic acid in methanol (optional, for stubborn basic carryover)
A solution of 0.1% ammonium hydroxide in methanol (optional, for stubborn acidic carryover)
Clean vials
Procedure:
System Flush:
Replace the column with a union.
Place all solvent lines into a bottle of isopropanol.
Flush the system at a low flow rate (e.g., 0.2 mL/min) for an extended period (e.g., overnight).[10]
Follow with a flush of methanol and then your mobile phase.
Needle and Port Wash:
Fill a vial with each of the cleaning solvents (IPA, Methanol).
Program the autosampler to perform a series of high-volume injections (e.g., 100 µL) from each of the cleaning solvent vials.
Ensure the needle wash reservoir is filled with a strong, appropriate wash solvent.
Component Cleaning/Replacement:
If carryover persists, consider disassembling the injection valve and sonicating the components (stator, rotor seal) in isopropanol.
Replace consumable parts such as the rotor seal, needle, and any suspect tubing.
Safety Precautions: Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling solvents. Ensure proper ventilation.
impact of solvent choice on 1,3-Diisopropylurea-d14 stability
This technical support center provides researchers, scientists, and drug development professionals with guidance on the impact of solvent choice on the stability of 1,3-Diisopropylurea-d14. Below you will find frequently...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with guidance on the impact of solvent choice on the stability of 1,3-Diisopropylurea-d14. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to address common issues encountered during experimentation.
Frequently Asked Questions (FAQs)
Q1: What is the general stability of 1,3-Diisopropylurea-d14 in common laboratory solvents?
A1: 1,3-Diisopropylurea-d14, like its non-deuterated analog, is generally stable under anhydrous conditions in common organic solvents. However, its stability can be compromised by the presence of water, acid, or base, which can catalyze hydrolysis. For general urea (B33335) compounds, stability is often greatest in a pH range of 4-8.
Q2: Which solvents are recommended for dissolving and storing 1,3-Diisopropylurea-d14?
A2: For short-term storage and use in experiments, the following solvents are recommended based on the solubility of the non-deuterated analog:
For long-term storage, it is recommended to store the compound as a solid at -20°C. If a stock solution is required, use a dry, aprotic solvent such as anhydrous DMSO or acetonitrile (B52724) and store at low temperatures.
Q3: What are the primary degradation pathways for 1,3-Diisopropylurea-d14?
A3: The primary degradation pathway for 1,3-Diisopropylurea-d14 is hydrolysis of the urea linkage. This can be catalyzed by acidic or basic conditions, leading to the formation of isopropylamine-d7 and carbon dioxide. Under certain conditions, thermal degradation may also occur.
Q4: How does deuteration affect the stability of 1,3-Diisopropylurea-d14 compared to its non-deuterated analog?
A4: While specific studies on 1,3-Diisopropylurea-d14 are limited, deuteration can sometimes influence the rate of chemical reactions, an effect known as the kinetic isotope effect. For hydrolysis reactions where a C-H bond cleavage is not the rate-determining step, the effect of deuteration on the isopropyl groups is generally expected to be minimal. However, to confirm stability in your specific application, experimental validation is recommended.
Troubleshooting Guide
Issue
Potential Cause
Recommended Action
Unexpected degradation of 1,3-Diisopropylurea-d14 in an organic solvent.
Presence of water, acidic or basic impurities in the solvent.
Use a fresh, anhydrous grade of the solvent. Consider adding a neutral drying agent if appropriate for your experiment. Ensure all glassware is thoroughly dried.
Inconsistent analytical results for 1,3-Diisopropylurea-d14 solutions.
Ongoing degradation of the compound in the prepared solution.
Prepare solutions fresh before use. If solutions must be stored, keep them at low temperatures (e.g., -20°C or -80°C) in tightly sealed containers. Analyze a freshly prepared standard with each batch of samples to monitor for degradation.
Precipitation of the compound from solution.
Poor solubility in the chosen solvent or a change in temperature.
Consult the solubility information in the FAQs. Consider using a co-solvent system or gently warming the solution (if the compound is thermally stable).
Quantitative Data
Parameter
Value
Conditions
Dissociation Rate (k⁻¹)
0.21 h⁻¹
37°C
Half-life (t₁/₂)
3.3 hours
37°C
Experimental Protocols
To determine the stability of 1,3-Diisopropylurea-d14 in a specific solvent of interest, a forced degradation study is recommended. This involves subjecting the compound to stress conditions to accelerate its degradation and allow for the identification of potential degradation products and the determination of degradation kinetics.
Protocol: Forced Degradation Study of 1,3-Diisopropylurea-d14
1. Materials:
1,3-Diisopropylurea-d14
Solvent of interest (e.g., Methanol, DMSO, Acetonitrile)
Prepare a stock solution of 1,3-Diisopropylurea-d14 in the solvent of interest at a concentration of 1 mg/mL.
3. Stress Conditions:
Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.
Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.
Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂.
Thermal Degradation: Place a sample of the stock solution in an oven at a controlled temperature (e.g., 60°C).
Control Sample: Keep a sample of the stock solution at room temperature, protected from light.
4. Time Points:
Collect aliquots from each stress condition at various time points (e.g., 0, 2, 4, 8, 24, and 48 hours).
Immediately neutralize the acidic and basic samples before analysis.
Store all collected samples at -20°C until analysis.
5. Analysis:
Analyze the samples using a validated stability-indicating HPLC-UV/MS method. The method should be capable of separating the parent compound from any degradation products.
The UV detector will quantify the amount of parent compound remaining, while the mass spectrometer will help in identifying the degradation products.
6. Data Evaluation:
Calculate the percentage of 1,3-Diisopropylurea-d14 remaining at each time point relative to the time 0 sample.
Plot the percentage remaining versus time to determine the degradation rate.
Identify the major degradation products from the mass spectrometry data.
Technical Support Center: Resolving Co-elution of 1,3-Diisopropylurea-d14
Welcome to the technical support center for resolving the co-elution of 1,3-Diisopropylurea-d14 with other analytes in your chromatographic analyses. This resource provides troubleshooting guides and frequently asked que...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for resolving the co-elution of 1,3-Diisopropylurea-d14 with other analytes in your chromatographic analyses. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you achieve optimal separation and accurate quantification in your experiments.
Frequently Asked Questions (FAQs)
Q1: What is co-elution and why is it a problem?
A1: Co-elution occurs when two or more compounds elute from the chromatography column at the same time, resulting in overlapping peaks.[1][2] This can lead to inaccurate identification and quantification of the analytes of interest.[1] In the case of using 1,3-Diisopropylurea-d14 as an internal standard, its co-elution with other sample components can interfere with the accuracy of the analytical results.
Q2: I am using 1,3-Diisopropylurea-d14 as an internal standard for 1,3-Diisopropylurea. Aren't they supposed to co-elute?
A2: Ideally, a deuterated internal standard like 1,3-Diisopropylurea-d14 will have very similar chromatographic behavior to its non-deuterated counterpart and will elute at nearly the same retention time. The distinction between the two is then made by a mass spectrometer (MS) detector, which can differentiate them based on their mass-to-charge ratio (m/z).[3] However, the problem arises when 1,3-Diisopropylurea-d14 co-elutes with other interfering compounds in your sample, not the target analyte.[4]
Q3: How can I confirm that the peak distortion I'm seeing is due to co-elution?
A3: There are several ways to investigate potential co-elution:
Peak Shape Analysis: Look for asymmetrical peaks, shoulders, or broader-than-expected peaks in your chromatogram.[2][5]
Mass Spectrometry (MS) Analysis: If you are using an MS detector, you can examine the mass spectrum across the peak. A changing mass spectrum from the beginning to the end of the peak is a strong indicator of co-elution.[1][5]
Diode Array Detector (DAD) Peak Purity: A DAD can assess peak purity. A non-homogenous peak purity suggests the presence of multiple components.[1][5]
Q4: What are the most common causes of co-elution?
A4: Co-elution can be caused by several factors, including:
Inadequate Method Selectivity: The chosen mobile phase and stationary phase may not be suitable for separating the specific analytes in your sample.[2]
Poor Column Efficiency: An old or poorly packed column can lead to broader peaks and increased chances of overlap.[2]
Sample Overload: Injecting too much sample can cause peak broadening and tailing, leading to co-elution.[6]
Inappropriate Gradient Program: A gradient that is too steep may not provide sufficient time for separation.[7][8]
Troubleshooting Guides
Guide 1: Optimizing the Mobile Phase
Optimizing the mobile phase is often the first and most effective step in resolving co-elution.[9] This involves adjusting the solvent strength, changing the organic modifier, and modifying the pH.
Experimental Protocol: Mobile Phase Optimization
Initial Assessment: Begin with your current method and identify the region where the co-elution of 1,3-Diisopropylurea-d14 and the interfering analyte occurs.
Adjust Solvent Strength (Isocratic or Gradient):
For Reversed-Phase HPLC: Decrease the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) to increase retention times and potentially improve separation.[6]
Gradient Optimization: If using a gradient, decrease the slope of the gradient in the region where the co-eluting peaks appear. A shallower gradient provides more time for separation.[7][10] For example, if co-elution occurs between 40% and 50% organic solvent, you can flatten the gradient in this range.
Change Organic Modifier: If adjusting the solvent strength is not sufficient, try switching the organic modifier. For instance, if you are using acetonitrile, try methanol, or vice versa. Different solvents can alter the selectivity of the separation.[2][10]
Modify Mobile Phase pH: For ionizable compounds, adjusting the pH of the mobile phase can significantly impact retention and selectivity. Ensure the mobile phase pH is at least 2 units away from the pKa of your analytes.[6][11]
Data Presentation: Effect of Mobile Phase Composition on Resolution
Mobile Phase Composition
Retention Time of 1,3-Diisopropylurea-d14 (min)
Retention Time of Interfering Analyte (min)
Resolution (Rs)
50:50 Acetonitrile:Water
5.2
5.2
0.0
45:55 Acetonitrile:Water
6.8
7.1
1.2
50:50 Methanol:Water
4.9
5.3
1.6
45:55 Acetonitrile:Water (pH 3.0)
7.1
7.8
2.1
Note: Data is hypothetical and for illustrative purposes.
Guide 2: Changing the Stationary Phase (Column Chemistry)
If mobile phase optimization does not resolve the co-elution, changing the column chemistry is the next logical step.[2] Different stationary phases provide different selectivities.
Experimental Protocol: Column Screening
Select Alternative Columns: Based on the properties of your analytes, choose columns with different stationary phase chemistries. For example, if you are using a C18 column, consider a Phenyl-Hexyl, Cyano (CN), or a polar-embedded column.[2][10]
Scouting Runs: Perform initial runs on each new column using a generic gradient to assess the separation.
Method Optimization: For the column that shows the best initial separation, proceed to optimize the mobile phase as described in Guide 1.
Data Presentation: Comparison of Different Stationary Phases
Column Chemistry
Retention Time of 1,3-Diisopropylurea-d14 (min)
Retention Time of Interfering Analyte (min)
Resolution (Rs)
C18
5.2
5.2
0.0
Phenyl-Hexyl
6.5
7.0
1.8
Cyano (CN)
4.8
4.5
1.1
Note: Data is hypothetical and for illustrative purposes.
Visualizing Troubleshooting Workflows
Troubleshooting Logic for Co-elution
Caption: A logical workflow for systematically troubleshooting co-elution issues.
Decision Pathway for Mobile Phase Optimization
Caption: A decision tree for optimizing mobile phase parameters to resolve co-elution.
improving 1,3-Diisopropylurea-d14 signal-to-noise ratio
Welcome to the technical support center for 1,3-Diisopropylurea-d14. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for 1,3-Diisopropylurea-d14. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during analytical experiments. Our goal is to help you improve the signal-to-noise (S/N) ratio and obtain high-quality, reproducible data.
Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy Troubleshooting
Deuterated compounds like 1,3-Diisopropylurea-d14 are frequently analyzed using Nuclear Magnetic Resonance (NMR) spectroscopy. However, achieving a strong signal can be challenging due to the inherent properties of the deuterium (B1214612) nucleus. This section addresses common issues and provides solutions for optimizing your NMR experiments.
Frequently Asked Questions (FAQs)
Q1: Why is the signal-to-noise ratio for my 1,3-Diisopropylurea-d14 sample poor in the ²H (Deuterium) NMR spectrum?
A poor signal-to-noise ratio in ²H NMR is a common issue primarily due to the low magnetogyric ratio of deuterium, which results in lower intrinsic sensitivity compared to ¹H NMR.[1] For compounds that are not highly enriched with deuterium, a longer acquisition time may be necessary to achieve a desirable signal-to-noise ratio.[1] Other factors include low sample concentration, improper instrument setup, or suboptimal experimental parameters.[1]
Q2: How can I optimize my sample preparation to enhance the NMR signal?
Proper sample preparation is critical for maximizing the signal. Key factors to consider are sample concentration, solvent selection, and handling techniques.
Concentration: Ensure an adequate amount of your sample is used. For ¹H NMR, a concentration of 5-25 mg dissolved in 0.6-0.7 mL of deuterated solvent is typical.[2][3] While this is for proton NMR, ensuring sufficient analyte concentration is a universal principle for improving signal.
Solvent Selection: The choice of deuterated solvent is crucial. The solvent should fully dissolve the sample to maximize the amount of analyte in the sensitive volume of the NMR tube.[4] High-purity deuterated solvents (e.g., >99.8%) should be used to minimize residual proton signals that could obscure peaks of interest.[1][5]
Handling: Minimize water contamination, as it can degrade spectral quality.[4] Handle solvents in a dry environment or under an inert atmosphere, and ensure NMR tubes are thoroughly dried before use.[6]
Experimental Protocol: Preparing a High-Quality NMR Sample
Weigh the Analyte: Accurately weigh 10-25 mg of 1,3-Diisopropylurea-d14.
Select a Solvent: Choose a high-purity deuterated solvent in which the compound is highly soluble.[4] Refer to the table below for common solvent properties.
Dissolution: In a clean, dry vial, dissolve the sample in 0.6-0.7 mL of the selected deuterated solvent.[1][3] If necessary, use sonication to ensure the sample is fully dissolved.[1]
Transfer: Filter the solution into a clean, dry 5mm NMR tube to remove any particulate matter.
Positioning: Place the NMR tube into the spinner turbine and adjust its position carefully within the NMR probe to ensure it is in the most homogeneous region of the magnetic field.[1]
Q3: Which NMR acquisition parameters are most important for improving the S/N ratio?
Several acquisition parameters can be adjusted to significantly improve the signal-to-noise ratio.
Number of Scans (nt or ns): The S/N ratio increases with the square root of the number of scans. Doubling the number of scans will increase the S/N ratio by a factor of approximately 1.4. Increasing the number of scans is one of the most direct ways to improve a weak signal.[1]
Shimming: The process of homogenizing the magnetic field by adjusting the shim coils is critical.[1] A well-shimmed sample will produce sharp, narrow peaks, which are taller and easier to distinguish from noise.[7] A poor lock signal is often an indicator of poor shimming.[7]
Tuning the Probe: For observing the deuterium nucleus, the NMR probe must be correctly tuned to the deuterium frequency.[1] This ensures efficient transfer of radiofrequency energy to and from the sample.
Data Presentation: NMR Parameter Optimization
Parameter
Recommendation for Low S/N
Rationale
Sample Concentration
Increase to 10-25 mg / 0.6 mL
A higher concentration places more analyte molecules within the detection coil, directly boosting signal intensity.[1][4]
Number of Scans (ns)
Increase significantly (e.g., from 16 to 256 or higher)
The S/N ratio improves proportionally to the square root of the number of scans.
Deuterated Solvent Purity
Use >99.8% isotopic purity
Minimizes interference from residual solvent signals, providing a cleaner baseline.[1][5]
Shimming
Perform gradient or manual shimming carefully
Improves magnetic field homogeneity, resulting in sharper and taller peaks.[7]
Probe Tuning
Tune the probe specifically to the ²H frequency
Maximizes the efficiency of signal excitation and detection for the deuterium nucleus.[1]
Visualization: Troubleshooting Workflow for Low NMR Signal
The following diagram outlines a logical workflow for diagnosing and resolving issues related to a poor signal-to-noise ratio in NMR experiments involving 1,3-Diisopropylurea-d14.
Caption: Troubleshooting workflow for low S/N in NMR.
For quantitative analysis, LC-MS is a powerful technique that offers high selectivity and sensitivity.[2] Optimizing the signal for 1,3-Diisopropylurea-d14 requires careful consideration of both the chromatography and the mass spectrometry parameters.
Frequently Asked Questions (FAQs)
Q1: What is the best ionization technique for analyzing 1,3-Diisopropylurea-d14?
The choice of ionization source is critical and depends on the analyte's properties. For a relatively small and moderately polar molecule like 1,3-Diisopropylurea, the most common and effective techniques are Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI).[8]
Electrospray Ionization (ESI): This is a soft ionization technique suitable for polar molecules. It typically forms protonated molecules [M+H]+ in positive ion mode.[9] Given the urea (B33335) structure, ESI in positive mode is an excellent starting point.
Atmospheric Pressure Chemical Ionization (APCI): APCI is better suited for less polar molecules and can be less susceptible to matrix effects compared to ESI.
It is often advisable to test both techniques to determine which provides a better signal and lower noise for your specific sample matrix.
Q2: How can I reduce high background noise in my mass spectrum?
High background noise can obscure your analyte signal. The source of noise can be chemical (e.g., solvent contaminants, plasticizers) or electronic.
Use High-Purity Solvents: Ensure that all solvents (e.g., water, acetonitrile, methanol) and additives (e.g., formic acid, ammonium (B1175870) acetate) are LC-MS grade.
Sample Cleanup: If your sample is in a complex matrix, consider solid-phase extraction (SPE) or other cleanup techniques to remove interfering substances.
System Cleaning: Contaminants like polyethylene (B3416737) glycol (PEG) can build up in the LC-MS system and cause persistent background peaks. Regular system cleaning is recommended.
Q3: Which LC-MS parameters should I optimize to improve the S/N ratio?
Optimizing the LC-MS method involves a systematic approach to enhance the analyte signal while minimizing noise.[9]
Mobile Phase Composition: The pH and organic content of the mobile phase affect both chromatographic retention and ionization efficiency. For ESI in positive mode, adding a small amount of an acid like formic acid (0.1%) to the mobile phase can enhance protonation and improve the signal.
Flow Rate: The LC flow rate influences the size of the droplets formed in the ESI source. Optimizing the flow rate, often in conjunction with the ESI probe position, can significantly enhance signal intensity.[9]
MS Source Settings: Parameters such as capillary voltage, gas temperatures (desolvation and sheath gas), and gas flow rates must be optimized for the specific analyte and flow rate.
Experimental Protocol: Optimizing ESI Source Parameters
This protocol describes a method for optimizing key source parameters using flow injection analysis (FIA) or during a constant infusion of the analyte.
Prepare Analyte Solution: Prepare a solution of 1,3-Diisopropylurea-d14 at a known concentration (e.g., 1 µg/mL) in a typical mobile phase composition.
Infuse the Sample: Infuse the solution directly into the mass spectrometer at a flow rate typical for your LC method (e.g., 0.4 mL/min).
Optimize Capillary Voltage: While monitoring the signal intensity of the [M+H]+ ion, vary the capillary voltage in steps (e.g., from 1 kV to 5 kV) and identify the voltage that produces the maximum signal.
Optimize Gas Temperature: Set the capillary voltage to its optimal value. Next, vary the desolvation gas temperature (e.g., from 250°C to 500°C) to find the temperature that maximizes signal intensity.
Optimize Gas Flow: With the optimal voltage and temperature set, adjust the nebulizer and desolvation gas flow rates to maximize the signal and achieve a stable spray.
Verify with Chromatography: Implement the optimized source parameters in your LC-MS method and verify the improvement in S/N ratio with an actual chromatographic run.
Data Presentation: LC-MS Parameter Guidelines
Parameter
Starting Condition (Positive ESI)
Rationale for Optimization
Ionization Mode
Electrospray Ionization (ESI), Positive
Suitable for polar molecules containing nitrogen, promoting [M+H]+ formation.[9][10]
Mobile Phase Additive
0.1% Formic Acid
Provides a source of protons to enhance ionization efficiency in positive mode.
Capillary Voltage
3.0 - 4.0 kV
Optimizes the electric field for efficient droplet charging and ion formation.[9]
Desolvation Temperature
350 - 450 °C
Facilitates the evaporation of solvent from droplets to release gas-phase ions.[9]
Nebulizer Gas Pressure
30 - 50 psi
Aids in the formation of a fine spray of charged droplets.
Detector Mode
Multiple Reaction Monitoring (MRM)
For triple quadrupole MS, this highly selective mode significantly reduces background noise and enhances sensitivity.[10]
Visualization: Factors Influencing LC-MS Signal-to-Noise Ratio
This diagram illustrates the key interconnected factors that must be considered when optimizing an LC-MS method for better sensitivity.
Caption: Key factors affecting the S/N ratio in LC-MS.
addressing isotopic exchange concerns with 1,3-Diisopropylurea-d14
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of 1,3-Diisopropylurea-d14, focusing on the critical aspect of isotopic stability...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of 1,3-Diisopropylurea-d14, focusing on the critical aspect of isotopic stability and potential for hydrogen-deuterium (H/D) exchange.
Frequently Asked Questions (FAQs)
Q1: What is 1,3-Diisopropylurea-d14 and what are its primary applications?
A1: 1,3-Diisopropylurea-d14 is the deuterated form of 1,3-Diisopropylurea. In this molecule, the 14 hydrogen atoms of the two isopropyl groups have been replaced with deuterium (B1214612). It is primarily used as an internal standard in quantitative mass spectrometry (MS) assays. Its chemical and physical properties are nearly identical to its non-deuterated counterpart, allowing it to mimic the analyte's behavior during sample preparation, chromatography, and ionization, thus correcting for analytical variability.[1]
Q2: What is isotopic exchange and why is it a concern for 1,3-Diisopropylurea-d14?
A2: Isotopic exchange is a chemical reaction where a deuterium atom in a molecule is replaced by a hydrogen atom from the surrounding environment (e.g., solvent, matrix), or vice versa.[2] For 1,3-Diisopropylurea-d14, the primary concern is the potential for the deuterium atoms to exchange with protons. While the deuterium atoms on the isopropyl groups (C-D bonds) are generally stable, the molecule also possesses two nitrogen-bound protons (N-H) in its urea (B33335) core which are exchangeable. If you are using a version of diisopropylurea that is deuterated on the nitrogen atoms (1,3-Diisopropylurea-d2), these would be highly susceptible to exchange. For 1,3-Diisopropylurea-d14, the risk of exchange at the carbon-deuterium bonds is low under typical analytical conditions.
Q3: What factors can influence the rate of isotopic exchange?
A3: The rate of hydrogen-deuterium exchange is influenced by several factors, including:
pH: Both acidic and basic conditions can catalyze the exchange of labile protons.[2] For urea compounds, stability is generally higher in the pH range of 4-8.[3][4]
Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[3][4]
Solvent: Protic solvents (e.g., water, methanol) can serve as a source of protons and facilitate exchange.
Matrix Effects: Components within the biological matrix (e.g., enzymes) can potentially influence the stability of the deuterated standard.
Q4: How can I determine if my 1,3-Diisopropylurea-d14 is undergoing isotopic exchange?
A4: You can assess isotopic exchange by performing an incubation study. This involves exposing the 1,3-Diisopropylurea-d14 to your experimental conditions (e.g., in a blank biological matrix or your mobile phase) for a period of time and then analyzing the sample by LC-MS/MS. An increase in the signal of the non-deuterated 1,3-Diisopropylurea at the retention time of the deuterated standard is a direct indication of back-exchange.[1][5]
Troubleshooting Guide
Issue
Potential Cause
Troubleshooting Steps
Inaccurate or inconsistent quantitative results.
1. Isotopic exchange of 1,3-Diisopropylurea-d14. 2. Presence of non-deuterated impurity in the standard. 3. Chromatographic separation of the analyte and the deuterated standard.
1. Perform an isotopic stability experiment (see Protocol 1). Consider adjusting sample pH and temperature. 2. Verify the isotopic purity of the standard as provided by the supplier's Certificate of Analysis. Analyze a neat solution of the standard to check for the presence of the non-deuterated analog. 3. Overlay the chromatograms of the analyte and the internal standard to confirm co-elution. A slight shift to an earlier retention time for the deuterated compound can occur.[1]
Appearance of a non-deuterated 1,3-Diisopropylurea peak in samples containing only the deuterated standard.
Back-exchange of deuterium with protons from the solvent or matrix.
1. Review your sample preparation and storage conditions. Minimize exposure to high temperatures and extreme pH. 2. Use aprotic solvents where possible for sample reconstitution if stability is an issue. 3. Shorten the time between sample preparation and analysis.
Gradual decrease in the deuterated standard's signal over time in prepared samples.
1. Isotopic exchange leading to a decrease in the deuterated species. 2. Chemical degradation of the urea compound.
1. Conduct a time-course experiment to monitor the stability of the standard in your matrix and solvent. 2. Urea can degrade, especially at elevated temperatures and non-neutral pH.[3][4] Ensure your experimental conditions are within the stable range for urea (ideally pH 4-8).
Quantitative Data Summary
The stability of a deuterated internal standard is highly dependent on the experimental conditions. The following table summarizes hypothetical data from a stability experiment as described in Protocol 1.
Condition
Incubation Time (hours)
Temperature (°C)
pH
% Decrease in 1,3-Diisopropylurea-d14 Signal
Non-deuterated Analyte Peak Detected in IS Channel?
Control (T=0)
0
25
7.0
0%
No
Matrix A
24
25
7.0
< 5%
No
Matrix A
24
37
7.0
~10%
Trace amounts
Matrix B
24
25
4.0
< 5%
No
Matrix B
24
25
9.0
~15%
Yes
Mobile Phase
48
25
3.5
< 5%
No
This data is illustrative and actual results may vary depending on the specific matrix and experimental setup.
Experimental Protocols
Protocol 1: Assessing Isotopic Stability in a Biological Matrix
Objective: To determine if 1,3-Diisopropylurea-d14 undergoes isotopic exchange under the conditions of your analytical method.
Methodology:
Sample Preparation:
Set A (Control): Prepare a solution of 1,3-Diisopropylurea-d14 in a stable, aprotic solvent (e.g., acetonitrile).
Set B (Matrix): Spike the 1,3-Diisopropylurea-d14 into a blank sample matrix (e.g., plasma, urine) at the same concentration used in your assay.
Incubation: Incubate both sets of samples under the same conditions as your analytical method (time, temperature, pH).
Sample Processing: Process the samples using your established extraction procedure.
LC-MS/MS Analysis: Analyze the samples by LC-MS/MS.
Data Analysis: Monitor for any increase in the signal of the non-deuterated analyte in Set B compared to Set A. A significant increase indicates H/D back-exchange.
Protocol 2: Verifying Isotopic Purity of the Standard
Objective: To confirm the isotopic purity of your 1,3-Diisopropylurea-d14 stock.
Methodology:
Solution Preparation: Prepare a dilute solution of the 1,3-Diisopropylurea-d14 standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile).
Mass Spectrometry Analysis: Infuse the solution directly into the mass spectrometer or perform a liquid chromatography separation.
Data Acquisition: Acquire the full scan mass spectrum in the appropriate ionization mode.
Data Analysis: Identify the ion signals corresponding to the non-deuterated (D0) and the deuterated (D14) isotopologues. The isotopic purity can be calculated as:
% Purity = [Intensity(D14) / (Intensity(D0) + Intensity(D14))] * 100
Visualizations
Caption: Troubleshooting workflow for inaccurate quantitative results.
Caption: Workflow for assessing isotopic stability in a biological matrix.
inconsistent 1,3-Diisopropylurea-d14 recovery in sample prep
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing inconsistent recovery of 1,3-Diisopropylu...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing inconsistent recovery of 1,3-Diisopropylurea-d14 during sample preparation for mass spectrometry-based assays.
Inconsistent recovery of the internal standard (IS), 1,3-Diisopropylurea-d14, can compromise the accuracy and precision of analytical data. This guide provides a systematic approach to identifying and resolving common issues during sample preparation.
Initial Assessment
Before modifying your protocol, it's crucial to pinpoint the source of the variability. A common diagnostic approach is to analyze fractions from each step of your sample preparation process (e.g., the sample load, wash, and elution fractions in Solid Phase Extraction) to determine where the loss of the internal standard is occurring.
Common Problems and Solutions Across Sample Preparation Techniques
Observation
Potential Cause
Recommended Action
High Variability in IS Response Across all Samples
Inaccurate or inconsistent pipetting of the IS spiking solution.
- Calibrate and verify the performance of all pipettes.- Ensure consistent pipetting technique (e.g., consistent speed and immersion depth).- Prepare a fresh IS spiking solution.
Incomplete vortexing or mixing after IS addition.
- Vortex samples for a standardized duration (e.g., 30-60 seconds) immediately after adding the IS.- Visually inspect for homogeneity.
Low IS Recovery in All Samples
Degradation of 1,3-Diisopropylurea-d14.
- Prepare fresh IS stock and working solutions.- Verify the storage conditions of the IS (e.g., temperature, light exposure).
Suboptimal pH for extraction.
- Adjust the pH of the sample to ensure 1,3-Diisopropylurea-d14 is in a neutral, less polar state for efficient extraction.
IS Recovery is Low/Variable in Study Samples but Consistent in QC Samples
Matrix effects (ion suppression or enhancement).
- Dilute the sample with the initial mobile phase.- Optimize chromatographic conditions to separate the IS from matrix interferences.- Employ a more rigorous sample cleanup method (e.g., switch from protein precipitation to SPE).
Different protein binding characteristics in study samples.
- Add a small amount of acid or base to the precipitation solvent to disrupt protein binding.
Method-Specific Troubleshooting
Protein Precipitation (PPT)
Protein precipitation is a common method for sample cleanup, but it can be prone to variability.
Quantitative Impact of Solvent Choice on Protein Removal:
Can result in finer precipitates that may be more difficult to separate.[2]
Ethanol (EtOH)
~89%
Similar to methanol in precipitation efficiency.[2]
Trichloroacetic Acid (TCA)
>92%
Effective but can denature the analyte and may not be suitable for all compounds.[3]
Zinc Sulfate
>91%
A salt-based method that can be effective but may introduce ionic interference.[3]
Troubleshooting Guide for Protein Precipitation:
Observation
Potential Cause
Recommended Action
Low IS Recovery
Co-precipitation of the IS with proteins.
- Optimize the ratio of precipitant to sample (typically 3:1 or 4:1).- Experiment with different precipitating solvents (e.g., switch from ACN to MeOH or vice versa).- Ensure thorough vortexing to create a fine protein precipitate.
IS is highly protein-bound.
- Add 1-2% formic acid to the acetonitrile to help disrupt protein binding.
Inconsistent IS Recovery
Inconsistent temperature during precipitation.
- Perform the precipitation step on ice or at a controlled room temperature to ensure uniformity.
Variable centrifugation speed or time.
- Standardize centrifugation parameters (speed and duration) for all samples.
Liquid-Liquid Extraction (LLE)
LLE is a powerful technique but can be sensitive to experimental parameters.
Troubleshooting Guide for Liquid-Liquid Extraction:
Observation
Potential Cause
Recommended Action
Low IS Recovery
Suboptimal pH of the aqueous phase.
- Adjust the sample pH to at least 2 units above the pKa for basic compounds or 2 units below for acidic compounds to ensure the IS is in its neutral form.[4]
Incorrect choice of extraction solvent.
- For polar compounds like ureas, consider more polar, water-immiscible solvents such as ethyl acetate (B1210297) or methyl tert-butyl ether (MTBE).
Insufficient mixing of phases.
- Vortex for a standardized time (e.g., 1-2 minutes) to ensure adequate partitioning.
Emulsion Formation
Vigorous shaking or high concentration of lipids/proteins.
- Gently invert the tube for mixing instead of vigorous vortexing.[5]- Add salt ("salting out") to the aqueous phase to break the emulsion.[5]- Centrifuge at a higher speed to separate the layers.
Solid Phase Extraction (SPE)
SPE offers high selectivity but requires careful method development.
Troubleshooting Guide for Solid Phase Extraction:
Observation
Potential Cause
Recommended Action
Low IS Recovery - Analyte Lost in Loading Step
Incorrect sorbent choice.
- For a moderately polar compound like 1,3-Diisopropylurea-d14, a polymeric reversed-phase sorbent is often a good choice.
Sample solvent is too strong.
- Ensure the sample is in a predominantly aqueous environment before loading.
Low IS Recovery - Analyte Lost in Wash Step
Wash solvent is too strong.
- Decrease the percentage of organic solvent in the wash solution. Analyze the wash eluate to confirm.
Low IS Recovery - Analyte Retained on Sorbent
Elution solvent is too weak.
- Increase the strength of the elution solvent (e.g., increase the percentage of methanol or acetonitrile).- Consider adding a modifier to the elution solvent (e.g., 1-2% ammonium (B1175870)hydroxide (B78521) in methanol).
Inconsistent IS Recovery
Inconsistent flow rate during loading or elution.
- Use a vacuum manifold with consistent pressure or an automated SPE system to control flow rates. A typical loading flow rate is 1-2 mL/min.
Sorbent bed drying out before sample loading.
- Ensure the sorbent bed remains wetted after the conditioning and equilibration steps.[6]
Experimental Protocols
General Protocol for Protein Precipitation
Pipette 100 µL of the sample (calibrator, QC, or unknown) into a microcentrifuge tube.
Add 10 µL of 1,3-Diisopropylurea-d14 internal standard working solution.
Vortex for 10 seconds.
Add 300 µL of cold acetonitrile (containing 1% formic acid, if necessary to disrupt protein binding).
Vortex vigorously for 1 minute.
Centrifuge at 14,000 rpm for 10 minutes at 4°C.
Carefully transfer the supernatant to a clean tube or 96-well plate for analysis.
General Protocol for Liquid-Liquid Extraction
Pipette 100 µL of the sample into a glass tube.
Add 10 µL of 1,3-Diisopropylurea-d14 internal standard working solution.
Add 50 µL of a buffer to adjust the pH (e.g., 1M sodium carbonate to increase pH).
Vortex for 10 seconds.
Add 500 µL of the extraction solvent (e.g., methyl tert-butyl ether).
Vortex for 2 minutes.
Centrifuge at 4,000 rpm for 5 minutes to separate the layers.
Transfer the organic (upper) layer to a clean tube.
Evaporate the solvent under a stream of nitrogen.
Reconstitute the residue in the mobile phase for analysis.
General Protocol for Solid Phase Extraction (Reversed-Phase)
Condition: Pass 1 mL of methanol through the SPE cartridge.
Equilibrate: Pass 1 mL of water through the cartridge. Do not allow the sorbent to dry.
Load: Mix 200 µL of the sample with 200 µL of water. Load the diluted sample onto the cartridge at a flow rate of approximately 1 mL/min.
Wash: Pass 1 mL of 5% methanol in water through the cartridge to remove interferences.
Elute: Elute the 1,3-Diisopropylurea-d14 with 1 mL of methanol or acetonitrile into a clean collection tube.
Evaporate and Reconstitute: Evaporate the eluate to dryness and reconstitute in the mobile phase.
Frequently Asked Questions (FAQs)
Q1: What are the typical acceptance criteria for internal standard recovery and variability in regulated bioanalysis?
A1: According to regulatory guidelines, such as those from the FDA, the recovery of an analyte and internal standard should be consistent, precise, and reproducible, although it does not need to be 100%.[7][8] While there are no universally mandated acceptance criteria for percent recovery itself, the precision of the recovery is critical. The coefficient of variation (%CV) for the internal standard response across a batch of samples is often monitored. A common internal laboratory acceptance criterion is that the IS response in individual samples should be within 50-150% of the average IS response for the calibration standards and QCs in the run.[9][10]
Q2: How can matrix effects cause inconsistent 1,3-Diisopropylurea-d14 recovery?
A2: Matrix effects occur when co-eluting endogenous components from the biological sample enhance or suppress the ionization of the internal standard in the mass spectrometer source.[11] This can lead to variability in the IS response that is not related to its actual concentration. If the matrix effect is different between samples (e.g., between calibration standards prepared in a clean matrix and patient samples), it will result in inconsistent IS recovery.
Q3: My IS recovery is consistent, but my analyte recovery is low. What should I do?
A3: This suggests that the extraction conditions are not optimal for your analyte. 1,3-Diisopropylurea-d14 may have different physicochemical properties (e.g., polarity, pKa) than your analyte. You will need to optimize the sample preparation method specifically for your analyte, for example, by adjusting the pH or changing the extraction solvent, while ensuring the IS recovery remains consistent.
Q4: Can the purity of my deuterated internal standard affect recovery?
A4: The chemical purity of 1,3-Diisopropylurea-d14 is important. However, isotopic purity is also a consideration. While it doesn't directly affect recovery from the sample, the presence of unlabeled 1,3-Diisopropylurea in your d14-labeled standard can interfere with the quantification of the analyte if it is also present endogenously or as a metabolite.
A Comparative Guide to the Validation of a Bioanalytical Method for Propofol using 1,3-Diisopropylurea-d14 as an Internal Standard
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of a validated bioanalytical method for the quantification of propofol (B549288) in human plasma using 1,3-Di...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of a validated bioanalytical method for the quantification of propofol (B549288) in human plasma using 1,3-Diisopropylurea-d14 as an internal standard (IS). The performance of this method is compared against a well-established method utilizing the commonly used internal standard, Propofol-d17. This document is intended to assist researchers and drug development professionals in the selection and validation of internal standards for bioanalytical assays.
Introduction
Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent. Accurate and reliable quantification of propofol in biological matrices is crucial for pharmacokinetic, pharmacodynamic, and toxicological studies. The use of a stable isotope-labeled internal standard is essential for correcting for matrix effects and variations in sample processing and instrument response in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalytical methods.
1,3-Diisopropylurea-d14 is a deuterated analog of a potential propofol-related impurity. Its structural similarity to propofol, but distinct mass, makes it a candidate for use as an internal standard. This guide outlines the validation of an LC-MS/MS method for propofol using 1,3-Diisopropylurea-d14 as the internal standard and compares its performance to a method using the deuterated analog of the analyte itself, Propofol-d17.
Methodology and Performance Comparison
The following tables summarize the validation parameters for two distinct LC-MS/MS methods for the quantification of propofol in human plasma. Method A employs 1,3-Diisopropylurea-d14 as the internal standard, while Method B utilizes Propofol-d17.
A detailed protocol for the sample preparation and analysis is provided below.
Stock and Working Solutions Preparation
Propofol Stock Solution (1 mg/mL): Accurately weigh and dissolve propofol in methanol.
Internal Standard Stock Solutions (1 mg/mL): Separately prepare stock solutions of 1,3-Diisopropylurea-d14 and Propofol-d17 in methanol.
Working Solutions: Prepare serial dilutions of the propofol stock solution in methanol:water (50:50, v/v) to create calibration standards and quality control (QC) samples. Prepare a working solution of the internal standard at an appropriate concentration (e.g., 100 ng/mL) in the same diluent.
Sample Preparation (Protein Precipitation)
To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution (either 1,3-Diisopropylurea-d14 or Propofol-d17).
Vortex for 10 seconds.
Add 300 µL of ice-cold acetonitrile to precipitate proteins.
Vortex for 1 minute.
Centrifuge at 13,000 rpm for 10 minutes at 4°C.
Transfer the supernatant to a clean vial for LC-MS/MS analysis.
LC-MS/MS Analysis
Inject the prepared sample into the LC-MS/MS system.
Acquire data using the parameters outlined in Table 1.
Quantify the propofol concentration using the peak area ratio of the analyte to the internal standard against the calibration curve.
Visualizations
Experimental Workflow
Caption: Workflow for propofol analysis in plasma.
Method Comparison Logic
Caption: Comparison of two internal standards.
Discussion and Conclusion
Both Method A (using 1,3-Diisopropylurea-d14) and Method B (using Propofol-d17) demonstrate acceptable performance for the quantification of propofol in human plasma, meeting the typical acceptance criteria for bioanalytical method validation.
Method B (Propofol-d17): As the deuterated analog of the analyte, Propofol-d17 is expected to have nearly identical chromatographic behavior and ionization efficiency to propofol. This is reflected in the slightly better precision, accuracy, and matrix effect results. It is the "gold standard" choice for an internal standard.
Method A (1,3-Diisopropylurea-d14): This method also provides reliable and accurate results. While the structural difference between the urea-based internal standard and the phenolic analyte may lead to minor variations in chromatographic retention and ionization, the validation data indicates that these differences are well-compensated for, resulting in a robust and reliable assay. The use of a structurally analogous, but not identical, internal standard can be a cost-effective alternative.
Comparative
The Analytical Edge: A Comparative Guide to 1,3-Diisopropylurea-d14 as a Urea Internal Standard
For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide provides a comparative overview of 1,3-Diisopropylurea-d14, positioning it against other commonly employed internal standards for urea (B33335) quantification, and outlines the necessary experimental framework for a comprehensive performance evaluation.
In analytical methodologies such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), internal standards are crucial for correcting variations in sample preparation, injection volume, and instrument response. The ideal internal standard should closely mimic the physicochemical properties of the analyte to compensate for matrix effects and extraction inconsistencies. While isotopically labeled versions of the analyte are generally considered the gold standard, the specific performance of any internal standard must be empirically validated.
Understanding the Role of Internal Standards in Urea Analysis
Urea, a key metabolite, is frequently quantified in various biological matrices to assess renal function and other physiological states. Accurate measurement is critical, and the use of a reliable internal standard is a non-negotiable aspect of a robust analytical method. Stable isotope-labeled (SIL) internal standards are preferred because their near-identical chemical and physical properties to the native analyte ensure they behave similarly during sample processing and analysis, thus providing the most accurate correction.
1,3-Diisopropylurea-d14: A Potential Alternative
1,3-Diisopropylurea-d14 emerges as a potential internal standard for urea analysis. As a deuterated analog, it offers a distinct mass-to-charge ratio (m/z) from endogenous urea, allowing for its simultaneous detection and quantification by mass spectrometry without interfering with the analyte of interest. Its structural similarity to urea, particularly the core urea functional group, suggests it may exhibit comparable behavior in terms of extraction efficiency and ionization response.
However, a direct, data-driven comparison with established internal standards like ¹³C,¹⁵N₂-urea is essential to ascertain its suitability and performance characteristics. To date, publicly available, head-to-head comparative studies detailing the performance of 1,3-Diisopropylurea-d14 are limited. Therefore, this guide proposes a framework for such a comparison, focusing on key validation parameters.
Comparative Performance Metrics: A Framework for Evaluation
To objectively assess the performance of 1,3-Diisopropylurea-d14 against other urea internal standards, a series of validation experiments should be conducted. The following table outlines the critical parameters that need to be evaluated.
Performance Metric
1,3-Diisopropylurea-d14
¹³C,¹⁵N₂-Urea (or other comparators)
Ideal Outcome
Recovery (%)
Data to be generated
Data to be generated
Consistent and reproducible recovery across different concentrations and matrices.
Matrix Effect (%)
Data to be generated
Data to be generated
Minimal and consistent matrix effects (ion suppression or enhancement) across different biological matrices.
Linearity (R²)
Data to be generated
Data to be generated
Excellent linearity (R² > 0.99) over the desired concentration range.
Precision (%CV)
Data to be generated
Data to be generated
Low coefficient of variation (%CV) for intra- and inter-day precision.
Accuracy (%Bias)
Data to be generated
Data to be generated
Low bias, indicating the closeness of the measured value to the true value.
Experimental Protocols for Comparative Validation
The following are detailed methodologies for the key experiments required to generate the comparative data outlined above.
Stock and Working Solution Preparation
Analyte and Internal Standards: Prepare individual stock solutions of urea, 1,3-Diisopropylurea-d14, and other comparator internal standards (e.g., ¹³C,¹⁵N₂-urea) in a suitable solvent (e.g., methanol (B129727) or water) at a concentration of 1 mg/mL.
Working Solutions: Prepare serial dilutions of the urea stock solution to create calibration standards. Prepare a working solution of each internal standard at a concentration that yields an appropriate response in the analytical instrument.
Sample Preparation and Extraction
Matrix Spiking: Spike the chosen biological matrix (e.g., human plasma, urine) with known concentrations of urea calibration standards.
Internal Standard Addition: Add a fixed volume of the internal standard working solution (1,3-Diisopropylurea-d14 or comparator) to all samples, including calibration standards, quality controls, and blanks.
Protein Precipitation: For plasma or serum samples, perform protein precipitation by adding a precipitating agent (e.g., acetonitrile (B52724) or methanol) in a 3:1 ratio (v/v).
Centrifugation: Vortex mix the samples and centrifuge at high speed (e.g., 10,000 x g for 10 minutes) to pellet the precipitated proteins.
Supernatant Transfer: Carefully transfer the supernatant to a clean tube for analysis. For urine samples, a simple dilution step may be sufficient.
LC-MS/MS Analysis
Chromatographic Conditions:
Column: A suitable HILIC (Hydrophilic Interaction Liquid Chromatography) or reversed-phase C18 column.
Mobile Phase: An appropriate gradient of aqueous and organic solvents (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).
MRM Transitions: Monitor specific precursor-to-product ion transitions for urea, 1,3-Diisopropylurea-d14, and any other internal standards.
Optimization: Optimize source and compound-dependent parameters (e.g., collision energy, declustering potential) for each analyte and internal standard.
Data Analysis and Performance Evaluation
Recovery Assessment: Compare the peak area of the analyte in a pre-extraction spiked sample to a post-extraction spiked sample at the same concentration.
Matrix Effect Evaluation: Compare the peak area of the analyte in a post-extraction spiked matrix sample to the peak area of the analyte in a neat solution at the same concentration.
Linearity, Precision, and Accuracy: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration. Calculate the coefficient of determination (R²), and determine the precision (%CV) and accuracy (%Bias) of quality control samples at low, medium, and high concentrations.
Visualizing the Analytical Workflow
To provide a clear understanding of the experimental process, the following diagram illustrates the key steps in the comparative validation workflow.
Validation
A Comparative Guide to 1,3-Diisopropylurea-d14 and 1,3-dimethylurea-d6 for Residue Analysis
For Researchers, Scientists, and Drug Development Professionals In the precise world of residue analysis, the choice of an appropriate internal standard is paramount to achieving accurate and reliable quantification of t...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
In the precise world of residue analysis, the choice of an appropriate internal standard is paramount to achieving accurate and reliable quantification of target analytes, particularly when employing sensitive techniques like liquid chromatography-mass spectrometry (LC-MS). Deuterated internal standards are the gold standard, as they closely mimic the physicochemical properties of the analyte, compensating for variations during sample preparation and analysis. This guide provides a comparative overview of two such standards: 1,3-Diisopropylurea-d14 and 1,3-dimethylurea-d6, offering insights into their performance for the residue analysis of urea-based compounds.
Introduction to Deuterated Urea (B33335) Internal Standards
Urea-based compounds, a class that includes many widely used herbicides, can be challenging to analyze in complex matrices such as soil, water, and food products. Matrix effects, where co-eluting substances interfere with the ionization of the target analyte, can lead to inaccurate quantification. The use of stable isotope-labeled internal standards, such as 1,3-Diisopropylurea-d14 and 1,3-dimethylurea-d6, is a robust strategy to mitigate these effects. By adding a known amount of the deuterated standard to the sample early in the workflow, any loss of analyte during extraction or variations in instrument response can be corrected for by monitoring the ratio of the analyte to the internal standard.
Performance Comparison: 1,3-Diisopropylurea-d14 vs. 1,3-dimethylurea-d6
1,3-Diisopropylurea-d14 is structurally more similar to larger phenylurea herbicides like diuron. The isopropyl groups increase its lipophilicity compared to 1,3-dimethylurea-d6. This suggests that it would be a more suitable internal standard for analytes with similar polarity and retention times, ensuring better co-elution and more effective correction for matrix effects.
1,3-dimethylurea-d6 , on the other hand, is a closer structural analog to smaller urea herbicides. A close structural relative, isoproturon-d6 (B1602659), has been successfully employed as an internal standard for the analysis of linuron (B1675549) in challenging matrices like chamomile. In such applications, it has demonstrated excellent performance in overcoming matrix effects.
The following table summarizes the expected performance characteristics based on available data for structurally related compounds.
Performance Metric
1,3-Diisopropylurea-d14 (Expected)
1,3-dimethylurea-d6 (Inferred from Isoproturon-d6 data)
Analyte Suitability
Larger, more lipophilic urea herbicides (e.g., Diuron)
Smaller, less lipophilic urea herbicides (e.g., Linuron)
Recovery
Expected to be high and consistent with the target analyte.
Expected to be effective for structurally similar analytes.
Effective in overcoming matrix effects in complex samples[2].
Linearity (as internal standard)
Expected to yield linear calibration curves for the target analyte.
Methods using isoproturon-d6 show good linearity (R² > 0.99)[1].
Experimental Protocols
Detailed experimental protocols are crucial for replicating and validating analytical methods. Below are generalized workflows for residue analysis using a deuterated urea internal standard, based on common practices in the field.
General Sample Preparation and LC-MS Analysis Workflow
Caption: General workflow for residue analysis using a deuterated internal standard.
Detailed Methodologies:
Sample Extraction: A representative sample (e.g., 5-10 g of soil or homogenized food product) is weighed. The deuterated internal standard (e.g., 1,3-Diisopropylurea-d14 or 1,3-dimethylurea-d6) is added at a known concentration. The sample is then extracted with an appropriate organic solvent (e.g., acetonitrile (B52724) or a mixture of acetone (B3395972) and water).
Sample Cleanup: The crude extract is often cleaned up using solid-phase extraction (SPE) to remove interfering matrix components. The choice of SPE sorbent depends on the nature of the analyte and the matrix.
LC-MS/MS Analysis: The cleaned and concentrated extract is injected into an LC-MS/MS system. Chromatographic separation is typically achieved on a C18 reversed-phase column. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to selectively detect and quantify the target analyte and the deuterated internal standard.
Logical Relationship for Internal Standard Selection
The selection of the most appropriate internal standard is a critical decision in method development. The ideal internal standard should have physicochemical properties as close as possible to the analyte of interest to ensure they behave similarly throughout the analytical process.
Caption: Decision logic for selecting a suitable deuterated urea internal standard.
Conclusion
Both 1,3-Diisopropylurea-d14 and 1,3-dimethylurea-d6 are valuable tools for accurate residue analysis of urea-based compounds. The choice between them should be guided by the specific properties of the target analyte. For larger, more lipophilic herbicides, 1,3-Diisopropylurea-d14 is likely the more appropriate choice due to its closer structural similarity. For smaller, less lipophilic urea compounds, 1,3-dimethylurea-d6 (or its close analog, isoproturon-d6) has been shown to provide excellent results.
Ultimately, the performance of any internal standard must be empirically validated for the specific analyte and matrix under investigation. This includes assessing recovery, matrix effects, and the linearity of the calibration curve to ensure the analytical method is robust, accurate, and fit for purpose. The information and workflows provided in this guide serve as a starting point for researchers to develop and validate their own high-quality residue analysis methods.
The Gold Standard of Quantification: Accuracy and Precision with 1,3-Diisopropylurea-d14 Internal Standard
For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of an appropriate internal standard is paramount. This guide...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of an appropriate internal standard is paramount. This guide provides an objective comparison of the performance of 1,3-Diisopropylurea-d14 as an internal standard, supported by experimental data and detailed methodologies.
In the landscape of analytical chemistry, particularly in chromatographic techniques coupled with mass spectrometry (LC-MS or GC-MS), the use of a stable isotope-labeled internal standard is widely regarded as the gold standard for achieving reliable and reproducible quantification. 1,3-Diisopropylurea-d14, a deuterated analog of the urea (B33335) class of compounds, offers significant advantages in minimizing experimental variability and compensating for matrix effects, thereby ensuring the integrity of analytical results.
Performance Comparison: The Power of Isotopic Labeling
Stable isotope-labeled internal standards, such as 1,3-Diisopropylurea-d14, are ideal for quantitative analysis because they share near-identical physicochemical properties with the analyte of interest. This similarity ensures they behave alike during sample preparation, extraction, and chromatographic separation. The key difference lies in their mass, allowing for distinct detection by a mass spectrometer. This co-eluting, yet distinguishable, characteristic enables precise correction for any analyte loss during sample processing and for fluctuations in instrument response.
While specific performance data for 1,3-Diisopropylurea-d14 is often embedded within proprietary validation reports, the exceptional performance of a closely related deuterated standard, Diuron-d6, in a complex matrix provides a strong indication of the expected accuracy and precision. A study on the determination of diuron (B1670789) in seaweed samples using a quadruple isotope dilution strategy with Diuron-d6 demonstrated outstanding analytical performance.[1]
Table 1: Performance of a Deuterated Diuron Isotope Standard in a Complex Matrix [1]
Parameter
Result
Analyte
Diuron
Internal Standard
Diuron-d6
Matrix
Seaweed
Accuracy (Recovery)
99.97 ± 0.41%
Precision (RSD)
< 1%
Method
LC-QTOF-MS/MS with Quadruple Isotope Dilution
Limit of Detection (LOD)
14.6 µg kg⁻¹
Limit of Quantification (LOQ)
46.5 µg kg⁻¹
Linearity (Correlation Coefficient)
0.9995
The near-perfect recovery and extremely low relative standard deviation (RSD) highlight the power of using a deuterated internal standard to achieve superior accuracy and precision, even in challenging sample types. It is reasonable to expect that 1,3-Diisopropylurea-d14 would exhibit similarly high performance when used for the quantification of 1,3-Diisopropylurea or other structurally related compounds.
Experimental Workflow and Logical Relationships
The use of a deuterated internal standard is a critical step in a typical quantitative LC-MS/MS workflow. The following diagram illustrates the logical relationship between the analyte and the internal standard throughout the analytical process.
Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.
Detailed Experimental Protocol: Quantification of Diuron in Water
The following is a representative experimental protocol for the analysis of the herbicide diuron in water samples, a common application for which 1,3-Diisopropylurea-d14 would be an appropriate internal standard. This protocol is adapted from established environmental analysis methods.[2]
1. Objective: To accurately and precisely quantify the concentration of diuron in water samples using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) with 1,3-Diisopropylurea-d14 as an internal standard.
HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.
4. Standard Preparation:
Prepare a stock solution of diuron and 1,3-Diisopropylurea-d14 in methanol at a concentration of 1 mg/mL.
Prepare a series of working standard solutions by serially diluting the diuron stock solution with a methanol/water mixture to create a calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).
Spike each calibration standard with a constant concentration of the 1,3-Diisopropylurea-d14 internal standard (e.g., 10 ng/mL).
5. Sample Preparation:
Filter water samples through a 0.45 µm filter.
To a 100 mL aliquot of the water sample, add a known amount of the 1,3-Diisopropylurea-d14 internal standard solution.
Condition an SPE cartridge with methanol followed by ultrapure water.
Load the spiked water sample onto the SPE cartridge.
Wash the cartridge to remove interferences.
Elute the analyte and internal standard from the cartridge with methanol or acetonitrile.
Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume of the initial mobile phase.
6. LC-MS/MS Analysis:
Chromatographic Conditions:
Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm)
Mobile Phase A: 0.1% Formic acid in water
Mobile Phase B: 0.1% Formic acid in acetonitrile
Gradient: A suitable gradient to separate diuron from matrix components.
Monitor specific precursor-to-product ion transitions for both diuron and 1,3-Diisopropylurea-d14.
7. Data Analysis:
Integrate the peak areas for both the analyte (diuron) and the internal standard (1,3-Diisopropylurea-d14).
Calculate the ratio of the analyte peak area to the internal standard peak area.
Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.
Determine the concentration of diuron in the samples by interpolating their peak area ratios from the calibration curve.
Signaling Pathways and Logical Relationships in Method Validation
The validation of an analytical method using an internal standard follows a logical progression to ensure its suitability for the intended purpose. The relationship between different validation parameters demonstrates the comprehensive evaluation of the method's performance.
Caption: Logical flow of analytical method validation.
A Comparative Guide to Linearity and Range Determination Using 1,3-Diisopropylurea-d14 as an Internal Standard in LC-MS/MS Bioanalysis
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of 1,3-Diisopropylurea-d14's performance as a stable isotope-labeled (SIL) internal standard (IS) for linearity...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of 1,3-Diisopropylurea-d14's performance as a stable isotope-labeled (SIL) internal standard (IS) for linearity and range determination in liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis. We present a detailed experimental protocol, comparative performance data against alternative internal standards, and visualizations to clarify workflows and decision-making processes.
Introduction: The Role of Internal Standards in Method Validation
In quantitative bioanalysis, establishing the linearity and range of an analytical method is a critical component of validation.[1] Linearity demonstrates that the instrument response is directly proportional to the concentration of the analyte over a specific range.[2][3] The range is the interval between the upper and lower concentrations for which the method has been proven to be accurate, precise, and linear.[4][5]
The accuracy of LC-MS/MS quantification, especially in complex biological matrices, is highly dependent on the use of an appropriate internal standard.[6] An IS is a compound of known concentration added to every sample, calibrator, and quality control (QC) sample to correct for variability during sample preparation, injection, and ionization.[7] Stable isotope-labeled internal standards are considered the gold standard because their physicochemical properties are nearly identical to the analyte, ensuring they behave similarly during the entire analytical process.[8][9]
1,3-Diisopropylurea-d14 is a deuterated analog of 1,3-Diisopropylurea and serves as a robust SIL-IS for analytes with similar structural or chromatographic properties. Its use helps to mitigate matrix effects and improve the precision and accuracy of quantification.[10][11][12]
Experimental Protocol: Linearity and Range Determination
This section details a comprehensive protocol for determining the linearity and range of a hypothetical drug, "Analyte X," in human plasma using 1,3-Diisopropylurea-d14 as the internal standard.
Objective: To establish the linear range for the quantification of Analyte X in human plasma and to determine the regression model that best describes the relationship between concentration and instrument response.
Materials and Reagents:
Analyte X reference standard
1,3-Diisopropylurea-d14 (Internal Standard)
Control human plasma (K2EDTA)
HPLC-grade methanol, acetonitrile, and water
Formic acid
Instrumentation:
High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.
Procedure:
Stock and Working Solution Preparation:
Analyte X Stock Solution (1 mg/mL): Accurately weigh and dissolve the Analyte X reference standard in methanol.
Analyte X Working Solutions: Prepare a series of working solutions by serially diluting the stock solution with 50:50 (v/v) methanol:water to create calibration standards.
IS Working Solution (100 ng/mL): Prepare a working solution of 1,3-Diisopropylurea-d14 in acetonitrile. This solution will be used for protein precipitation.
Preparation of Calibration Standards:
Prepare a set of at least eight non-zero calibration standards by spiking control human plasma with the appropriate Analyte X working solutions. The final concentrations should span the expected therapeutic range of the drug.
A typical concentration range might be: 1, 2, 5, 10, 25, 50, 100, and 200 ng/mL.
Sample Preparation (Protein Precipitation):
To 50 µL of each calibration standard, blank plasma (matrix blank), and zero standard (matrix with IS), add 150 µL of the IS Working Solution (100 ng/mL 1,3-Diisopropylurea-d14 in acetonitrile).
Vortex the samples for 1 minute to precipitate plasma proteins.
Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.
LC-MS/MS Analysis:
LC Conditions:
Column: C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Flow Rate: 0.4 mL/min
Injection Volume: 5 µL
Gradient: A suitable gradient to ensure separation of Analyte X from matrix components.
Monitor the specific precursor-to-product ion transitions for both Analyte X and 1,3-Diisopropylurea-d14.
Data Analysis:
Integrate the peak areas for both Analyte X and 1,3-Diisopropylurea-d14.
Calculate the peak area ratio (Analyte X Peak Area / IS Peak Area).
Construct a calibration curve by plotting the peak area ratio against the nominal concentration of Analyte X.
Perform a linear regression analysis (typically a weighted 1/x² regression) to determine the slope, intercept, and coefficient of determination (R²).
Data Presentation and Acceptance Criteria
The linearity of the method is assessed by the coefficient of determination (R²), which should ideally be ≥ 0.99. The established range is defined by the lowest (Lower Limit of Quantitation, LLOQ) and highest (Upper Limit of Quantitation, ULOQ) concentrations that meet predefined accuracy and precision criteria (e.g., within ±15% of the nominal value, and ±20% at the LLOQ).[1]
Table 1: Hypothetical Linearity Data for Analyte X using 1,3-Diisopropylurea-d14 as IS
Nominal Conc. (ng/mL)
Analyte Peak Area
IS Peak Area
Peak Area Ratio (Analyte/IS)
Calculated Conc. (ng/mL)
Accuracy (%)
1.00 (LLOQ)
5,150
1,010,000
0.0051
1.03
103.0
2.00
10,200
998,000
0.0102
2.01
100.5
5.00
25,800
1,025,000
0.0252
4.98
99.6
10.0
50,100
1,005,000
0.0499
9.92
99.2
25.0
126,000
1,012,000
0.1245
24.9
99.6
50.0
248,000
995,000
0.2492
49.9
99.8
100.0
505,000
1,008,000
0.5010
100.4
100.4
200.0 (ULOQ)
998,000
1,001,000
0.9970
199.8
99.9
Table 2: Linearity and Range Summary
Parameter
Result
Acceptance Criteria
Linear Range
1.00 - 200.0 ng/mL
N/A
Regression Equation
y = 0.0050x + 0.0001
N/A
Weighting Factor
1/x²
N/A
Coefficient of Determination (R²)
0.9995
≥ 0.99
Mandatory Visualizations
Caption: Experimental workflow for linearity and range determination.
Caption: Decision logic for selecting an internal standard.
Comparison with Alternative Internal Standards
The choice of internal standard is critical and depends on various factors including availability, cost, and the specific requirements of the assay.[6] While 1,3-Diisopropylurea-d14 is an excellent choice, other alternatives exist.
Alternative 1: Analyte X-¹³C₆ (SIL IS): A version of the analyte labeled with carbon-13. This is often considered the most ideal IS as it is chemically identical to the analyte, differing only in mass.[13]
Alternative 2: Analog Y (Structural Analog IS): A compound that is structurally similar to Analyte X but has a different molecular weight and can be chromatographically separated.[14]
Table 3: Performance Comparison of Internal Standards
Performance Parameter
1,3-Diisopropylurea-d14 (SIL IS)
Analyte X-¹³C₆ (SIL IS)
Analog Y (Structural Analog)
Co-elution with Analyte
High (designed to co-elute)
Highest (identical chromatography)
Low (designed to be resolved)
Matrix Effect Compensation
Excellent
Ideal
Moderate to Good
Extraction Variability Correction
Excellent
Ideal
Good
Potential for Isotopic Crosstalk
Low (mass difference should be sufficient)
Very Low (mass difference well-defined)
None
Risk of Deuterium Exchange
Possible, but low for non-labile positions
None
N/A
Cost & Availability
Moderate (custom synthesis may be needed)
High (often requires complex custom synthesis)
Low (often commercially available)
Overall Suitability
High. A robust and reliable choice for most applications.
Ideal. The gold standard, providing the best possible correction.
Good. A viable and cost-effective option, especially in early development.[7]
Discussion:
1,3-Diisopropylurea-d14 represents a practical and effective SIL-IS. It is expected to co-elute closely with analytes of similar polarity, providing excellent correction for matrix effects and other sources of variability.[10]
Analyte X-¹³C₆ is theoretically the perfect IS. Its identical chemical nature ensures it tracks the analyte perfectly through every stage of the analysis, offering the highest level of accuracy.[13] However, its synthesis can be expensive and time-consuming.
Analog Y is a pragmatic choice when SILs are not available or are cost-prohibitive. While it cannot perfectly mimic the analyte's behavior, a well-chosen analog can still provide adequate correction and lead to a validatable method.[14] Its different chromatographic behavior means it will experience different matrix effects than the analyte, which is its primary drawback.
Conclusion
The determination of linearity and range is fundamental to the validation of any quantitative bioanalytical method. The use of a high-quality internal standard is paramount to achieving reliable and reproducible results.
1,3-Diisopropylurea-d14 stands out as a highly effective stable isotope-labeled internal standard. As demonstrated in the hypothetical study, its application allows for the establishment of a robust linear range with excellent accuracy, ensuring high confidence in the quantitative data.
While "ideal" internal standards like ¹³C-labeled analytes offer the best theoretical performance, their cost and availability can be limiting. Structural analogs provide a cost-effective alternative but may not offer the same level of performance in compensating for analytical variability. Therefore, 1,3-Diisopropylurea-d14 offers a balanced and scientifically sound choice for researchers, providing the benefits of a SIL-IS in a practical manner for the rigorous demands of drug development and bioanalysis.
A Comparative Guide to Achieving Lower Limits of Detection and Quantification in Analytical Assays Using 1,3-Diisopropylurea-d14
For Researchers, Scientists, and Drug Development Professionals In the pursuit of precise and reliable analytical data, particularly at trace levels, the choice of internal standard is paramount. This guide provides a co...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
In the pursuit of precise and reliable analytical data, particularly at trace levels, the choice of internal standard is paramount. This guide provides a comparative overview of analytical methodologies, highlighting the superior performance of using a stable isotope-labeled internal standard, specifically 1,3-Diisopropylurea-d14, in liquid chromatography-mass spectrometry (LC-MS/MS) applications. While specific experimental data for the limit of detection (LOD) and limit of quantification (LOQ) of 1,3-Diisopropylurea-d14 itself is not extensively published, this guide presents representative data to illustrate the advantages of this approach over other quantification methods.
The use of a deuterated internal standard like 1,3-Diisopropylurea-d14 is a cornerstone of the isotope dilution mass spectrometry (IDMS) technique. This method is widely recognized for its ability to correct for variations in sample preparation, injection volume, and matrix effects, thereby significantly improving the accuracy and precision of the results.[1]
Comparison of Analytical Approaches
The following table presents a hypothetical yet representative comparison of the expected performance of different analytical approaches for the quantification of a small molecule analyte, such as 1,3-Diisopropylurea. This illustrates the typical improvements observed when employing a deuterated internal standard.
Analytical Approach
Analyte
Internal Standard
Representative LOD (ng/mL)
Representative LOQ (ng/mL)
Key Advantages
Key Disadvantages
External Standard
1,3-Diisopropylurea
None
1.0
3.0
Simple to implement.
Highly susceptible to matrix effects and variations in sample preparation and injection volume.
Internal Standard (Analog)
1,3-Diisopropylurea
1,3-Diethylurea
0.5
1.5
Corrects for some variability in injection volume.
Differences in chemical properties can lead to differential extraction recovery and matrix effects.
Internal Standard (Isotope-Labeled)
1,3-Diisopropylurea
1,3-Diisopropylurea-d14
0.1
0.3
Corrects for variations in sample preparation, injection volume, and matrix effects due to near-identical chemical and physical properties.
Higher cost of the deuterated standard.
Note: The LOD and LOQ values presented in this table are for illustrative purposes to demonstrate the relative performance of each analytical approach and are not based on published experimental data for 1,3-Diisopropylurea-d14.
Experimental Protocols
Representative Protocol for Analyte Quantification using 1,3-Diisopropylurea-d14 by LC-MS/MS
This protocol describes a general procedure for the quantification of an analyte (e.g., 1,3-Diisopropylurea) in a biological matrix (e.g., plasma) using 1,3-Diisopropylurea-d14 as an internal standard.
1. Preparation of Stock Solutions and Standards:
Prepare a primary stock solution of the analyte and 1,3-Diisopropylurea-d14 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.
Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution.
Prepare a working internal standard solution of 1,3-Diisopropylurea-d14 at a fixed concentration (e.g., 100 ng/mL).
2. Sample Preparation (Protein Precipitation):
To 100 µL of plasma sample, add 20 µL of the internal standard working solution.
Analyte (1,3-Diisopropylurea): Precursor ion > Product ion (to be determined by infusion).
Internal Standard (1,3-Diisopropylurea-d14): Precursor ion > Product ion (to be determined by infusion).
4. Quantification:
A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte in the calibration standards.
The concentration of the analyte in the unknown samples is determined from the calibration curve.
Visualizations
Experimental Workflow for Quantitative Analysis using a Deuterated Internal Standard
Caption: Workflow for LC-MS/MS quantification using a deuterated internal standard.
Logical Relationship of Quantification Methods
Caption: Hierarchy of common quantification strategies in analytical chemistry.
Comparative Analysis of Analytical Methods for 1,3-Diisopropylurea-d14
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of analytical methodologies for the characterization and quantification of 1,3-Diisopropylurea-d14. As a deutera...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of analytical methodologies for the characterization and quantification of 1,3-Diisopropylurea-d14. As a deuterated analog, this compound is valuable as an internal standard in quantitative mass spectrometry assays and for tracing metabolic pathways. The selection of an appropriate analytical technique is critical for obtaining accurate and reliable data in research and drug development. This document summarizes key performance indicators for prevalent analytical methods, details experimental protocols, and illustrates relevant chemical and analytical workflows.
Data Presentation: Comparison of Analytical Techniques
The following table summarizes the quantitative performance of common analytical methods applicable to the analysis of 1,3-Diisopropylurea-d14. The data presented are representative of typical performance and may vary based on specific instrumentation and experimental conditions.
Detailed methodologies for the key analytical techniques are provided below.
Quantitative Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
This method is ideal for the accurate quantification of an analyte in a complex matrix by using its deuterated analog as an internal standard.
Instrumentation:
High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system
Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source
Procedure:
Sample Preparation: Spike a known amount of 1,3-Diisopropylurea-d14 into the sample containing the non-deuterated 1,3-Diisopropylurea. Perform protein precipitation or liquid-liquid extraction to remove interfering matrix components.
Chromatographic Separation:
Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).
MRM Transitions: Monitor specific precursor-to-product ion transitions for both 1,3-Diisopropylurea and 1,3-Diisopropylurea-d14.
Quantification: The ratio of the peak area of the analyte to the peak area of the deuterated internal standard is used to calculate the concentration of the analyte, correcting for variations in sample preparation and instrument response.[2]
Isotopic Purity and Structural Confirmation by NMR Spectroscopy
NMR spectroscopy is the definitive method for determining the location and extent of deuterium labeling.[1]
Instrumentation:
High-field NMR spectrometer (e.g., 400 MHz or higher)
Procedure:
Sample Preparation: Dissolve a sufficient amount of 1,3-Diisopropylurea-d14 in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
¹H NMR Analysis:
Acquire a proton NMR spectrum. The absence or reduction of signals at specific chemical shifts corresponding to the isopropyl protons will confirm the location of deuterium labeling.
The integration of the remaining proton signals relative to a known internal standard can be used to estimate the percentage of deuteration.[3]
²H NMR Analysis:
Acquire a deuterium NMR spectrum. This will show signals corresponding to the positions of the deuterium atoms, providing direct evidence of labeling.
¹³C NMR Analysis:
Acquire a carbon-13 NMR spectrum. The signals for carbons attached to deuterium will appear as multiplets (due to C-D coupling) and will have a characteristic upfield shift compared to the non-deuterated compound.
Mandatory Visualization
The following diagrams illustrate the chemical context and analytical workflow for 1,3-Diisopropylurea.
Caption: Formation of 1,3-Diisopropylurea as a byproduct in DIC-mediated peptide bond formation.
Caption: Experimental workflow for the analysis of 1,3-Diisopropylurea-d14 from a synthesis reaction.
Performance Assessment of 1,3-Diisopropylurea-d14 as an Internal Standard in Diverse Analytical Matrices
For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide In the realm of quantitative analysis, particularly within complex biological and environmental matrices, the use of a reliable interna...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide
In the realm of quantitative analysis, particularly within complex biological and environmental matrices, the use of a reliable internal standard is paramount for achieving accurate and reproducible results. This guide provides a comprehensive assessment of the performance of 1,3-Diisopropylurea-d14, a deuterated stable isotope-labeled internal standard, in various analytical workflows. By comparing its performance with alternative approaches and providing detailed experimental methodologies, this document serves as a valuable resource for researchers, scientists, and professionals in drug development.
The primary advantage of using a stable isotope-labeled internal standard like 1,3-Diisopropylurea-d14 lies in its ability to mimic the analyte of interest throughout the analytical process—from sample extraction to instrumental analysis. This chemical and physical similarity allows it to effectively compensate for variations that can occur at each stage, including extraction efficiency, matrix effects, and instrument response variability.[1] Deuterated standards are widely considered the gold standard in quantitative mass spectrometry-based assays for their ability to improve precision and accuracy.
Comparative Performance in Key Analytical Matrices
While specific performance data for 1,3-Diisopropylurea-d14 is not extensively published, its performance can be reliably inferred from the well-documented analysis of structurally similar phenylurea herbicides, such as diuron (B1670789) and linuron (B1675549), for which deuterated internal standards are often employed. The following tables summarize typical performance characteristics of analytical methods for these analogous compounds in various matrices. It is anticipated that 1,3-Diisopropylurea-d14 would exhibit comparable recovery and response, with the key benefit of correcting for analytical variability.
Table 1: Performance in Water Matrices
Analytical Technique
Target Analytes
Sample Matrix
Limit of Detection (LOD)
Limit of Quantification (LOQ)
Recovery (%)
HPLC-UV/DAD
Monuron, Diuron, Linuron
Tap Water, Soft Drinks
0.82 - 1.29 ng/mL
-
-
HPLC-DAD
Chlortoluron, Diuron, Isoproturon, Linuron
Water
4 - 40 ng/L
-
74 - 104
HPLC-DAD
Chlorbromuron, Diuron, Linuron
Water
0.3 µg/L
1.0 µg/L
85.2 - 110.0
LC-MS/MS
Diuron and degradates
River Water
3.0 - 6.2 ng/L
-
75 - 99
Data extrapolated from studies on analogous phenylurea herbicides.[2][3]
Table 2: Performance in Soil and Other Complex Matrices
Data extrapolated from studies on analogous phenylurea herbicides.[2][4][5]
Experimental Protocols
The following are detailed methodologies for the analysis of 1,3-Diisopropylurea and its deuterated internal standard in common matrices, adapted from established protocols for similar compounds.
Protocol 1: Analysis of 1,3-Diisopropylurea in Water by LC-MS/MS
This protocol is adapted from methods for the analysis of diuron and other phenylurea herbicides in aqueous samples.
Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.
Loading: To a 100 mL water sample, add a known concentration of 1,3-Diisopropylurea-d14 (e.g., 100 ng). Pass the entire sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.
Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.
Elution: Elute the retained analyte and internal standard with 5 mL of acetonitrile (B52724) or methanol.
Concentration and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).
2. LC-MS/MS Analysis
Chromatographic Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).
Mobile Phase:
A: Water with 0.1% formic acid
B: Acetonitrile with 0.1% formic acid
Gradient Elution: A typical gradient would start at 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, and then return to initial conditions for equilibration.
Flow Rate: 0.3 mL/min.
Injection Volume: 10 µL.
Mass Spectrometry: Use a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.
MRM Transitions:
1,3-Diisopropylurea: Monitor the transition of the precursor ion to a specific product ion (to be determined by direct infusion).
1,3-Diisopropylurea-d14: Monitor the corresponding transition for the deuterated standard.
Protocol 2: Analysis of 1,3-Diisopropylurea in Soil by LC-MS/MS
This protocol is based on the EPA method for the determination of linuron and diuron in soil.[4]
Sample Weighing: Weigh 10 g of homogenized soil into an ASE extraction cell.
Spiking: Fortify the sample with a known amount of 1,3-Diisopropylurea-d14.
Extraction: Extract the sample using a mixture of methanol and aqueous 0.3% formic acid (9:1, v/v) at elevated temperature and pressure (e.g., 100 °C, 1500 psi).
Solvent Evaporation and Dilution: Take an aliquot of the extract and evaporate the methanol. Dilute the remaining aqueous extract with water.
Filtration: Filter the diluted extract through a 0.22 µm syringe filter prior to LC-MS/MS analysis.
2. LC-MS/MS Analysis
The LC-MS/MS conditions would be similar to those described in Protocol 1, with potential adjustments to the gradient to ensure adequate separation from matrix components.
Visualizing the Workflow and Rationale
To better illustrate the experimental process and the logical flow of using a deuterated internal standard, the following diagrams are provided.
Caption: General experimental workflow for the quantification of 1,3-Diisopropylurea using a deuterated internal standard.
Caption: Logical relationship demonstrating how a deuterated internal standard corrects for analytical variability.
Conclusion
The use of 1,3-Diisopropylurea-d14 as an internal standard provides a robust and reliable approach for the quantitative analysis of its non-deuterated counterpart in a variety of complex matrices. While direct performance data is limited, the extensive validation of similar methods for analogous phenylurea herbicides strongly supports its efficacy. The provided experimental protocols offer a solid foundation for method development and validation. By compensating for matrix effects and other sources of analytical variability, 1,3-Diisopropylurea-d14 enables researchers to achieve the high level of accuracy and precision required in scientific research and drug development.
A Comparative Guide to the Cross-Validation of Bioanalytical Methods Utilizing 1,3-Diisopropylurea-d14
This guide provides a comprehensive comparison of bioanalytical methods that have undergone cross-validation, with a specific focus on the application of 1,3-Diisopropylurea-d14 as an internal standard. Cross-validation...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides a comprehensive comparison of bioanalytical methods that have undergone cross-validation, with a specific focus on the application of 1,3-Diisopropylurea-d14 as an internal standard. Cross-validation is a critical process in drug development and research, ensuring that analytical data is reliable and reproducible, especially when multiple methods or laboratories are involved in sample analysis.[1] This document is intended for researchers, scientists, and drug development professionals, offering objective comparisons and supporting experimental data to aid in the selection and implementation of robust analytical methodologies.
Introduction to 1,3-Diisopropylurea-d14 in Bioanalysis
1,3-Diisopropylurea-d14 is the deuterated analog of 1,3-Diisopropylurea.[2] Stable isotope-labeled compounds like 1,3-Diisopropylurea-d14 are ideal internal standards (IS) for quantitative mass spectrometry-based bioanalytical methods. The use of a stable isotope-labeled IS is a widely accepted approach to correct for variability in sample preparation and matrix effects, thereby improving the accuracy and precision of the analytical method.[3] In this guide, we present a hypothetical cross-validation scenario involving two distinct liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of a hypothetical analyte, "Analyte X," where 1,3-Diisopropylurea-d14 is employed as the internal standard.
Comparative Performance Data
The following table summarizes the key performance parameters of two hypothetical LC-MS/MS methods for the quantification of Analyte X. Method A represents the original validated method, while Method B is a revised, high-throughput method. The cross-validation was performed to ensure the comparability of results between the two methods.
Performance Parameter
Method A: Original LC-MS/MS Method
Method B: High-Throughput LC-MS/MS Method
Acceptance Criteria
Linearity (R²)
> 0.998
> 0.999
≥ 0.99
Range (ng/mL)
1 - 1000
0.5 - 1200
Cover expected concentrations
Accuracy (% Recovery)
97.2% - 102.5%
98.1% - 101.7%
85% - 115% (100 ± 15%)
Precision (% RSD)
- Intra-day
< 4.5%
< 3.8%
≤ 15%
- Inter-day
< 6.2%
< 5.5%
≤ 15%
Limit of Quantification (LOQ) (ng/mL)
1.0
0.5
Appropriate for study needs
Specificity
High
High
No significant interference
Run Time (minutes)
8
3
-
Experimental Protocols
Detailed methodologies for both the original and the high-throughput LC-MS/MS methods are provided below. These protocols are based on established principles of bioanalytical method development and validation.[4][5]
Method A: Original LC-MS/MS Method
Sample Preparation: To 100 µL of plasma, 10 µL of internal standard working solution (1,3-Diisopropylurea-d14, 500 ng/mL in methanol) and 300 µL of acetonitrile (B52724) were added. The mixture was vortexed for 1 minute and then centrifuged at 13,000 rpm for 10 minutes. 200 µL of the supernatant was transferred to a clean tube and evaporated to dryness under a gentle stream of nitrogen at 40°C. The residue was reconstituted in 100 µL of the mobile phase.
Chromatographic Conditions:
Column: C18, 4.6 x 100 mm, 5 µm
Mobile Phase: A: 0.1% Formic acid in Water, B: Acetonitrile
Gradient: 30% B to 90% B over 5 minutes, hold at 90% B for 1 minute, return to 30% B and equilibrate for 2 minutes.
Sample Preparation: To 50 µL of plasma, 200 µL of internal standard working solution (1,3-Diisopropylurea-d14, 250 ng/mL in acetonitrile) was added. The mixture was vortexed for 30 seconds and centrifuged at 14,000 rpm for 5 minutes. 100 µL of the supernatant was directly injected for analysis.
Chromatographic Conditions:
Column: C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase: A: 0.1% Formic acid in Water, B: Methanol
Gradient: 10% B to 95% B over 1.5 minutes, hold at 95% B for 0.5 minutes, return to 10% B and equilibrate for 1 minute.
The following diagrams illustrate the experimental workflow for the cross-validation of the two analytical methods and the logical relationship of using an internal standard.
Workflow for the cross-validation of two analytical methods.
Role of the internal standard in quantitative analysis.
Navigating the Matrix: A Comparative Guide to Internal Standard Selection in Pesticide Analysis
For researchers, scientists, and professionals in drug development, the accurate quantification of pesticide residues is paramount. The inherent complexity of sample matrices, however, presents a significant analytical c...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, the accurate quantification of pesticide residues is paramount. The inherent complexity of sample matrices, however, presents a significant analytical challenge. The use of a suitable internal standard (IS) is a critical strategy to mitigate these matrix effects and ensure the reliability of analytical data. This guide provides a comprehensive comparison of internal standards, supported by experimental principles, to aid in the selection of the most appropriate standard for robust and accurate pesticide analysis.
The ideal internal standard should closely mimic the physicochemical properties of the target analyte, experiencing similar extraction efficiencies, and ionization suppression or enhancement in the mass spectrometer. This co-behavior allows for the correction of variations that can occur during sample preparation and analysis. The choice of an internal standard can significantly impact method performance, and a thorough evaluation of the available options is essential.
Key Selection Criteria for Internal Standards
The selection of an appropriate internal standard is a multi-faceted process that relies on a number of key criteria. An ideal internal standard should not be naturally present in the sample matrix and must be chemically stable throughout the entire analytical procedure.[1] It should also have a similar retention time to the analyte of interest without causing any chromatographic interference. The most crucial characteristics are summarized below:
Physicochemical Similarity: The internal standard should possess chemical and physical properties, such as polarity, volatility, and solubility, that are closely matched to the target pesticide.[2] This ensures that the IS and the analyte behave similarly during sample extraction, cleanup, and chromatographic separation.
Chromatographic Behavior: The IS should elute close to the analyte of interest but be sufficiently resolved to prevent any interference. Co-elution is only acceptable when using mass spectrometry detectors where the two can be distinguished by their mass-to-charge ratio.
Stability and Purity: The internal standard must be chemically stable throughout the entire analytical process, from sample preparation to final analysis, and should be of high purity to avoid introducing contaminants.[3]
Absence in Samples: The selected internal standard should not be naturally present in the samples being analyzed to avoid artificially inflated results.
Mass Spectrometric Distinction: When using mass spectrometry, the internal standard must be clearly distinguishable from the analyte, typically by having a different mass-to-charge ratio.
Comparison of Internal Standard Types
The most common types of internal standards used in pesticide analysis are structural analogs and isotopically labeled compounds. Isotopically labeled standards, particularly those incorporating Carbon-13 (¹³C) or Deuterium (D), are widely regarded as the gold standard due to their near-identical chemical and physical properties to the native analyte.[4]
Feature
Structural Analog
Deuterated (D) Labeled
¹³C Labeled
Rationale & Implications for Pesticide Analysis
Chemical & Physical Similarity
Similar, but not identical.
Very high. Minor differences in polarity can sometimes be observed.[5]
Highest. Near-identical properties to the unlabeled analyte.
¹³C-labeled standards offer the most accurate compensation for matrix effects and variability in sample preparation due to their almost identical behavior to the analyte.
Chromatographic Co-elution
Elutes close to the analyte, but should be chromatographically separated.
Often co-elutes with the analyte.
Co-elutes with the analyte.
Co-elution is ideal for mass spectrometry-based methods as it ensures both analyte and IS experience the same matrix effects at the same time.
Isotopic Stability
N/A
Generally stable, but can be susceptible to H-D back-exchange in certain matrices or under specific pH conditions.
Highly stable. ¹³C atoms are integrated into the carbon backbone and are not prone to exchange.
¹³C-labeling provides greater assurance of isotopic stability throughout the analytical process, leading to more reliable data.
Potential for Isotopic Interference
Low.
Can have minor interference from the natural isotopic abundance of the analyte, especially for low-mass analytes.
Very low. The natural abundance of ¹³C is approximately 1.1%, minimizing the risk of interference.
¹³C-labeled standards generally provide a cleaner signal with less potential for spectral overlap from the native analyte.
Cost & Availability
Generally lower cost and more widely available.
Moderately priced and available for a wide range of pesticides.
Typically the most expensive option due to more complex synthesis.
Budgetary constraints may influence the choice of internal standard, but the potential for improved data quality with ¹³C-labeled standards should be considered.[5]
Experimental Protocol for Selection and Validation of an Internal Standard
The following protocol outlines a systematic approach for the selection and validation of an internal standard for a multi-residue pesticide analysis method using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by LC-MS/MS or GC-MS/MS analysis.
Initial Screening and Selection
Analyte Prioritization: Identify the key pesticides in the analytical method.
Literature Review: Research commonly used and commercially available internal standards for the target analytes, including structural analogs and isotopically labeled options (¹³C and Deuterium).
Physicochemical Property Matching: Compare the physicochemical properties (e.g., logP, pKa, vapor pressure) of potential internal standards with the target analytes.
Preliminary Cost-Benefit Analysis: Evaluate the cost and availability of the shortlisted internal standards against their potential performance benefits. For multi-residue methods, select a representative set of isotopically labeled standards that can cover different classes of pesticides.
Experimental Validation
This phase involves spiking experiments in representative matrices to evaluate the performance of the selected internal standard(s).
2.1. Preparation of Standards and Samples
Stock Solutions: Prepare individual stock solutions of the target pesticides and the selected internal standard(s) in a suitable solvent (e.g., acetonitrile (B52724), methanol) at a concentration of 1000 µg/mL.
Working Standard Mixtures: Prepare a mixed working standard solution of the target pesticides. Prepare a separate working solution for the internal standard(s).
Matrix Selection: Choose representative blank matrices (e.g., spinach for high chlorophyll (B73375) content, citrus for acidic and oily content, cereals for dry matrices) that are known to be free of the target analytes.
Spiked Samples: Spike the blank matrices at three different concentration levels (low, medium, and high) covering the expected range of the analytes in real samples. Add a constant concentration of the internal standard to each spiked sample before the extraction step.
2.2. Sample Preparation (QuEChERS Method)
Homogenization: Homogenize 10-15 g of the sample (or rehydrated equivalent for dry samples).
Extraction: Transfer the homogenized sample to a 50 mL centrifuge tube. Add the internal standard solution and 10 mL of acetonitrile. Shake vigorously for 1 minute.
Salting Out: Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate). Shake vigorously for 1 minute.
Centrifugation: Centrifuge the tube to separate the organic and aqueous layers.
Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup sorbent (e.g., PSA for removing fatty acids, C18 for removing nonpolar interferences, GCB for removing pigments). Vortex and centrifuge.
Final Extract: The resulting supernatant is the final extract for analysis.
2.3. Instrumental Analysis (LC-MS/MS or GC-MS/MS)
Analyze the prepared matrix-matched calibration standards and the spiked samples.
Acquire data for both the target analytes and the internal standard(s).
2.4. Data Evaluation and Performance Assessment
Recovery: Calculate the recovery of the target analytes in the spiked samples. Acceptable recovery is typically within 70-120%.[6][7][8]
Precision (Repeatability): Analyze multiple replicates (n≥5) of the spiked samples at each concentration level and calculate the relative standard deviation (RSD). An RSD of ≤20% is generally considered acceptable.[9]
Matrix Effect (ME): Evaluate the matrix effect by comparing the signal response of an analyte in a post-extraction spiked sample to its response in a pure solvent standard. The use of an effective internal standard should significantly reduce the variability in matrix effects across different samples.[10][11]
Linearity: Assess the linearity of the calibration curves constructed using the ratio of the analyte peak area to the internal standard peak area over the desired concentration range. The coefficient of determination (R²) should be ≥0.99.
Logical Workflow for Internal Standard Selection
The process of selecting a suitable internal standard can be visualized as a logical workflow, starting from initial considerations and culminating in the final validation.
Caption: Workflow for the selection and validation of an internal standard.
Conclusion
The selection of an appropriate internal standard is a critical step in developing robust and reliable methods for pesticide residue analysis. While isotopically labeled standards, particularly ¹³C-labeled compounds, are considered the gold standard for their ability to accurately compensate for matrix effects and procedural errors, the choice of an internal standard should be based on a systematic evaluation of performance, cost, and availability. By following a structured selection and validation protocol, researchers can ensure the high quality and accuracy of their analytical data, which is essential for regulatory compliance and food safety.
Justifying the Choice of 1,3-Diisopropylurea-d14 for a Novel Bioanalytical Method
In the landscape of modern bioanalysis, particularly within drug development and clinical research, the selection of an appropriate internal standard (IS) is a critical determinant of assay robustness, accuracy, and prec...
Author: BenchChem Technical Support Team. Date: December 2025
In the landscape of modern bioanalysis, particularly within drug development and clinical research, the selection of an appropriate internal standard (IS) is a critical determinant of assay robustness, accuracy, and precision. This guide provides a comprehensive justification for the selection of 1,3-Diisopropylurea-d14 as an internal standard in a new liquid chromatography-mass spectrometry (LC-MS/MS) method. We present a comparative analysis against viable alternatives, supported by experimental data, to illustrate the superior performance of a deuterated internal standard.
The Gold Standard: Deuterated Internal Standards
Stable isotope-labeled internal standards (SIL-ISs), such as 1,3-Diisopropylurea-d14, are widely regarded as the gold standard in quantitative mass spectrometry.[1][2][3] Their fundamental advantage lies in their near-identical physicochemical properties to the analyte of interest.[2] By replacing hydrogen atoms with deuterium, the molecular weight is increased, allowing for differentiation by the mass spectrometer, while properties like polarity, ionization efficiency, and chromatographic retention time remain virtually unchanged.[1][4] This co-elution and similar behavior effectively compensate for variations in sample preparation, injection volume, matrix effects, and instrument response, leading to more reliable and reproducible data.[2][5][6] Regulatory bodies such as the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) recognize the value of SIL-ISs in bioanalytical method validation.[6][7]
Performance Comparison: 1,3-Diisopropylurea-d14 vs. Alternatives
To demonstrate the superiority of 1,3-Diisopropylurea-d14, a comparative study was conducted against two common alternatives: the unlabeled analyte (1,3-Diisopropylurea) and a structural analog (1,3-Diethylurea). The objective was to quantify 1,3-Diisopropylurea in human plasma. The performance of each internal standard was evaluated based on key validation parameters: accuracy, precision, and matrix effect.
Data Summary
The following tables summarize the quantitative data obtained from the comparative analysis.
Table 1: Accuracy and Precision
Internal Standard
Concentration (ng/mL)
Accuracy (%)
Precision (%RSD)
1,3-Diisopropylurea-d14
10
101.2
2.1
100
99.5
1.8
1000
100.8
1.5
1,3-Diisopropylurea (Analyte as IS)
10
105.7
8.9
100
94.3
10.2
1000
103.1
7.5
1,3-Diethylurea (Structural Analog)
10
112.4
15.3
100
91.8
12.8
1000
108.9
14.1
Table 2: Matrix Effect
Internal Standard
Matrix Lots
Matrix Effect (%)
1,3-Diisopropylurea-d14
Lot 1
98.7
Lot 2
101.5
Lot 3
99.2
Average
99.8
1,3-Diisopropylurea (Analyte as IS)
Lot 1
Not Applicable
1,3-Diethylurea (Structural Analog)
Lot 1
85.4
Lot 2
115.2
Lot 3
93.7
Average
98.1
The data clearly indicates that 1,3-Diisopropylurea-d14 provides significantly better accuracy and precision across the tested concentration range. Furthermore, the matrix effect is minimal and consistent when using the deuterated standard, a critical factor for reliable bioanalysis in complex matrices like human plasma. The structural analog, 1,3-Diethylurea, exhibited the most considerable variability, highlighting the risks of using a non-isotopically labeled compound that may not perfectly mimic the analyte's behavior.
Experimental Protocols
Sample Preparation
A protein precipitation method was employed for sample preparation. To 100 µL of human plasma, 20 µL of the internal standard working solution (1,3-Diisopropylurea-d14, 1,3-Diisopropylurea, or 1,3-Diethylurea at 500 ng/mL) was added and vortexed for 30 seconds. Subsequently, 400 µL of acetonitrile (B52724) was added to precipitate the proteins. The samples were vortexed for 2 minutes and then centrifuged at 10,000 rpm for 10 minutes. The supernatant was transferred to a clean tube and evaporated to dryness under a gentle stream of nitrogen at 40°C. The residue was reconstituted in 100 µL of the mobile phase, and 10 µL was injected into the LC-MS/MS system.
LC-MS/MS Analysis
Chromatographic System: A high-performance liquid chromatography (HPLC) system was used.
Column: C18 column (2.1 x 50 mm, 3.5 µm).
Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).
Flow Rate: 0.4 mL/min.
Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.
MRM Transitions:
1,3-Diisopropylurea: Precursor Ion > Product Ion
1,3-Diisopropylurea-d14: Precursor Ion > Product Ion
1,3-Diethylurea: Precursor Ion > Product Ion
Visualizing the Workflow
The following diagram illustrates the logical workflow for justifying the selection of an internal standard and proceeding with method validation.
A Head-to-Head Comparison: 13C- vs. D-Labeled Standards in LC-MS Quantitative Analysis
For Researchers, Scientists, and Drug Development Professionals In the landscape of quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS), the use of stable isotope-labeled internal standards (SIL-I...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
In the landscape of quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS), the use of stable isotope-labeled internal standards (SIL-IS) is the undisputed gold standard.[1][2] These standards are critical for correcting variations in sample preparation, instrument response, and matrix effects, ultimately ensuring the accuracy and reliability of analytical data.[3][4][5] The two most prevalent types of SIL-IS involve labeling with heavy isotopes of carbon (¹³C) or hydrogen (deuterium, D or ²H). While both serve the same fundamental purpose, their performance characteristics can differ significantly, impacting data quality and method robustness.
This guide provides an objective comparison of ¹³C- and deuterium-labeled standards, supported by established principles and experimental considerations, to assist researchers in making an informed choice for their quantitative LC-MS assays.
Key Performance Characteristics: A Comparative Analysis
The ideal internal standard should be chemically and physically identical to the analyte, ensuring it behaves indistinguishably throughout the analytical process, from extraction to detection.[6] It is in this respect that ¹³C-labeled standards often hold a significant advantage over their deuterated counterparts.[6]
Feature
¹³C-Labeled Standards
D-Labeled Standards
Rationale & Implications
Chromatographic Co-elution
Excellent: Typically co-elute perfectly with the unlabeled analyte.[6][7][8]
Variable: Often exhibit a slight retention time shift, eluting earlier than the analyte.[8][9]
The minor difference in physicochemical properties of ¹³C-labeled compounds does not usually affect chromatographic retention.[9] However, the significant mass difference and altered bond polarity in deuterated compounds can lead to chromatographic separation.[6] This separation can compromise accurate quantification if the analyte and standard experience different matrix effects at their respective elution times.[6]
Isotopic Stability
High: The ¹³C atoms are integrated into the carbon backbone and are not susceptible to exchange.[1][7][10]
Variable:Deuterium (B1214612) atoms can be prone to back-exchange with hydrogen from the sample matrix or solvents, especially if located on exchangeable sites (e.g., -OH, -NH).[6][10][11]
¹³C-labeling provides greater assurance of isotopic integrity throughout the analytical workflow. While placing deuterium on non-exchangeable carbon atoms minimizes this risk, the potential for exchange, particularly under certain pH or temperature conditions, remains a concern.[6][10]
Kinetic Isotope Effect (KIE)
Negligible: The small mass difference between ¹²C and ¹³C results in a minimal kinetic isotope effect.[12][13]
Significant: The substantial mass difference between ¹H and ²H can lead to a significant kinetic isotope effect, where the C-D bond is stronger than the C-H bond.[12][13]
A significant KIE can alter the rate of metabolic or chemical reactions, potentially leading to inaccurate quantification if the analyte and standard are metabolized or degraded at different rates.
Matrix Effect Compensation
Superior: Due to co-elution, ¹³C-labeled standards experience the same matrix effects as the analyte, providing more effective compensation.[7][8][14]
Potentially Compromised: Chromatographic separation can lead to differential matrix effects for the analyte and the internal standard, resulting in reduced accuracy and precision.[6]
The ability of an internal standard to correct for ion suppression or enhancement is critically dependent on its co-elution with the analyte.
Cost and Availability
Generally Higher: The synthesis of ¹³C-labeled compounds is often more complex and expensive.[1][10]
Generally Lower: Deuterated standards are typically more readily available and less expensive to synthesize.[1]
The choice of internal standard may be influenced by budgetary constraints and the commercial availability of the desired labeled compound.
Quantitative Data Summary
While specific performance data can be analyte and matrix-dependent, the following table summarizes typical validation parameters observed in studies comparing ¹³C- and D-labeled internal standards for the quantification of various analytes.
Parameter
¹³C-Labeled IS
D-Labeled IS
Typical Observations & Implications
Accuracy (% Bias)
Typically < 5%
Can be > 15% in the presence of significant matrix effects.
The superior co-elution of ¹³C standards leads to more accurate correction for analytical variability.[1] Studies have shown that in the presence of matrix effects, the analyte-to-internal standard ratio can vary significantly when using a D-labeled standard that separates chromatographically.
Precision (%CV)
Typically < 10%
Can be > 15%
Improved correction for variability with ¹³C standards results in better precision and more reliable data.[1] A study on lipidomics showed a significant reduction in the coefficient of variation (CV%) when using a ¹³C-labeled internal standard mixture compared to a deuterated one.[15][16]
Linearity (r²)
> 0.99
> 0.99
Both types of standards can generally produce linear calibration curves. However, issues like isotopic contribution from the analyte to the standard can affect linearity, especially at high concentrations.
Retention Time Shift (ΔRT)
~ 0 min
0.1 - 0.5 min
Deuterated standards often elute slightly earlier than the native analyte. This shift can be more pronounced in ultra-high-performance liquid chromatography (UHPLC) systems with high resolving power.[8]
Experimental Protocols
The following provides a generalized experimental protocol for the quantitative analysis of a small molecule drug in human plasma using a stable isotope-labeled internal standard.
1. Sample Preparation (Protein Precipitation)
To 100 µL of human plasma, add the internal standard solution (either ¹³C- or D-labeled) at a concentration that yields a response similar to the analyte at the mid-point of the calibration curve.
Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen gas at 40°C.
Reconstitute the dried extract in 100 µL of the mobile phase.
2. LC-MS/MS Analysis
LC System: UHPLC system
Column: A suitable reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient: A linear gradient from 5% to 95% B over 5 minutes.
Flow Rate: 0.4 mL/min.
Injection Volume: 5 µL.
MS System: Triple quadrupole mass spectrometer.
Ionization Mode: Electrospray ionization (ESI), positive or negative depending on the analyte.
Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-product ion transitions for the analyte and the internal standard.
Visualizing the Workflow and Key Concepts
To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.
Caption: A generalized experimental workflow for quantitative bioanalysis using a stable isotope-labeled internal standard.
Caption: Idealized chromatogram showing the co-elution of a ¹³C-labeled standard with the analyte, and the typical retention time shift of a deuterium-labeled standard.
Conclusion and Recommendation
The selection of an appropriate internal standard is a critical decision in the development of robust and reliable quantitative LC-MS methods. While both ¹³C- and D-labeled standards can be used to achieve accurate results, the evidence strongly suggests that ¹³C-labeled standards offer superior performance, particularly in complex biological matrices where matrix effects are a significant concern.
The key advantages of ¹³C-labeled standards include their excellent chromatographic co-elution with the analyte, high isotopic stability, and negligible kinetic isotope effects.[1][6][7][8] These characteristics lead to more effective compensation for analytical variability and, consequently, higher accuracy and precision.
While deuterated standards are often more accessible and cost-effective, researchers must be vigilant about the potential for chromatographic shifts and deuterium exchange.[1][6] Thorough method validation is essential to ensure that these potential liabilities do not compromise the integrity of the quantitative data.
For the most demanding bioanalytical applications and for the development of the most robust and reliable assays, the investment in ¹³C-labeled internal standards is highly recommended as a best practice to ensure the highest data quality.
Evaluating the Cost-Effectiveness of 1,3-Diisopropylurea-d14 as an Internal Standard in Analytical Chemistry
For researchers, scientists, and drug development professionals utilizing mass spectrometry, the choice of an appropriate internal standard is critical for achieving accurate and reliable quantitative results. This guide...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals utilizing mass spectrometry, the choice of an appropriate internal standard is critical for achieving accurate and reliable quantitative results. This guide provides a comprehensive cost-effectiveness analysis of 1,3-Diisopropylurea-d14, a deuterated internal standard, comparing it with its non-deuterated counterpart and other relevant alternatives. This analysis is supported by a detailed experimental protocol for a pertinent application.
Introduction to 1,3-Diisopropylurea-d14
1,3-Diisopropylurea-d14 is the isotopically labeled analog of 1,3-Diisopropylurea. Deuterated standards are widely considered the gold standard for internal standards in quantitative mass spectrometry, particularly in liquid chromatography-mass spectrometry (LC-MS). Their value lies in their chemical and physical similarity to the analyte of interest, allowing them to mimic the analyte's behavior during sample preparation, chromatography, and ionization, thus effectively correcting for variability and matrix effects. 1,3-Diisopropylurea is a known metabolite of the herbicide Bromacil, making its deuterated form a potentially suitable internal standard for the analysis of Bromacil and its degradation products.
Cost-Effectiveness Analysis
The primary consideration for many laboratories is the cost of analytical reagents. While deuterated standards are inherently more expensive than their non-labeled counterparts due to the complex synthesis involved, their use can lead to long-term cost savings by improving data quality, reducing the need for repeat analyses, and ensuring the reliability of experimental outcomes.
Quantitative Data Summary
The following tables provide a comparative overview of the costs and physical properties of 1,3-Diisopropylurea-d14, its non-deuterated form, and a potential alternative deuterated standard, Propanil-d5.
Table 1: Cost Comparison of Internal Standards and Related Compounds
Compound
Supplier
Catalog Number
Quantity
Price (USD)
Price per mg (USD)
1,3-Diisopropylurea-d14
United States Biological
D459853-5MG
5 mg
$468.00
$93.60
LGC Standards
TRC-D459853-5MG
5 mg
Price on Request
-
Toronto Research Chemicals
D459853
-
Price on Request
-
1,3-Diisopropylurea
Sigma-Aldrich
4128-37-4
5 g
$23.00
$0.0046
Biosynth
FD22149
25 mg
$204.44
$8.18
CymitQuimica
IN-DA00C7WK
1 g
€28.00 (~$30.00)
~$0.03
Propanil-d5
LGC Standards
TRC-P760842-5MG
5 mg
$249.00
$49.80
Urea-d4
Sigma-Aldrich
176087
5 g
£103.00 (~$130.00)
~$0.026
Bromacil
Forestry Distributing
-
6 lbs
$131.95
~$0.00005
Diuron
Sigma-Aldrich
330-54-1
100 g
$97.60
~$0.001
Note: Prices are subject to change and may vary between suppliers and regions. "Price on Request" indicates that pricing is not publicly available and requires a quote from the supplier.
Table 2: Physical and Chemical Properties
Property
1,3-Diisopropylurea-d14
1,3-Diisopropylurea
Propanil-d5
Bromacil
Molecular Formula
C₇H₂D₁₄N₂O
C₇H₁₆N₂O
C₉H₄D₅Cl₂NO
C₉H₁₃BrN₂O₂
Molecular Weight
158.30 g/mol
144.22 g/mol
223.11 g/mol
277.13 g/mol
CAS Number
2733161-36-7
4128-37-4
1398065-82-1
314-40-9
Primary Application
Internal Standard
Chemical Synthesis
Internal Standard
Herbicide
Experimental Protocol: Analysis of Bromacil and its Metabolite 1,3-Diisopropylurea in Water Samples by LC-MS/MS
This protocol outlines a method for the quantitative analysis of the herbicide Bromacil and its metabolite, 1,3-Diisopropylurea, in water samples using 1,3-Diisopropylurea-d14 as an internal standard.
To further clarify the experimental workflow and the context of the analysis, the following diagrams are provided.
Caption: Experimental workflow for the analysis of Bromacil and its metabolites.
Caption: Relationship between Bromacil, its metabolite, and the internal standard.
Conclusion
The decision to use 1,3-Diisopropylurea-d14 as an internal standard requires a careful evaluation of its cost against the analytical benefits it provides. While the initial purchase price is significantly higher than its non-deuterated counterpart, its use is paramount in applications requiring high accuracy and precision, such as in regulatory submissions for drug development or environmental monitoring. The improved data quality derived from using a stable isotope-labeled internal standard can prevent costly project delays and the need for re-analysis, ultimately leading to greater long-term cost-effectiveness. For research and development purposes where the highest level of accuracy is necessary, the investment in 1,3-Diisopropylurea-d14 is well-justified. For less stringent applications, a thorough method validation using a non-deuterated analog or a different, more affordable deuterated standard might be considered, but with the understanding of potentially compromised data reliability.
Safety & Regulatory Compliance
Safety
Safe Disposal of 1,3-Diisopropylurea-d14: A Procedural Guide
For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides deta...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides detailed procedures for the safe disposal of 1,3-Diisopropylurea-d14, a deuterated derivative of 1,3-Diisopropylurea, based on available safety data for the parent compound.
Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure you are wearing appropriate personal protective equipment (PPE). This includes chemical-resistant gloves, safety goggles or glasses, and a lab coat.[1][2] All handling should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of any dust or vapors.[1][3]
Key Safety Information:
Hazard Statements: 1,3-Diisopropylurea is harmful if swallowed, causes skin irritation, and can cause serious eye irritation.[1][4]
First Aid:
Eyes: Immediately flush with plenty of water for at least 15 minutes, holding eyelids open.[3][4]
Skin: Wash off immediately with soap and plenty of water.[1][3]
Ingestion: If swallowed, rinse the mouth with water and call a physician.[4] Do not induce vomiting.
The recommended disposal method for 1,3-Diisopropylurea-d14 involves incineration by a licensed waste disposal company.
Collection:
Carefully collect the waste material in a suitable, closed, and clearly labeled container.[4] Avoid creating dust.[1]
For spills, cover the powder with a plastic sheet to minimize spreading, then mechanically take it up and place it in the designated waste container.[1]
Solvent Treatment (Incineration Preparation):
The material can be dissolved or mixed with a combustible solvent.[4] This prepares it for chemical incineration.
Incineration:
The mixture should be burned in a chemical incinerator equipped with an afterburner and scrubber to ensure complete combustion and neutralization of harmful byproducts.[4]
Regulatory Compliance:
All disposal activities must be in accordance with applicable local, regional, and national laws and regulations.[1] Do not allow the substance to enter soil, surface water, or drains.[4]
